Tobramycin

• CAS: 32986-56-4; 79645-27-5

Core Science & Biosynthesis

Chemical structure and properties of Tobramycin

An In-depth Technical Guide on the Chemical Structure and Properties of Tobramycin (B1681333)

Introduction

Tobramycin is a potent, broad-spectrum aminoglycoside antibiotic derived from the actinomycete Streptomyces tenebrarius.[1][2] It is particularly effective against Gram-negative bacteria, including Pseudomonas aeruginosa, and some Gram-positive bacteria like Staphylococcus aureus.[3][4] Due to its efficacy, tobramycin is a critical therapeutic agent for various serious bacterial infections. This guide provides a detailed overview of its chemical structure, physicochemical properties, mechanism of action, and the experimental protocols used to evaluate its antibacterial activity, tailored for researchers, scientists, and drug development professionals.

Chemical Structure

Tobramycin is a complex molecule characterized by a 4,6-disubstituted 2-deoxystreptamine (B1221613) ring.[1] This core structure is glycosidically linked to two amino sugars: 3-amino-3-deoxy-D-glucose and 2,6-diamino-2,3,6-trideoxy-D-ribo-hexopyranose (nebrosamine). A key structural feature that distinguishes tobramycin from its close relative, kanamycin (B1662678) B, is the absence of a hydroxyl group at the 3' position of the nebrosamine ring.

Table 1: Chemical Identifiers and Molecular Features of Tobramycin

Identifier	Value	Reference(s)
IUPAC Name	(2S,3R,4S,5S,6R)-4-amino-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,5S,6R)-3-amino-6-(aminomethyl)-5-hydroxyoxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-6-(hydroxymethyl)oxane-3,5-diol	[5]
Chemical Formula	C₁₈H₃₇N₅O₉	[5][6][7][8][9]
Molecular Weight	467.5 g/mol	[5][8]

Physicochemical Properties

The physicochemical properties of tobramycin are crucial for its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation development. As a polycationic molecule at physiological pH, it is highly polar and freely soluble in water.[1][5]

Table 2: Physicochemical Properties of Tobramycin

Property	Value	Reference(s)
Melting Point	178 °C	[10][11]
pKa (Strongest Acidic)	12.54	[1][12]
pKa (Strongest Basic)	9.66	[1][12]
Individual Amine pKa Values	N-1: 8.10, N-3: 6.78, N-2': 7.36, N-6': 9.08, N-3": 7.65	[13][14]
logP	-5.8	[1][5]
Solubility	Freely soluble in water (1 in 1.5 parts); very slightly soluble in ethanol; practically insoluble in chloroform (B151607) and ether.	[5]

Mechanism of Action

Tobramycin exerts its bactericidal effect by irreversibly binding to the bacterial ribosome, thereby inhibiting protein synthesis.[15][16] The process involves a multi-step interaction with both the 30S and 50S ribosomal subunits.

• Initial Binding: Tobramycin, being polycationic, initially binds to the negatively charged bacterial cell membrane, including lipopolysaccharides in Gram-negative bacteria and teichoic acids in Gram-positive bacteria. This interaction displaces divalent cations, disrupts membrane integrity, and facilitates the entry of the antibiotic into the cell.[1]

• Ribosomal Targeting: Once inside the cytoplasm, tobramycin targets the bacterial ribosome. It binds to a specific site on the 16S rRNA of the 30S ribosomal subunit and also interacts with the 50S subunit.[3][17]

• Inhibition of Protein Synthesis: This binding event has several consequences:

  • It prevents the formation of the 70S initiation complex, a crucial step for starting protein synthesis.[3]

  • It causes misreading of the mRNA codon, leading to the incorporation of incorrect amino acids into the growing polypeptide chain.[15][18]

  • It inhibits the translocation of the peptidyl-tRNA from the A-site to the P-site, thereby halting protein elongation.[17]

The accumulation of nonfunctional or toxic proteins, coupled with the disruption of the cell membrane, ultimately leads to bacterial cell death.[1]

Mechanism of action of Tobramycin.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. Standardized methods from the Clinical and Laboratory Standards Institute (CLSI) are commonly followed.[19]

1. Broth Microdilution Method

This is a widely used technique to determine the MIC of an antimicrobial agent in a liquid medium.[19][20]

• Preparation of Tobramycin Stock Solution: A stock solution of tobramycin is prepared at a known concentration in an appropriate sterile solvent, based on the potency of the powder provided by the manufacturer.[20]

• Preparation of Microdilution Plates: Serial two-fold dilutions of the tobramycin stock solution are prepared in cation-adjusted Mueller-Hinton Broth (CAMHB) within a 96-well microtiter plate.[19]

• Inoculum Preparation: A standardized bacterial inoculum is prepared from a fresh culture (18-24 hours) to match the turbidity of a 0.5 McFarland standard. This suspension is then diluted to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.[21]

• Incubation: The inoculated plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.[19][21]

• Reading of Results: The MIC is determined as the lowest concentration of tobramycin that completely inhibits visible bacterial growth. A growth control well (no antibiotic) and a sterility control well (no bacteria) are included for validation.[19][21]

Workflow for Broth Microdilution MIC Testing.

2. Agar (B569324) Dilution Method

In this method, varying concentrations of the antibiotic are incorporated directly into an agar medium.[20]

• Preparation of Tobramycin Stock Solution: A stock solution is prepared as described for the broth microdilution method.[19]

• Preparation of Agar Plates: Serial two-fold dilutions of tobramycin are added to molten Mueller-Hinton Agar (MHA) at 45-50°C. The agar is then poured into sterile petri dishes and allowed to solidify. A control plate without any antibiotic is also prepared.[20]

• Inoculum Preparation: A standardized inoculum is prepared as previously described, with the final suspension adjusted to deliver approximately 10⁴ CFU per spot.[20]

• Inoculation: The surface of the agar plates is spot-inoculated with the bacterial suspension. Multiple strains can be tested on a single plate.[20]

• Incubation: Plates are incubated at 35°C ± 2°C for 16-20 hours.[19]

• Reading of Results: The MIC is the lowest concentration of tobramycin that completely inhibits visible growth on the agar surface.[20]

Determination of Minimum Bactericidal Concentration (MBC)

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

• MIC Determination: First, the MIC is determined using the broth microdilution method as described above.

• Subculturing: Following the MIC reading, a small aliquot (e.g., 10 µL) is taken from each well that showed no visible growth (i.e., at and above the MIC).[22]

• Plating: The aliquot is spread onto a fresh, antibiotic-free agar plate (e.g., MHA).[22]

• Incubation: The agar plates are incubated at 37°C for 24 hours.[22]

• Reading of Results: The MBC is the lowest concentration of the antibiotic that results in a ≥99.9% reduction in the initial inoculum count (e.g., ≤ 0.1% of the original CFU/mL survive).[22]

Workflow for MBC Determination.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. researchgate.net [researchgate.net]
• 3. Tobramycin - Wikipedia [en.wikipedia.org]
• 4. Tobramycin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Tobramycin | C18H37N5O9 | CID 36294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. drugs.com [drugs.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. Tobramycin, Aminoglycoside antibiotic | C18H37N5O9 | CID 16220018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. scbt.com [scbt.com]
• 10. Tobramycin CAS#: 32986-56-4 [m.chemicalbook.com]
• 11. You are being redirected... [bio-world.com]
• 12. go.drugbank.com [go.drugbank.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. tobramycin | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 16. Tobramycin(32986-56-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 17. Tobramycin | Aminoglycoside antibiotic | Hello Bio [hellobio.com]
• 18. m.youtube.com [m.youtube.com]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. benchchem.com [benchchem.com]
• 22. Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B) - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Mechanism of Action of Tobramycin on Bacterial Ribosomes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed technical overview of the core mechanism by which tobramycin (B1681333), a potent aminoglycoside antibiotic, exerts its bactericidal effects through the inhibition of bacterial protein synthesis. It covers the molecular interactions, kinetic consequences, and key experimental methodologies used to elucidate this mechanism.

Core Mechanism of Action: Dual Disruption of Ribosomal Function

Tobramycin's primary molecular target is the bacterial 70S ribosome. Its mechanism is multifaceted, primarily involving high-affinity binding to the 30S ribosomal subunit, which leads to a cascade of disruptive events in the translation process. A secondary binding site on the 50S subunit has also been identified, contributing to the overall inhibition of protein synthesis.

Primary Binding Site and Induction of Miscoding

Tobramycin binds with high affinity to the A-site (aminoacyl-tRNA site) on the 16S ribosomal RNA (rRNA) within the 30S subunit.[1][2] The binding pocket is located in a conserved region of helix 44 (h44).[3][4] This interaction is stabilized by hydrogen bonds between the aminosugar rings of tobramycin and the rRNA backbone.[4]

Crucially, this binding event induces a conformational change in the A-site, causing two universally conserved adenine (B156593) residues, A1492 and A1493, to flip out from their helical stack.[4] This "flipped-out" conformation mimics the state of the ribosome when a correct codon-anticodon pairing has occurred. By locking the A-site in this "on" state, tobramycin lowers the accuracy of the decoding process, leading to the incorporation of incorrect amino acids into the nascent polypeptide chain.[2][3] The synthesis of these aberrant, non-functional, or truncated proteins disrupts cellular processes and contributes to the bactericidal effect.[2]

Inhibition of Translocation and Premature Termination

Beyond causing miscoding, the stabilization of tRNA in the A-site by tobramycin physically obstructs the translocation step of elongation.[4] Translocation, the coordinated movement of tRNAs and mRNA through the ribosome, is essential for reading the next codon. Tobramycin's presence sterically hinders this movement, effectively stalling protein synthesis.[4] This leads to a premature termination of translation and the release of incomplete polypeptides.

Secondary Binding Site and Inhibition of Recycling

Recent evidence has identified a secondary binding site for tobramycin on the 50S ribosomal subunit, specifically within helix 69 (H69) of the 23S rRNA.[5] This region is critical for the intersubunit bridge (B2a) that connects the 30S and 50S subunits. Binding at this site is believed to interfere with the dissociation and recycling of the ribosomal subunits after a round of translation is complete, further disrupting the overall efficiency of protein synthesis.[5]

Core mechanism of tobramycin action on the bacterial ribosome.

Quantitative Data

The efficacy of tobramycin can be quantified through various metrics that measure its binding affinity and its inhibitory effects on bacterial growth and ribosomal function.

Parameter	Organism / System	Value	Reference(s)
MIC (Min. Inhibitory Conc.)	E. coli (100% of strains tested)	≤ 0.8 µg/mL	[6]
MIC (Min. Inhibitory Conc.)	P. aeruginosa (100% of strains tested)	≤ 0.8 µg/mL	[6]
MIC (Min. Inhibitory Conc.)	P. aeruginosa (ATCC 27853)	1.0 µg/mL
MIC (Min. Inhibitory Conc.)	S. aureus (100% of strains tested)	≤ 0.1 µg/mL	[6]
IC₅₀ (Translocation Inhib.)	E. coli WT Ribosomes	16 µM	[4]
K_d (Dissociation Constant)	E. coli H69 rRNA hairpin (Secondary Site)	0.2 ± 0.2 µM	[5]
K_I_ (Inhibition Constant)	Yeast tRNA_Asp_ Aminoacylation	36 nM	[7]

Mechanisms of Resistance

Bacterial resistance to tobramycin is a significant clinical challenge and primarily occurs through two mechanisms:

• Enzymatic Modification: The most common form of resistance involves aminoglycoside-modifying enzymes (AMEs).[8][9] These enzymes, including acetyltransferases (AACs), phosphotransferases (APHs), and nucleotidyltransferases (ANTs), covalently modify hydroxyl or amino groups on the tobramycin molecule.[9][10] This modification sterically hinders the antibiotic from binding to its ribosomal target.[9]

• Target Site Alteration: Resistance can also arise from modifications to the ribosome itself. This includes post-transcriptional methylation of the 16S rRNA at key nucleotides (e.g., G1405 or A1408) by 16S rRNA methyltransferases, which blocks tobramycin binding.[11][12] Point mutations in the 16S rRNA gene, such as A1408G, can also reduce binding affinity and confer resistance.[12]

Experimental Protocols

The following protocols are foundational for studying the interaction of tobramycin with the bacterial ribosome.

Ribosomal Filter Binding Assay

This assay is used to determine the binding affinity (K_d_) of a ligand (e.g., radiolabeled tobramycin) to ribosomes.

Methodology:

• Preparation: Prepare radiolabeled [³H]-Tobramycin. Prepare binding buffer (e.g., Tris-HCl, MgCl₂, KCl, DTT). Isolate and purify 70S ribosomes from the target bacterial strain.

• Binding Reaction: In a series of tubes, incubate a fixed concentration of ribosomes with varying concentrations of [³H]-Tobramycin. For competition assays, use a fixed concentration of [³H]-Tobramycin and varying concentrations of unlabeled tobramycin. Allow reactions to reach equilibrium (e.g., 30 minutes at 37°C).[1]

• Filtration: Rapidly filter each reaction mixture through a nitrocellulose membrane using a vacuum apparatus.[1] Ribosomes and ribosome-bound tobramycin are retained by the filter, while unbound tobramycin passes through.[1]

• Washing: Wash the filters with ice-cold wash buffer to remove any non-specifically bound ligand.[1]

• Quantification: Place the dried filter discs into scintillation vials, add scintillation fluid, and measure the retained radioactivity using a liquid scintillation counter.[1]

• Analysis: Plot the amount of bound ligand versus the ligand concentration and fit the data to a suitable binding isotherm (e.g., one-site binding) to calculate the dissociation constant (K_d_).

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Tobramycin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Tobramycin variants with enhanced ribosome-targeting activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Binding of aminoglycoside antibiotics to helix 69 of 23S rRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In Vitro Evaluation of Tobramycin, a New Aminoglycoside Antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Binding of tobramycin leads to conformational changes in yeast tRNAAsp and inhibition of aminoacylation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Aminoglycoside Modifying Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. wjpsronline.com [wjpsronline.com]
• 10. Aminoglycoside Resistance: Updates with a Focus on Acquired 16S Ribosomal RNA Methyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Aminoglycoside Resistance: The Emergence of Acquired 16S Ribosomal RNA Methyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mednexus.org [mednexus.org]

A Technical Guide to the Inhibition of Bacterial Protein Synthesis by Tobramycin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tobramycin (B1681333), a potent aminoglycoside antibiotic, exerts its bactericidal effects by disrupting protein synthesis in susceptible bacteria. This guide provides an in-depth analysis of the molecular mechanisms underpinning tobramycin's activity. It details the antibiotic's interaction with the 30S ribosomal subunit, the resulting infidelity in mRNA translation, and the downstream consequences leading to cell death. This document summarizes key quantitative data, outlines established experimental protocols for mechanism-of-action studies, and presents visual diagrams of the inhibitory pathways and experimental workflows to facilitate a comprehensive understanding for research and development professionals.

Core Mechanism of Action: Targeting the Bacterial Ribosome

Tobramycin's primary intracellular target is the bacterial 70S ribosome, specifically the 30S small subunit.[1][2] Its mechanism is multifaceted, culminating in the inhibition of protein synthesis and the production of non-functional or truncated proteins that are toxic to the bacterial cell.[3]

1.1. Binding to the 16S rRNA A-Site

The bactericidal action begins with tobramycin binding to a specific region on the 16S ribosomal RNA (rRNA) within the 30S subunit.[4] This binding site is located in helix 44 (h44) of the 16S rRNA, which constitutes a critical part of the aminoacyl-tRNA accommodation site (A-site).[4][5][6] Crystal structure analyses have shown that tobramycin, a 4,6-disubstituted 2-deoxystreptamine, interacts with the deep groove of the RNA helix.[7][8]

Key molecular interactions include:

• Intercalation: Ring I of tobramycin's neamine (B104775) core intercalates into the helix, stacking on nucleotide G1491.[9]

• Hydrogen Bonding: The drug forms critical hydrogen bonds with conserved nucleotides, most notably A1408.[9][10] This interaction is a key determinant for the specificity of aminoglycosides for prokaryotic ribosomes.[6]

• Conformational Change: This binding displaces two universally conserved adenine (B156593) residues, A1492 and A1493, from within helix 44, causing them to bulge out.[4][7][11] This "flipped-out" conformation mimics the state of the ribosome when a correct codon-anticodon pairing has occurred in the A-site.[9][12]

1.2. Consequences of Ribosomal Binding

By locking the A-site into a conformation that resembles the cognate tRNA-bound state, tobramycin induces several catastrophic errors in translation:

• Inhibition of Initiation: Tobramycin can interfere with the formation of the translation initiation complex, preventing the proper assembly of the ribosome on the mRNA template.[2][3]

• mRNA Misreading: The primary consequence is a dramatic decrease in translational fidelity.[1][2] By stabilizing the "flipped-out" conformation of A1492 and A1493, tobramycin allows for the accommodation of near-cognate or non-cognate aminoacyl-tRNAs into the A-site. This leads to the incorporation of incorrect amino acids into the elongating polypeptide chain.[2][3]

• Production of Aberrant Proteins: The synthesis of faulty proteins with incorrect amino acid sequences disrupts essential cellular functions.[2] These mistranslated proteins can misfold and aggregate, or get incorporated into the cell membrane, compromising its integrity and leading to increased permeability.[12] This increased permeability can, in turn, facilitate the uptake of more tobramycin molecules, creating a positive feedback loop that accelerates cell death.[12]

• Inhibition of Translocation: Tobramycin can also inhibit the translocation step, where the ribosome moves along the mRNA to the next codon, further stalling protein synthesis.[5]

The cumulative effect of these disruptions is the rapid cessation of essential protein production and the accumulation of toxic, non-functional proteins, ultimately resulting in bactericidal action.[3][13]

Visualizing the Mechanism and Experimental Workflow

2.1. Molecular Mechanism of Tobramycin

Tobramycin's mechanism of inhibiting bacterial protein synthesis.

2.2. Experimental Workflow: In Vitro Translation Inhibition Assay

Workflow for an In Vitro Translation Inhibition Assay.

Quantitative Analysis of Tobramycin's Inhibitory Action

The efficacy of tobramycin can be quantified by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the antibiotic that prevents visible bacterial growth. MIC values are crucial for assessing antibacterial potency and monitoring for resistance.

Bacterium	Tobramycin MIC (µg/mL) Range	Notes
Pseudomonas aeruginosa	0.30 - 18.8	Tobramycin is notably more active against P. aeruginosa compared to gentamicin.[14][15][16]
Staphylococcus aureus	0.02 - 0.07	Highly susceptible.[14]
Enterobacteriaceae	~0.7	Includes species like E. coli, Klebsiella, and Enterobacter.[13][14]
Providencia species	~11.88	Demonstrates higher resistance compared to other Enterobacteriaceae.[14]

Note: MIC values can vary significantly based on the specific strain, inoculum size, and the ion content (e.g., Mg²⁺, Ca²⁺) of the testing medium.[15][16]

Key Experimental Methodologies

Elucidating the mechanism of tobramycin relies on a suite of biochemical and biophysical assays. Below are protocols for two foundational experiments.

4.1. Ribosome Filter Binding Assay

This assay directly measures the binding affinity of a ligand (tobramycin) to ribosomes. It exploits the property that ribosomes (and ribosome-ligand complexes) are retained by nitrocellulose filters, while small unbound ligands pass through.

• Objective: To determine the dissociation constant (Kd) of the tobramycin-ribosome interaction.

• Materials:

  • Purified 70S ribosomes or 30S ribosomal subunits.

  • Radiolabeled tobramycin (e.g., [³H]-Tobramycin).

  • Unlabeled tobramycin for competition experiments.

  • Binding Buffer (e.g., 20 mM Tris-HCl, 100 mM NH₄Cl, 10 mM Mg(OAc)₂).

  • Wash Buffer (same as Binding Buffer).

  • Nitrocellulose membrane filters (0.45 µm pore size).

  • Vacuum filtration apparatus.

  • Scintillation counter.

• Protocol:

  • Reaction Setup: In a series of microcentrifuge tubes, combine a fixed concentration of ribosomes (e.g., 0.1 µM) and radiolabeled tobramycin (e.g., 10 nM) in Binding Buffer. For competition assays, add a serial dilution of unlabeled tobramycin.[17]

  • Incubation: Incubate the reaction mixtures at 37°C for 30 minutes to allow binding to reach equilibrium.[17]

  • Filtration: Pre-soak nitrocellulose filters in Wash Buffer.[17] Assemble the filtration apparatus.

  • Binding: Dilute each reaction mixture with cold Wash Buffer and immediately pass it through a designated well on the nitrocellulose filter under vacuum. Wash each well twice with additional cold Wash Buffer to remove unbound ligand.[18]

  • Quantification: Remove the filter membrane, allow it to dry, and place each filter spot into a scintillation vial with scintillation fluid.

  • Analysis: Measure the radioactivity retained on each filter using a scintillation counter. The amount of radioactivity is proportional to the amount of bound tobramycin. Data can be plotted and fitted to a binding isotherm to calculate the Kd.

4.2. In Vitro Translation Inhibition Assay

This assay assesses the functional consequence of tobramycin binding—the inhibition of protein synthesis—in a controlled, cell-free environment.[19][20]

• Objective: To determine the IC50 (half-maximal inhibitory concentration) of tobramycin on protein synthesis.

• Materials:

  • Commercial in vitro transcription/translation (IVT) kit (e.g., based on E. coli S30 extract).[17]

  • DNA template encoding a reporter protein (e.g., firefly luciferase or GFP).[17][19]

  • Tobramycin stock solution.

  • Amino acid mixture.

  • Luminometer or fluorometer for detection.

• Protocol:

  • Master Mix Preparation: Prepare a master mix containing the IVT system components (extract, buffers, energy source) as per the manufacturer's protocol.[17]

  • Reaction Setup: Aliquot the master mix into reaction tubes. Add varying concentrations of tobramycin to the tubes, including a no-drug control.[19]

  • Initiation: Start the reaction by adding the DNA template to each tube.[17]

  • Incubation: Incubate the reactions at 37°C for 1-2 hours to allow for transcription and translation.[17]

  • Quantification: Stop the reaction. Quantify the amount of synthesized reporter protein. For luciferase, add the luciferin (B1168401) substrate and measure the light output with a luminometer.[19]

  • Analysis: Calculate the percentage of protein synthesis inhibition for each tobramycin concentration relative to the no-drug control. Plot the percent inhibition against the log of tobramycin concentration and fit the data to a dose-response curve to determine the IC50 value.[17]

References

• 1. youtube.com [youtube.com]
• 2. What is the mechanism of Tobramycin? [synapse.patsnap.com]
• 3. What is the mechanism of Tobramycin Sulfate? [synapse.patsnap.com]
• 4. Tobramycin | C18H37N5O9 | CID 36294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Binding of Neomycin-Class Aminoglycoside Antibiotics to Mutant Ribosomes with Alterations in the A Site of 16S rRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Crystal structure of a complex between the aminoglycoside tobramycin and an oligonucleotide containing the ribosomal decoding a site - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Crystal structures of complexes between aminoglycosides and decoding A site oligonucleotides: role of the number of rings and positive charges in the specific binding leading to miscoding - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tobramycin variants with enhanced ribosome-targeting activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effect of mutations in the A site of 16 S rRNA on aminoglycoside antibiotic-ribosome interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. go.drugbank.com [go.drugbank.com]
• 13. Tobramycin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. ["In vitro" determination of bacterial sensitivity to tobramycin (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. In Vitro Activity of Tobramycin and Gentamicin - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Tobramycin: a review of its antibacterial and pharmacokinetic properties and therapeutic use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. Read Lab: Researching Trypanosoma brucei | Protocols | Filter Binding Assay [acsu.buffalo.edu]
• 19. benchchem.com [benchchem.com]
• 20. Techniques for Screening Translation Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Analysis of Tobramycin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the core spectroscopic techniques utilized in the analysis of the aminoglycoside antibiotic, Tobramycin. This document details the principles and methodologies for Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Ultraviolet-Visible (UV-Vis) Spectroscopy as applied to the characterization and quantification of Tobramycin.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for the structural elucidation and identity confirmation of Tobramycin. Both one-dimensional (1D) and two-dimensional (2D) NMR experiments are crucial for the unambiguous assignment of proton (¹H) and carbon (¹³C) signals.

Data Presentation

Table 1: ¹H and ¹³C NMR Chemical Shifts for Tobramycin in D₂O

Atom Number	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Ring I (Garosamine)
1'	4.878	98.5
2'	3.208	50.1
3'	1.79	35.2
4'	3.42	74.2
5'	3.577	73.8
6'	2.99, 2.78	42.1
Ring II (Deoxystreptamine)
1	-	51.2
2	-	36.1
3	-	74.5
4	-	87.2
5	-	75.1
6	-	85.3
Ring III (Kanosamine)
1''	4.809	101.2
2''	3.748	70.1
3''	3.39	73.5
4''	3.38	72.8
5''	3.118	73.1
6''	3.00, 2.97	42.5

Note: Chemical shifts can vary slightly depending on the solvent, pH, and temperature.[1][2]

Experimental Protocol: NMR Analysis of Tobramycin

A generalized experimental protocol for the NMR analysis of aminoglycoside antibiotics like Tobramycin is as follows:[1]

1. Sample Preparation:

• Dissolve 5-10 mg of the Tobramycin sample or reference standard in 0.5-0.7 mL of deuterium (B1214612) oxide (D₂O, 99.9%).

• To exchange labile protons (e.g., -OH, -NH₂), lyophilize the sample from D₂O two to three times. This simplifies the ¹H NMR spectrum.[1]

• Finally, dissolve the lyophilized sample in 100% D₂O for the NMR analysis.[1]

2. NMR Data Acquisition:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.[1]

• ¹H NMR:

  • Acquire a standard 1D ¹H NMR spectrum.

  • Typical parameters include 32-64 scans, a spectral width of 12-16 ppm, and a relaxation delay of 1-2 seconds.[1]

  • Employ solvent suppression techniques, such as presaturation, to attenuate the residual HDO signal.[1]

• ¹³C NMR:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters include 2048-8192 scans, a spectral width of 200-220 ppm, and a relaxation delay of 2-5 seconds.[1]

• 2D NMR (for unambiguous assignment):

  • COSY (Correlation Spectroscopy): To establish proton-proton spin-spin coupling networks within each sugar ring.[1]

  • HSQC (Heteronuclear Single Quantum Coherence) or HMQC (Heteronuclear Multiple Quantum Coherence): To correlate directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning the linkages between the sugar rings.

3. Data Processing and Analysis:

• Perform Fourier transformation, phase correction, and baseline correction.[1]

• Reference the spectra to an internal or external standard (e.g., TSP, DSS).[1]

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.[1]

• Analyze the coupling constants (J-values) in the ¹H NMR spectrum to gain information about the stereochemistry of the molecule.[1]

• Compare the acquired spectra with reference data for Tobramycin.[1]

Workflow for NMR Analysis of Tobramycin.

Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), is a highly sensitive and specific method for the quantification of Tobramycin in various matrices, including pharmaceutical formulations and biological fluids.

Data Presentation

Table 2: LC-MS/MS Parameters for Tobramycin Analysis

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Precursor Ion (m/z)	468.2
Product Ions (m/z) for MRM	163.1, 324.0
Linearity Range	50 - 25,000 ng/mL
Limit of Quantification (LOQ)	0.15 - 50 ng/mL
Limit of Detection (LOD)	0.063 µg/mL

Note: Parameters can vary based on the specific instrument and analytical method.[3][4][5][6]

Experimental Protocol: LC-MS/MS Analysis of Tobramycin

The following protocol is a composite of several validated methods for the analysis of Tobramycin.

1. Sample Preparation:

• For Pharmaceutical Formulations: Dilute the sample to an appropriate concentration with a suitable solvent, such as a mixture of water and acetonitrile (B52724).

• For Biological Matrices (e.g., Serum, Plasma):

  • Perform protein precipitation by adding a precipitating agent like acetonitrile or trichloroacetic acid to the sample.[3][5]

  • Vortex the mixture and then centrifuge to pellet the precipitated proteins.

  • The supernatant can be directly injected or further diluted prior to injection.[3][5]

  • An internal standard (e.g., a deuterated analog of Tobramycin or a structurally similar aminoglycoside like sisomicin) should be added at the beginning of the sample preparation process for accurate quantification.[5][6]

2. Liquid Chromatography:

• Column: A C18 or a pentafluorophenyl (PFP) column is commonly used.[3][4]

• Mobile Phase: A gradient elution is typically employed, using a combination of an aqueous phase (e.g., water with an ion-pairing agent like trifluoroacetic acid or a buffer like ammonium (B1175870) formate) and an organic phase (e.g., acetonitrile).[3][4][5]

• Flow Rate: A typical flow rate is in the range of 0.2-0.5 mL/min.

3. Mass Spectrometry:

• Ionization: Positive ion electrospray ionization (ESI+) is the preferred mode.[3][4][5]

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification, which involves monitoring specific precursor-to-product ion transitions. Common transitions for Tobramycin are m/z 468.2 → 163.1 and m/z 468.2 → 324.0.[3][4][5][6]

• Data Analysis: A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibrators. The concentration of Tobramycin in the unknown samples is then determined from this curve.

Workflow for LC-MS/MS Analysis.

Infrared (IR) Spectroscopy

Infrared spectroscopy, particularly Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) spectroscopy, is a rapid and non-destructive technique for the identification and quality control of Tobramycin.

Data Presentation

Table 3: Characteristic FTIR Absorption Bands for Tobramycin

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
~3000 (broad)	O-H, N-H	Stretching
1583	N-H	Bending
1345	N-H	Bending

Note: The broad band around 3000 cm⁻¹ is characteristic of the multiple hydroxyl and amine groups in the Tobramycin molecule.[7]

Experimental Protocol: ATR-FTIR Analysis of Tobramycin

1. Sample Preparation:

• For solid samples, a small amount of the powdered Tobramycin is placed directly onto the ATR crystal.

• For liquid or semi-solid formulations, a small drop is applied to the crystal.

2. Data Acquisition:

• The ATR accessory is placed in the sample compartment of the FTIR spectrometer.

• A background spectrum of the clean, empty ATR crystal is collected.

• The sample is then placed on the crystal, and the sample spectrum is acquired.

• The spectrum is typically recorded in the mid-IR range (4000-400 cm⁻¹).

3. Data Analysis:

• The resulting spectrum is an absorbance or transmittance spectrum.

• The positions and relative intensities of the absorption bands are compared to a reference spectrum of Tobramycin for identification.

• Quantitative analysis is also possible by creating a calibration curve based on the absorbance of a characteristic peak.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Tobramycin lacks a significant chromophore, meaning it does not absorb light strongly in the UV-Vis region.[8] Therefore, direct UV-Vis spectrophotometry is not suitable for its analysis. However, indirect methods involving derivatization can be employed.[8]

Data Presentation

Table 4: Derivatization Reagents for UV-Vis Analysis of Tobramycin

Derivatizing Reagent	Wavelength of Maximum Absorbance (λmax)
o-Phthaldialdehyde (OPA)	-
Fluorescamine	-
Dansyl Chloride	-
Picric Acid	418 nm
2,4-Dinitrophenol (2,4-DNP)	406 nm
3-methyl-2-benzothiazolinone hydrazone (MBTH)	645 nm
Diphenylamine	635 nm
Ascorbic Acid	390 nm and 532 nm
1-naphthyl isothiocyanate (NITC)	230 nm

Note: The specific λmax can vary depending on the reaction conditions and solvent.

Experimental Protocol: UV-Vis Analysis of Tobramycin via Derivatization (General Procedure)

1. Sample and Standard Preparation:

• Prepare a stock solution of Tobramycin of a known concentration in a suitable solvent (e.g., water).

• Prepare a series of calibration standards by diluting the stock solution.

• Prepare the sample solution, which may involve extraction or dilution depending on the matrix.

2. Derivatization Reaction:

• To a specific volume of the standard or sample solution, add the derivatizing reagent and any necessary buffers or catalysts.

• The reaction is often carried out at a specific temperature and for a set period to ensure complete derivatization.

3. Spectrophotometric Measurement:

• After the reaction is complete, measure the absorbance of the resulting colored solution at the wavelength of maximum absorbance (λmax) using a UV-Vis spectrophotometer.

• A reagent blank (containing all components except Tobramycin) should be used as the reference.

4. Quantification:

• Construct a calibration curve by plotting the absorbance of the standards against their concentrations.

• Determine the concentration of Tobramycin in the sample from the calibration curve.

Mechanism of Action of Tobramycin

Tobramycin exerts its bactericidal effect by inhibiting protein synthesis in susceptible bacteria. This process involves several key steps that disrupt the normal function of the bacterial ribosome.

Tobramycin's Mechanism of Action.

Tobramycin binds to the 30S ribosomal subunit of bacteria, which interferes with the initiation of protein synthesis and causes misreading of the mRNA template.[9][10] This leads to the production of non-functional or toxic proteins, ultimately resulting in bacterial cell death.[9][10]

References

• 1. benchchem.com [benchchem.com]
• 2. Tobramycin(32986-56-4) 1H NMR spectrum [chemicalbook.com]
• 3. Determination of Tobramycin in M9 Medium by LC-MS/MS: Signal Enhancement by Trichloroacetic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. escholarship.org [escholarship.org]
• 6. researchgate.net [researchgate.net]
• 7. Formulation and characterization of tobramycin-chitosan nanoparticles coated with zinc oxide nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 9. Tobramycin - Wikipedia [en.wikipedia.org]
• 10. What is the mechanism of Tobramycin? [synapse.patsnap.com]

An In-depth Technical Guide to the Solubility of Tobramycin in Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of tobramycin (B1681333), an aminoglycoside antibiotic, in various common laboratory solvents. The document details quantitative solubility data, experimental protocols for solubility determination, and the molecular mechanism of action of tobramycin.

Introduction to Tobramycin

Tobramycin is a water-soluble aminoglycoside antibiotic derived from the actinomycete Streptomyces tenebrarius.[1] It is widely used to treat various bacterial infections, particularly those caused by Gram-negative bacteria like Pseudomonas aeruginosa.[2][3] Its mechanism of action involves the inhibition of bacterial protein synthesis by binding to the bacterial ribosome.[4][5][6] Understanding the solubility of tobramycin is crucial for the development of pharmaceutical formulations, in vitro assay design, and optimizing crystallization processes during manufacturing.[7][8]

Quantitative Solubility Data

The solubility of tobramycin varies significantly across different laboratory solvents. The data compiled from various sources is summarized in the table below. It is important to note that for some solvents, particularly organic ones, there are conflicting reports regarding solubility (e.g., DMSO). This may be attributed to differences in the form of tobramycin used (e.g., free base vs. sulfate (B86663) salt) or the presence of moisture, which can significantly affect solubility.[9][10]

Solvent	Form	Solubility	Temperature	Reference
Water	Tobramycin	≥ 100 mg/mL (213.90 mM)	Not Specified	[11]
Water	Tobramycin	94 mg/mL	25°C	[12]
Water	Tobramycin	50 mg/mL	Not Specified	[13]
Water	Tobramycin Sulfate	100 mg/mL	Not Specified	[9]
Water	Tobramycin Sulfate	50 mg/mL	Not Specified	[14]
Phosphate-Buffered Saline (PBS, pH 7.2)	Tobramycin	~10 mg/mL	Not Specified	[15]
Dimethyl Sulfoxide (DMSO)	Tobramycin	2 mg/mL (4.28 mM); requires ultrasound	Not Specified	[11]
Dimethyl Sulfoxide (DMSO)	Tobramycin / Tobramycin Sulfate	Insoluble	Not Specified	[9][10][16]
Ethanol (B145695)	Tobramycin	Insoluble	Not Specified	[10]
Ethanol	Tobramycin Sulfate	Slightly Soluble	Not Specified	[17]
Methanol	Tobramycin Sulfate	Slightly Soluble	Not Specified	[17]
Acetone	Tobramycin Sulfate	Slightly Soluble	Not Specified	[17]

A study by Chen et al. (2009) measured the mole fraction solubility of tobramycin in several pure organic solvents at different temperatures. The results indicated that solubility increases with temperature and follows the trend: DMSO >> ethanol > N,N-dimethylformamide > methanol.[7]

Experimental Protocols

3.1. Method for Determining Tobramycin Solubility (Synthetic Method)

This protocol is based on the synthetic method described for measuring the solubility of tobramycin in organic solvents.[7][18]

• Preparation:

  • A solid sample of tobramycin (minimum mass fraction of 97.5%) is dried to a constant weight in a vacuum at 338 K and stored in a desiccator.[7][18]

  • Analytical reagent grade solvents are used.[7][18]

• Apparatus:

  • A jacketed glass vessel equipped with a magnetic stirrer.

  • A constant-temperature water bath to circulate water through the vessel's jacket, maintaining the desired temperature within ±0.2 K.

  • An electronic analytical balance with an uncertainty of ±0.1 mg.

  • A micro-thermometer with an uncertainty of ±0.05 K.

• Procedure:

  • A known mass of the solvent is added to the jacketed vessel. The system is allowed to reach thermal equilibrium at the desired temperature.

  • Small, pre-weighed increments of tobramycin are added to the solvent while stirring continuously.

  • The solution is observed for the dissolution of the solute. The point at which a solid phase remains undissolved for at least one hour marks the saturation point.

  • The total mass of the dissolved solute is recorded to determine the solubility at that specific temperature.

  • The experiment is repeated at different temperatures to determine the temperature-dependent solubility profile.

  • All experiments should be conducted in triplicate to ensure repeatability.[18]

3.2. HPLC Method for Quantification of Tobramycin

For accurate quantification in solution, especially in complex matrices like pharmaceutical formulations, High-Performance Liquid Chromatography (HPLC) is often employed. As tobramycin lacks a strong UV-absorbing chromophore, methods often involve pre-column derivatization or specialized detection techniques. However, direct UV detection at low wavelengths is also possible.[19][20]

• Sample Preparation:

  • Standard Solution: Accurately weigh approximately 66.0 mg of tobramycin working standard (equivalent to 60.0 mg of anhydrous tobramycin) into a 100 mL volumetric flask. Add about 70 mL of diluent (e.g., water or a specific buffer), sonicate to dissolve, and then dilute to volume with the diluent.[19][20]

  • Test Solution: For a formulation like eye drops (e.g., 3 mg/mL), accurately weigh about 5.0 g of the solution into a 25 mL volumetric flask, add diluent, shake to disperse, and dilute to volume.[19][20]

  • Filter all solutions through a 0.45 µm membrane filter before injection.[19][20]

• Chromatographic Conditions:

  • Column: Purosphere RP-8e (250 mm × 4.6 mm, 5 µm).[19][20]

  • Mobile Phase: Isocratic elution with 0.05 M diammonium hydrogen phosphate (B84403) buffer, with the pH adjusted to 10.0 using tetramethyl ammonium (B1175870) hydroxide.[19][20]

  • Flow Rate: 1.0 mL/min.[19][20]

  • Detector: UV-Vis detector set at 210 nm.[19][20]

  • Injection Volume: 50 µL.[19][20]

Visualizations

4.1. Experimental Workflow for Solubility Determination

The following diagram illustrates the key steps in determining the solubility of tobramycin using the synthetic method.

References

• 1. drugs.com [drugs.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Tobramycin - Wikipedia [en.wikipedia.org]
• 4. What is the mechanism of Tobramycin? [synapse.patsnap.com]
• 5. What is the mechanism of Tobramycin Sulfate? [synapse.patsnap.com]
• 6. nbinno.com [nbinno.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. selleckchem.com [selleckchem.com]
• 10. selleckchem.com [selleckchem.com]
• 11. Tobramycin | CAS:32986-56-4 | Aminoglycoside antibiotic | High Purity | Manufacturer BioCrick [biocrick.com]
• 12. You are being redirected... [bio-world.com]
• 13. Tobramycin CAS#: 32986-56-4 [m.chemicalbook.com]
• 14. toku-e.com [toku-e.com]
• 15. cdn.caymanchem.com [cdn.caymanchem.com]
• 16. Tobramycin | Antibiotic | Antibacterial | ribosome | TargetMol [targetmol.com]
• 17. Tobramycin Sulfate BP EP USP CAS 79645-27-5 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. A simple and rapid high-performance liquid chromatographic method for determining tobramycin in pharmaceutical formulations by direct UV detection - PMC [pmc.ncbi.nlm.nih.gov]
• 20. phmethods.net [phmethods.net]

An In-depth Technical Guide to the Physical and Chemical Properties of Tobramycin Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of Tobramycin (B1681333) sulfate (B86663), an aminoglycoside antibiotic derived from Streptomyces tenebrarius[1]. The information presented herein is intended to support research, development, and quality control activities related to this important pharmaceutical compound.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of Tobramycin sulfate are summarized in the table below, providing a consolidated reference for key quantitative data.

Property	Value	References
Molecular Formula	C₁₈H₃₇N₅O₉ • H₂SO₄	[2]
Molecular Weight	565.59 g/mol	[2][3][4]
CAS Number	79645-27-5	[1][3]
Appearance	White to off-white crystalline powder	[1][3]
Melting Point	191°C to 195°C; Not less than 190°C (decomposes); 287°C (decomposes)	[1][5][6]
Solubility	Freely soluble in water; Soluble in water (50 mg/mL); Slightly soluble in methanol, ethanol, and acetone; Insoluble in DMSO	[1][3][4][6][7][8]
pKa Values	N-1: 7.55, N-3: 6.70, N-2': 7.75, N-6': 9.10, N-3'': 7.68	[9]
pH (1% solution)	4.0 - 6.0	[5]
Hygroscopicity	Hygroscopic powder	[10]

Spectroscopic Data

Spectroscopic analysis is critical for the structural elucidation and identification of Tobramycin sulfate.

• Infrared (IR) Spectroscopy : The IR spectrum of Tobramycin exhibits characteristic absorption bands corresponding to its functional groups. Key peaks are observed for O-H, N-H, C-H, and C-O stretching vibrations[11][12][13].

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are powerful tools for confirming the identity and structure of Tobramycin. The absence of a hydroxyl group at the C-3' position is a key distinguishing feature from the related aminoglycoside, Kanamycin A, which results in a significant upfield shift for the protons at this position in the ¹H NMR spectrum[14]. 2D NMR techniques such as COSY and HSQC are utilized for unambiguous assignment of proton and carbon signals[14].

• Mass Spectrometry : Mass spectrometry provides information on the molecular weight and fragmentation pattern of Tobramycin, further confirming its structure[10].

Stability and Storage

Tobramycin sulfate is a hygroscopic powder and should be stored in a tightly closed container in a dry and well-ventilated place[10]. Recommended storage temperatures are typically between 2-8°C or below 30°C[3][15]. Aqueous solutions of Tobramycin are most stable at acidic pH, with the primary degradation pathways being hydrolysis in acidic conditions and oxidation near neutral pH[16]. Studies have shown that parenteral solutions are stable for up to 48 hours at room temperature, though it is often recommended to discard them after 24 hours to minimize microbial contamination risk[17]. The stability of Tobramycin in ophthalmic solutions can be influenced by various excipients[16][18].

Experimental Protocols

The following sections detail the methodologies for determining the key physical and chemical properties of Tobramycin sulfate.

Melting Point Determination

The melting point of a substance is a critical indicator of its purity[19].

Methodology: Capillary Tube Method

• Sample Preparation : A small amount of the dry, powdered Tobramycin sulfate is placed into a capillary tube, which is sealed at one end[20]. The powder is packed to a height of 2.5-3.5 mm[21].

• Apparatus Setup : The capillary tube is inserted into a melting point apparatus[22][23].

• Heating : The sample is heated at a controlled rate. An initial rapid heating can be used to determine an approximate melting point, followed by a slower, more precise heating rate of about 1°C per minute when approaching the expected melting temperature[20][21].

• Observation : The temperatures at which the substance begins to melt (onset point) and when it becomes completely liquid (clear point) are recorded as the melting range[20][21].

Capillary Method for Melting Point Determination.

Solubility Determination

Methodology: Visual Method

• Solvent Preparation : A known volume of the desired solvent (e.g., water, methanol) is placed in a suitable container.

• Sample Addition : A pre-weighed amount of Tobramycin sulfate is added to the solvent.

• Dissolution : The mixture is agitated, for example, by stirring or sonication, for a specified period at a controlled temperature.

• Observation : The solution is visually inspected for any undissolved particles. If the solid dissolves completely, more solute is added until saturation is reached.

• Quantification : The solubility is expressed as the mass of solute that dissolves in a given volume of solvent (e.g., mg/mL)[6][8][24].

pKa Measurement

The pKa values of the ionizable groups in Tobramycin are crucial for understanding its behavior at different pH values.

Methodology: NMR Spectroscopy

• Sample Preparation : A solution of Tobramycin sulfate is prepared in D₂O[25].

• pH Titration : The pH of the solution is adjusted incrementally using solutions of DCl and NaOD[26]. The pD is measured at each step and converted to pH[26].

• NMR Data Acquisition : ¹H and/or ¹⁵N NMR spectra are acquired at each pH point[25][26].

• Data Analysis : The chemical shifts of specific nuclei (protons or nitrogen) adjacent to the amino groups are plotted against the pH.

• pKa Determination : The pKa value for each amino group is determined from the inflection point of the resulting sigmoidal titration curve[9][26].

References

• 1. Tobramycin Sulfate BP EP USP CAS 79645-27-5 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 2. scbt.com [scbt.com]
• 3. toku-e.com [toku-e.com]
• 4. Tobramycin sulfate | 79645-27-5 [chemicalbook.com]
• 5. Tobramycin Sulfate Manufacturer in Ahmedabad [anglebiopharma.com]
• 6. Tobramycin Sulfate - LKT Labs [lktlabs.com]
• 7. selleckchem.com [selleckchem.com]
• 8. Tobramycin sulfate | Fisher Scientific [fishersci.ca]
• 9. researchgate.net [researchgate.net]
• 10. Tobramycin | C18H37N5O9 | CID 36294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Tobramycin(32986-56-4) IR Spectrum [chemicalbook.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. Tobramycin | 32986-56-4 [chemicalbook.com]
• 16. iovs.arvojournals.org [iovs.arvojournals.org]
• 17. Stability of parenteral solutions of tobramycin sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. japsonline.com [japsonline.com]
• 19. nano-lab.com.tr [nano-lab.com.tr]
• 20. chem.ucalgary.ca [chem.ucalgary.ca]
• 21. thinksrs.com [thinksrs.com]
• 22. westlab.com [westlab.com]
• 23. promptpraxislabs.com [promptpraxislabs.com]
• 24. medchemexpress.com [medchemexpress.com]
• 25. pubs.acs.org [pubs.acs.org]
• 26. Experimental Determination of the pKa Values of Clinically Relevant Aminoglycoside Antibiotics: Toward Establishing pKa—Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]

Tobramycin's Spectrum of Activity Against Gram-Negative Bacteria: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tobramycin (B1681333), an aminoglycoside antibiotic, remains a critical component in the therapeutic arsenal (B13267) against serious Gram-negative bacterial infections. Its bactericidal activity, primarily targeting protein synthesis, provides efficacy against a broad range of pathogens. This technical guide offers an in-depth analysis of tobramycin's spectrum of activity, focusing on key Gram-negative bacteria. It provides a comprehensive summary of quantitative susceptibility data, detailed experimental protocols for susceptibility testing based on international standards, and visual representations of its mechanism of action and resistance pathways to inform research and development efforts in antimicrobial chemotherapy.

Introduction

Tobramycin is an aminoglycoside antibiotic derived from the actinomycete Streptomyces tenebrarius.[1] It exhibits concentration-dependent bactericidal activity against a wide array of aerobic Gram-negative bacteria.[1][2] This guide details the in vitro activity of tobramycin, its mechanism of action, and the prevalent resistance mechanisms observed in clinical isolates. The information presented herein is intended to serve as a foundational resource for researchers engaged in the study of antimicrobial agents and the development of novel therapeutic strategies.

Spectrum of Activity

Tobramycin demonstrates significant in vitro activity against a variety of Gram-negative bacteria.[1][3] Its spectrum encompasses members of the Enterobacterales order and other clinically important non-fermenting bacilli.[4] Notably, it is frequently utilized for its potent activity against Pseudomonas aeruginosa.[5][6]

Quantitative Susceptibility Data

The minimum inhibitory concentration (MIC) is a fundamental measure of an antibiotic's in vitro potency. The following tables summarize the MIC values for tobramycin against key Gram-negative pathogens as reported in the scientific literature. These values can be influenced by the testing methodology and the geographic origin and resistance profile of the isolates.

Table 1: Tobramycin MIC Distribution for Pseudomonas aeruginosa

Strain Type	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MIC Range (µg/mL)	Reference(s)
General Clinical Isolates	1	8	<0.25 - >512	[5][7]
Cystic Fibrosis Isolates	1	8	-	[7]
ATCC 27853	-	-	0.5 - 2	[5]
Non-mucoid Isolates	-	-	0.5 - >512	[5]

Table 2: Tobramycin MIC Distribution for Enterobacterales

Organism	Isolate Source	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Notable Findings	Reference(s)
Escherichia coli	Clinical Isolates	-	-	Approx. 10% of strains required >2.5 µg/mL for inhibition.	[8]
Klebsiella pneumoniae	Clinical Isolates	-	-	All strains tested were inhibited by 5 µg/mL.	[8]
Enterobacter spp.	Clinical Isolates	-	-	Most isolates inhibited by 1.56 µg/mL.	[9]
Proteus spp. (indole-negative)	Clinical Isolates	-	-	Most isolates inhibited by 1.56 µg/mL.	[9]
Serratia marcescens	Clinical Isolates	-	-	Generally less susceptible compared to other Enterobacterales.	[10]

Mechanism of Action

Tobramycin's primary mechanism of action involves the inhibition of bacterial protein synthesis.[11] As a cationic molecule, it initially interacts with the negatively charged components of the Gram-negative outer membrane, leading to membrane disruption and enhanced drug uptake.[12] Once in the cytoplasm, tobramycin irreversibly binds to the 30S ribosomal subunit.[11] This binding event interferes with the initiation of protein synthesis and causes misreading of the mRNA template, resulting in the production of nonfunctional or toxic proteins.[11][12] The accumulation of these aberrant proteins and the disruption of the cell membrane ultimately lead to bacterial cell death.[1]

Caption: Mechanism of action of tobramycin in Gram-negative bacteria.

Mechanisms of Resistance

Resistance to tobramycin in Gram-negative bacteria can emerge through several mechanisms. The most clinically significant are enzymatic modification of the antibiotic, alterations in the ribosomal binding site, and changes in drug uptake or efflux.

• Enzymatic Modification: Aminoglycoside-modifying enzymes (AMEs) are a primary cause of resistance. These enzymes, often encoded on mobile genetic elements, can be acetyltransferases (AAC), phosphotransferases (APH), or nucleotidyltransferases (ANT), which chemically alter the tobramycin molecule, preventing its binding to the ribosome.

• Target Site Modification: Mutations in the 16S rRNA, a component of the 30S ribosomal subunit, can reduce the binding affinity of tobramycin to its target.

• Reduced Uptake and Efflux: Decreased permeability of the outer membrane, often due to alterations in porin channels, can limit the entry of tobramycin into the bacterial cell. Additionally, the overexpression of efflux pumps can actively transport the antibiotic out of the cell before it can reach its ribosomal target.

Caption: Major mechanisms of tobramycin resistance in Gram-negative bacteria.

Experimental Protocols

Accurate and reproducible determination of tobramycin's in vitro activity is crucial. The following protocols are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[1][8]

Broth Microdilution Method

This method is widely used for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial agents.[8]

Workflow for Broth Microdilution MIC Testing

Caption: Workflow for Broth Microdilution MIC Testing.

Detailed Methodology:

• Preparation of Tobramycin Stock Solution:

  • Accurately weigh a sufficient amount of tobramycin powder of known potency.

  • Dissolve in a suitable sterile solvent (e.g., water or buffer) to achieve a high-concentration stock solution (e.g., 1280 µg/mL).

  • Ensure complete dissolution and sterilize by filtration if necessary.

• Preparation of Microdilution Plates:

  • Perform serial two-fold dilutions of the tobramycin stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) directly in a 96-well microtiter plate.

  • The final volume in each well is typically 100 µL.

  • Include a growth control well (broth and inoculum, no antibiotic) and a sterility control well (broth only).

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture on a non-selective agar (B569324) plate, select several colonies and suspend them in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[1]

• Inoculation and Incubation:

  • Inoculate each well (except the sterility control) with the prepared bacterial suspension.

  • Incubate the microtiter plates at 35 ± 2°C for 16-20 hours in ambient air.[1]

• Reading of Results:

  • After incubation, visually inspect the plates for bacterial growth (turbidity or a pellet at the bottom of the well).

  • The MIC is the lowest concentration of tobramycin at which there is no visible growth.[1]

Agar Dilution Method

In this method, varying concentrations of tobramycin are incorporated into an agar medium, which is then inoculated with the test organism.[1]

Detailed Methodology:

• Preparation of Tobramycin-Containing Agar Plates:

  • Prepare serial twofold dilutions of the tobramycin stock solution.

  • Add each dilution to molten Mueller-Hinton Agar (MHA) maintained at 45-50°C to achieve the desired final concentrations.[1]

  • Pour the agar into sterile petri dishes and allow them to solidify.

  • Include a control plate with no antibiotic.

• Inoculum Preparation:

  • Prepare a standardized inoculum as described for the broth microdilution method.

  • The final inoculum to be spotted onto the agar surface should be approximately 10⁴ CFU per spot.[1]

• Inoculation and Incubation:

  • Spot-inoculate the prepared agar plates with the bacterial suspension. Multiple strains can be tested on the same plate.

  • Allow the inoculum spots to dry before inverting the plates.

  • Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.

• Reading of Results:

  • The MIC is the lowest concentration of tobramycin that completely inhibits visible growth of the bacteria.

Conclusion

Tobramycin continues to be a valuable agent for the treatment of infections caused by susceptible Gram-negative bacteria. Its potent bactericidal activity and well-characterized spectrum make it a reliable therapeutic option. However, the emergence of resistance underscores the need for ongoing surveillance and research into novel antimicrobial strategies. The data and protocols presented in this guide are intended to support these efforts by providing a comprehensive resource for the scientific community.

References

• 1. benchchem.com [benchchem.com]
• 2. megumed.de [megumed.de]
• 3. jmilabs.com [jmilabs.com]
• 4. journals.asm.org [journals.asm.org]
• 5. In Vitro Susceptibility Testing with Tobramycin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vitro susceptibility testing with tobramycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Antibacterial Susceptibility Test Interpretive Criteria | FDA [fda.gov]
• 9. szu.gov.cz [szu.gov.cz]
• 10. In vitro antimicrobial susceptibility testing methods: agar dilution to 3D tissue-engineered models - PMC [pmc.ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]
• 12. EUCAST: Expert Rules [eucast.org]

Initial Studies on the Bactericidal Effects of Tobramycin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the foundational research on the bactericidal effects of Tobramycin, an aminoglycoside antibiotic. The document focuses on the initial studies that elucidated its mechanism of action, spectrum of activity, and key experimental findings.

Core Mechanism of Action

Initial research established that Tobramycin exerts its potent bactericidal activity through a dual mechanism primarily targeting bacterial protein synthesis and compromising cell membrane integrity.

1.1. Inhibition of Protein Synthesis: The primary bactericidal action of Tobramycin stems from its ability to irreversibly bind to the bacterial 30S ribosomal subunit. Specifically, it targets the 16S rRNA, interfering with the initiation complex formation and causing misreading of the mRNA codon during protein synthesis. This leads to the production of aberrant and non-functional proteins, which is detrimental to the bacterial cell.

1.2. Cell Membrane Disruption: Tobramycin's interaction with the bacterial cell envelope contributes to its bactericidal effect. As a polycationic molecule, it binds to negatively charged components of the bacterial membrane, such as lipopolysaccharides (LPS) in Gram-negative bacteria. This interaction displaces divalent cations like Mg2+ and Ca2+, which are crucial for maintaining the structural integrity of the outer membrane. The resulting destabilization increases membrane permeability, leading to leakage of intracellular contents and enhanced uptake of the antibiotic.

Quantitative Data from Initial In Vitro Studies

The following tables summarize the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) data from early studies on Tobramycin against a range of clinically relevant bacteria. These studies were pivotal in defining its spectrum of activity.

Table 1: Minimum Inhibitory Concentrations (MICs) of Tobramycin against Gram-Negative Bacteria (Early 1970s Data)

Bacterial Species	Number of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Pseudomonas aeruginosa	119	≤0.25 - >100	1	8[1]
Pseudomonas aeruginosa	56	-	-	2.5[2]
Escherichia coli	50	≤0.25 - 6.25	-	-[3]
Escherichia coli	23	-	-	5[2]
Klebsiella-Enterobacter	50	≤0.25 - 6.25	-	-[3]
Klebsiella-Enterobacter	13	-	-	5[2]
Proteus spp. (indole-positive)	50	≤0.25 - 6.25	-	-[3]
Proteus spp. (indole-negative)	50	≤0.25 - 6.25	-	-[3]
Serratia spp.	24	-	-	5[2]

Table 2: Minimum Bactericidal Concentrations (MBCs) of Tobramycin

Bacterial Species	Observation	Reference
Staphylococcus aureus, E. coli, P. aeruginosa	MBCs were the same as or twice the MICs for most strains, except for P. aeruginosa which sometimes required higher concentrations for bactericidal activity.	[4]
P. aeruginosa ATCC 27853	A graded bacteriostatic response was observed until a Cmin of ≥0.8 mg/L, at which point complete kill was achieved.	[5]
Clinical P. aeruginosa Isolate	Bactericidal effects required a Cpeak30 profile of 18 mg/L with a Cmin of ≥1.0 mg/L.	[5]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the initial studies on Tobramycin's bactericidal effects.

3.1. Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

This protocol is based on the broth dilution method widely used in early antibiotic susceptibility testing.

• Preparation of Bacterial Inoculum:

  • Isolate colonies of the test bacterium from an 18-24 hour culture on a suitable agar (B569324) medium.

  • Suspend the colonies in a sterile broth (e.g., Mueller-Hinton Broth) to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute the standardized suspension to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL in the test wells.

• Broth Dilution Assay:

  • Prepare serial twofold dilutions of Tobramycin in sterile broth in a multi-well microtiter plate or test tubes.

  • Inoculate each well with the prepared bacterial suspension. Include a positive control (bacteria without antibiotic) and a negative control (broth without bacteria).

  • Incubate the plates at 35-37°C for 16-20 hours.

  • The MIC is the lowest concentration of Tobramycin that completely inhibits visible growth of the organism.

• Determination of MBC:

  • Subculture a small aliquot (e.g., 10 µL) from all wells showing no visible growth in the MIC assay onto a suitable agar medium.

  • Incubate the agar plates at 35-37°C for 18-24 hours.

  • The MBC is the lowest concentration of Tobramycin that results in a ≥99.9% reduction in the initial inoculum count.

3.2. In Vitro Protein Synthesis Inhibition Assay

This assay measures the effect of Tobramycin on bacterial protein synthesis using radiolabeled amino acid incorporation.

• Preparation of Cell-Free Extract (S30 Extract):

  • Grow a culture of E. coli to the mid-logarithmic phase.

  • Harvest the cells by centrifugation and wash them with a suitable buffer.

  • Lyse the cells by sonication or French press.

  • Centrifuge the lysate at 30,000 x g to remove cell debris, resulting in the S30 supernatant containing ribosomes and other components necessary for translation.

• In Vitro Translation Reaction:

  • Prepare a reaction mixture containing the S30 extract, a suitable buffer, ATP, GTP, an amino acid mixture including a radiolabeled amino acid (e.g., ¹⁴C-leucine or ³⁵S-methionine), and an mRNA template (e.g., poly-U).

  • Add varying concentrations of Tobramycin to the reaction tubes. Include a control without Tobramycin.

  • Incubate the reaction mixtures at 37°C for a defined period (e.g., 30-60 minutes).

• Quantification of Protein Synthesis:

  • Stop the reaction by adding cold trichloroacetic acid (TCA) to precipitate the newly synthesized proteins.

  • Collect the precipitate by filtration through glass fiber filters.

  • Wash the filters to remove unincorporated radiolabeled amino acids.

  • Measure the radioactivity of the filters using a liquid scintillation counter.

  • The percentage of inhibition of protein synthesis is calculated by comparing the radioactivity in the Tobramycin-treated samples to the control.

3.3. Bacterial Membrane Permeability Assay

This protocol assesses the effect of Tobramycin on the integrity of the bacterial cell membrane.

• Preparation of Bacterial Suspension:

  • Grow the test bacteria to the mid-logarithmic phase.

  • Harvest the cells by centrifugation and wash them with a suitable buffer (e.g., PBS).

  • Resuspend the cells in the same buffer to a defined optical density.

• Measurement of Membrane Permeability:

  • Use a fluorescent probe that is excluded by intact cell membranes but can enter and fluoresce upon membrane damage (e.g., propidium (B1200493) iodide) or a chromogenic substrate for an intracellular enzyme (e.g., ONPG for β-galactosidase).

  • Add the probe or substrate to the bacterial suspension.

  • Add varying concentrations of Tobramycin to the suspension.

  • Monitor the change in fluorescence or absorbance over time using a spectrophotometer or fluorometer.

  • An increase in fluorescence or color development indicates an increase in membrane permeability.

Visualizations: Signaling Pathways and Experimental Workflows

4.1. Mechanism of Action of Tobramycin

Caption: Tobramycin's dual mechanism of action leading to bacterial cell death.

4.2. Experimental Workflow for MIC/MBC Determination

References

• 1. Activities of Tobramycin and Six Other Antibiotics against Pseudomonas aeruginosa Isolates from Patients with Cystic Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Tobramycin: in vitro activity and comparison with kanamycin and gentamicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In Vitro Evaluation of Tobramycin, a New Aminoglycoside Antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes: Protocol for Preparing Tobramycin Stock Solution for Laboratory Use

Audience: Researchers, scientists, and drug development professionals.

Introduction Tobramycin (B1681333) is an aminoglycoside antibiotic isolated from the bacterium Streptomyces tenebrarius[1]. It is widely used in research and clinical settings for its potent activity against a broad spectrum of Gram-negative bacteria, particularly Pseudomonas aeruginosa[2]. Its mechanism of action involves irreversibly binding to the 30S ribosomal subunit of bacteria, which inhibits protein synthesis and leads to cell death[2]. In the laboratory, tobramycin is a critical component in cell culture to prevent bacterial contamination and in microbiology studies to select for or test against susceptible bacterial strains. Accurate and consistent preparation of tobramycin stock solutions is essential for reliable and reproducible experimental results. This document provides a detailed protocol for the preparation, sterilization, and storage of tobramycin stock solutions for research use.

Data Presentation

This table summarizes the key physical and chemical properties of tobramycin, along with standard concentrations and storage conditions for laboratory-prepared stock solutions.

Parameter	Value	Reference
Molecular Formula	C₁₈H₃₇N₅O₉	[3]
Molecular Weight	467.52 g/mol	[3]
Appearance	White to off-white powder	[2][3][4]
Solubility (in Water)	Freely soluble; 50-94 mg/mL	[2][3]
Recommended Solvent	Sterile, deionized/distilled water	[5]
Common Stock Conc.	10 - 100 mg/mL	[5][6]
Sterilization Method	0.22 µm syringe filtration	[5][7]
Storage (Aliquots)	-20°C or -80°C	[5]
Long-Term Stability	Up to 1 year at -20°C; Up to 2 years at -80°C	[5]

Experimental Protocols

Protocol 1: Preparation of a 10 mg/mL Tobramycin Stock Solution

This protocol details the steps to prepare a 10 mg/mL stock solution of tobramycin in sterile water.

Materials:

• Tobramycin powder (e.g., Tobramycin Sulfate, USP)[2]

• Sterile, deionized, or distilled water[5]

• Sterile 15 mL or 50 mL conical tubes

• Analytical balance and weigh paper/boat

• Vortex mixer

• Sterile syringes

• 0.22 µm sterile syringe filter[5]

• Sterile, single-use microcentrifuge tubes (e.g., 1.5 mL)

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

• Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired amount of Tobramycin powder using an analytical balance. For example, to prepare 10 mL of a 10 mg/mL solution, weigh out 100 mg of Tobramycin.

• Dissolving: Transfer the weighed powder into a sterile conical tube. Add approximately 80% of the final desired volume of sterile water (e.g., 8 mL for a 10 mL final volume).

• Mixing: Tightly cap the tube and vortex the solution until the Tobramycin powder is completely dissolved. The resulting solution should be clear and colorless[5].

• Volume Adjustment: Carefully add sterile water to reach the final desired volume (e.g., 10 mL) and mix gently by inverting the tube.

• Sterilization: Draw the entire solution into a sterile syringe. Attach a 0.22 µm sterile syringe filter to the syringe tip. Dispense the solution through the filter into a new sterile conical tube. This step removes any potential bacterial contamination[5][7].

• Aliquoting and Storage: Distribute the sterile stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile microcentrifuge tubes. This prevents contamination of the entire stock and minimizes damage from repeated freeze-thaw cycles[5].

• Labeling and Storage: Clearly label each aliquot with the name of the reagent ("Tobramycin"), concentration (10 mg/mL), and the date of preparation. Store the aliquots at -20°C for up to one year or at -80°C for up to two years[5].

Protocol 2: Preparation of a Working Solution from Stock

This protocol describes the dilution of the concentrated stock solution to a final working concentration for direct use in experiments, such as adding to cell culture media.

Materials:

• 10 mg/mL Tobramycin stock solution (from Protocol 1)

• Sterile solvent or cell culture medium

• Sterile conical tubes or microcentrifuge tubes

• Calibrated micropipettes and sterile tips

Procedure:

• Thawing: Thaw a single aliquot of the 10 mg/mL Tobramycin stock solution at room temperature. Avoid repeated freeze-thaw cycles[5].

• Dilution Calculation: Calculate the volume of the stock solution needed to achieve the desired working concentration using the formula: C₁V₁ = C₂V₂, where:

  • C₁ = Concentration of the stock solution (e.g., 10 mg/mL)

  • V₁ = Volume of the stock solution to be determined

  • C₂ = Desired working concentration (e.g., 50 µg/mL)

  • V₂ = Final volume of the working solution (e.g., 10 mL)

  Example: To prepare 10 mL of cell culture medium with a final Tobramycin concentration of 50 µg/mL: (10,000 µg/mL) * V₁ = (50 µg/mL) * (10 mL) V₁ = 500 / 10,000 = 0.05 mL or 50 µL

• Dilution: In a sterile tube or directly into the final vessel (e.g., bottle of cell culture medium), add the calculated volume of the stock solution (50 µL in the example) to the appropriate volume of sterile diluent (9.95 mL of medium in the example).

• Mixing: Mix the working solution gently but thoroughly by pipetting or inverting the container.

• Use: Use the freshly prepared working solution immediately for your experiments.

Visualizations

The following diagram illustrates the standard workflow for preparing a sterile Tobramycin stock solution from powder.

Caption: Workflow for preparing Tobramycin stock solution.

References

• 1. Tobramycin | 32986-56-4 [chemicalbook.com]
• 2. toku-e.com [toku-e.com]
• 3. You are being redirected... [bio-world.com]
• 4. Tobramycin | C18H37N5O9 | CID 36294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. ProtocolsAntibioticStockSolutions < Lab < TWiki [barricklab.org]
• 7. Antibiotic Stocks [protocols.io]

Application Notes: Tobramycin in In Vitro Antibacterial Susceptibility Testing

Introduction

Tobramycin (B1681333) is an aminoglycoside antibiotic derived from the actinomycete Streptomyces tenebrarius.[1][2] It is a crucial agent in the treatment of various bacterial infections, particularly those caused by Gram-negative aerobic bacilli.[1][3] Accurate in vitro susceptibility testing is paramount for guiding clinical therapy, monitoring the emergence of resistance, and in the development of new antimicrobial agents. These application notes provide detailed protocols for the use of tobramycin in standard antibacterial susceptibility testing methods.

Mechanism of Action

Tobramycin exerts its bactericidal effect by inhibiting protein synthesis in susceptible bacteria.[4][5] The process involves a series of steps beginning with the transport of the antibiotic into the bacterial cell. This transport is an active, oxygen-dependent process.[5] Once inside the cytoplasm, tobramycin irreversibly binds to the 30S ribosomal subunit.[4][6] This binding interferes with the initiation of protein synthesis and causes misreading of the messenger RNA (mRNA) template.[6] The resulting production of nonfunctional or toxic peptides, coupled with the disruption of the cell membrane by these aberrant proteins, leads to bacterial cell death.[1][6]

Tobramycin's mechanism of action in a bacterial cell.

Spectrum of Activity

Tobramycin demonstrates a broad spectrum of activity against many Gram-negative bacteria.[1] It is particularly potent against Pseudomonas aeruginosa.[2][7] Other susceptible organisms generally include species of Escherichia coli, Klebsiella, Enterobacter, Proteus, and Acinetobacter.[1][8] Tobramycin also has activity against some Gram-positive bacteria, such as Staphylococcus aureus, but is generally not active against most streptococci and enterococci.[1][9]

Experimental Protocols

The following are standardized protocols for determining the in vitro antibacterial susceptibility to tobramycin. These methods are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in a broth dilution series.[10]

Workflow for the Broth Microdilution MIC Assay.

Materials:

• Tobramycin analytical standard

• Cation-adjusted Mueller-Hinton Broth (CAMHB)[10]

• Sterile 96-well microtiter plates

• Bacterial culture in logarithmic growth phase

• 0.5 McFarland turbidity standard

• Sterile saline or broth

• Pipettes and sterile tips

• Incubator (35°C ± 2°C)

Protocol:

• Preparation of Tobramycin Stock Solution: Prepare a stock solution of tobramycin at a concentration of 1280 µg/mL in sterile distilled water. Filter-sterilize the solution through a 0.22 µm filter.

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile CAMHB to all wells of a 96-well plate.

  • Add an additional 100 µL of the tobramycin stock solution to the first well of each row to be tested, resulting in a concentration of 640 µg/mL.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and continuing this process across the plate to the tenth well. Discard 100 µL from the tenth well. This will create a concentration range typically from 64 µg/mL to 0.125 µg/mL.

  • Well 11 will serve as the growth control (no antibiotic), and well 12 as the sterility control (no bacteria).[10]

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture on a non-selective agar (B569324) plate, select 3-5 isolated colonies.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[10]

  • Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.[11]

• Inoculation: Inoculate each well (except the sterility control) with 10 µL of the standardized bacterial suspension.

• Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.[11]

• Reading Results: The MIC is the lowest concentration of tobramycin that completely inhibits visible growth of the organism.

Kirby-Bauer Disk Diffusion Susceptibility Testing

This is a qualitative method used to determine if a bacterium is susceptible, intermediate, or resistant to an antibiotic by measuring the diameter of the zone of inhibition around a disk impregnated with the antibiotic.[12]

Workflow for the Kirby-Bauer Disk Diffusion Test.

Materials:

• Mueller-Hinton Agar (MHA) plates (4 mm depth)[13]

• Tobramycin disks (10 µg)[9]

• Bacterial culture in logarithmic growth phase

• 0.5 McFarland turbidity standard

• Sterile cotton swabs

• Incubator (35°C ± 2°C)

• Ruler or caliper

Protocol:

• Inoculum Preparation: Prepare a bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard as described in the broth microdilution protocol.

• Inoculation of Agar Plate:

  • Within 15 minutes of standardization, dip a sterile cotton swab into the adjusted bacterial suspension.

  • Remove excess inoculum by pressing the swab against the inside of the tube.[12]

  • Streak the swab evenly across the entire surface of the MHA plate in three directions to ensure a confluent lawn of growth.[12][14]

  • Allow the plate to dry for 3-5 minutes with the lid ajar.[13]

• Application of Antibiotic Disk: Aseptically apply a 10 µg tobramycin disk to the center of the inoculated plate.[13]

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.[13]

• Reading Results: Measure the diameter of the zone of complete inhibition in millimeters (mm) using a ruler or caliper.[14] Interpret the results as susceptible, intermediate, or resistant based on the CLSI interpretive criteria.

Data Presentation

Quality Control (QC)

Routine quality control testing is essential to ensure the accuracy and reproducibility of susceptibility testing results. The following table provides the acceptable QC ranges for tobramycin against standard reference strains as recommended by CLSI.

Table 1: Tobramycin Quality Control Ranges

Quality Control Organism	Method	Tobramycin Concentration	Acceptable Range
Escherichia coli ATCC® 25922	Broth Microdilution (MIC)	N/A	0.25 - 1 µg/mL
Disk Diffusion	10 µg	18 - 26 mm
Pseudomonas aeruginosa ATCC® 27853	Broth Microdilution (MIC)	N/A	0.5 - 2 µg/mL
Disk Diffusion	10 µg	19 - 25 mm
Staphylococcus aureus ATCC® 29213	Broth Microdilution (MIC)	N/A	0.12 - 1 µg/mL
Staphylococcus aureus ATCC® 25923	Disk Diffusion	10 µg	19 - 29 mm
Enterococcus faecalis ATCC® 29212	Broth Microdilution (MIC)	N/A	4 - 16 µg/mL

Data compiled from CLSI documentation.[9]

Clinical Breakpoints

Clinical breakpoints are used to categorize microorganisms as susceptible, intermediate, or resistant to an antimicrobial agent. These values are established by regulatory bodies like CLSI and are based on pharmacokinetic/pharmacodynamic data, clinical outcomes, and microbiological data.[15] It is important to note that these breakpoints can be updated; the following are based on recent CLSI guidelines.[15][16][17][18]

Table 2: CLSI Clinical Breakpoints for Tobramycin

Organism	Method	Susceptible	Intermediate	Resistant
Enterobacterales
Broth Microdilution (MIC)	≤ 2 µg/mL	4 µg/mL	≥ 8 µg/mL
Disk Diffusion (10 µg)	≥ 15 mm	13 - 14 mm	≤ 12 mm
Pseudomonas aeruginosa
Broth Microdilution (MIC)	≤ 2 µg/mL	4 µg/mL	≥ 8 µg/mL
Disk Diffusion (10 µg)	≥ 15 mm	13 - 14 mm	≤ 12 mm
Acinetobacter spp.
Broth Microdilution (MIC)	≤ 4 µg/mL	8 µg/mL	≥ 16 µg/mL
Disk Diffusion (10 µg)	≥ 15 mm	13 - 14 mm	≤ 12 mm

Note: For serious infections outside of the urinary tract, aminoglycosides like tobramycin may be best used in combination therapy. Consultation with an infectious diseases specialist is often recommended.[15][18] There are also specific breakpoints for inhaled tobramycin in cystic fibrosis patients that are higher than those for systemic use.[19]

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Tobramycin - Wikipedia [en.wikipedia.org]
• 3. labcorp.com [labcorp.com]
• 4. youtube.com [youtube.com]
• 5. What is the mechanism of Tobramycin? [synapse.patsnap.com]
• 6. tobramycin | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. Laboratory findings of tobramycin and their relation to clinical response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In Vitro Susceptibility Testing with Tobramycin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. asm.org [asm.org]
• 13. benchchem.com [benchchem.com]
• 14. bio.libretexts.org [bio.libretexts.org]
• 15. 2023 AST: CLSI M100 ED33 Updates | News | CLSI [clsi.org]
• 16. academic.oup.com [academic.oup.com]
• 17. jmilabs.com [jmilabs.com]
• 18. clsi.org [clsi.org]
• 19. Breakpoints for predicting Pseudomonas aeruginosa susceptibility to inhaled tobramycin in cystic fibrosis patients: use of high-range Etest strips - PubMed [pubmed.ncbi.nlm.nih.gov]

Determining the Minimum Inhibitory Concentration (MIC) of Tobramycin: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the Minimum Inhibitory Concentration (MIC) of Tobramycin (B1681333), a critical aminoglycoside antibiotic. The MIC value, defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation, is a fundamental measure of antibiotic susceptibility.[1][2] Accurate MIC determination is essential for antimicrobial research, drug development, and the clinical surveillance of antibiotic resistance. The methodologies outlined here are based on established guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) to ensure reproducibility and accuracy.[1][3]

Core Concepts in Tobramycin MIC Testing

• Minimum Inhibitory Concentration (MIC): The lowest concentration of an antibiotic that inhibits the visible growth of a microorganism following overnight incubation.[1][2]

• Breakpoints: MIC values established by regulatory bodies like CLSI and EUCAST that categorize a microorganism as susceptible, intermediate, or resistant to a specific antibiotic.[1][4][5]

Data Presentation: Tobramycin MIC Breakpoints and Quality Control Ranges

The interpretation of MIC values is performed by comparing them to established clinical breakpoints. These breakpoints can differ based on the bacterial species and the site of infection. Regular quality control testing with standard strains is mandatory to ensure the accuracy of MIC results.

Table 1: CLSI and EUCAST Clinical Breakpoints for Tobramycin (μg/mL)

Organism	CLSI Breakpoints (S/I/R)	EUCAST Breakpoints (S/R)	Notes
Pseudomonas aeruginosa	≤1 / 2 / ≥4	≤4 / >4	CLSI lowered the susceptible breakpoint for P. aeruginosa from ≤4 µg/mL to ≤1 µg/mL in 2023.[6]
Enterobacterales	≤2 / 4 / ≥8	≤2 / >4	CLSI revised the breakpoints for Enterobacterales in 2023, lowering the susceptible breakpoint from ≤4 µg/mL.[4][7][8]
Acinetobacter spp.	≤4 / 8 / ≥16	-	No recent changes have been made to the aminoglycoside breakpoints for Acinetobacter spp. by CLSI.[4] EUCAST does not provide specific breakpoints for this organism.

S = Susceptible, I = Intermediate, R = Resistant

Table 2: Quality Control (QC) Ranges for Tobramycin MIC Testing (μg/mL)

QC Strain	CLSI QC Range	EUCAST QC Range
Escherichia coli ATCC 25922	0.25 - 1	0.25 - 1
Pseudomonas aeruginosa ATCC 27853	0.25 - 1	0.5 - 2
Staphylococcus aureus ATCC 29213	0.12 - 1	0.12 - 0.5

Experimental Protocols

Three primary methods are commonly employed for Tobramycin MIC determination: broth microdilution, agar (B569324) dilution, and gradient diffusion (E-test).

Broth Microdilution Method

This technique involves challenging a microorganism's growth in a series of two-fold dilutions of an antimicrobial agent in a liquid growth medium within a microtiter plate.[2]

Materials:

• Tobramycin powder (analytical grade)

• Sterile cation-adjusted Mueller-Hinton Broth (CAMHB)[2]

• Sterile 96-well microtiter plates[2]

• Bacterial culture in the logarithmic growth phase

• Sterile saline or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard[2]

Protocol:

• Prepare Tobramycin Stock Solution: Accurately weigh the Tobramycin powder and dissolve it in a suitable sterile solvent (e.g., sterile water) to create a high-concentration stock solution (e.g., 1,280 µg/mL).

• Prepare Serial Dilutions:

  • Add 100 µL of sterile CAMHB to all wells of a 96-well microtiter plate, except for the first column.

  • Add 200 µL of the Tobramycin working solution to the first well of each test row.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing thoroughly, and continuing this process across the plate. Discard 100 µL from the final well of the dilution series.[2]

  • Include a growth control well (broth and inoculum, no antibiotic) and a sterility control well (broth only).[1]

• Prepare Inoculum:

  • From a fresh (18-24 hour) culture on a non-selective agar plate, select several colonies and suspend them in sterile saline or broth.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[1][2]

  • Dilute this standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[1]

• Inoculation: Inoculate each well (except the sterility control) with the prepared bacterial suspension.

• Incubation: Incubate the microtiter plates at 35 ± 2°C for 16-20 hours in ambient air.[1]

• Reading and Interpretation:

  • Following incubation, visually inspect the plates for bacterial growth (turbidity or a cell pellet at the bottom of the well).

  • The MIC is the lowest concentration of Tobramycin at which there is no visible growth.[1]

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// Edges prep_stock -> serial_dilution; prep_inoculum -> inoculate; serial_dilution -> inoculate; inoculate -> incubate; incubate -> read_mic; } .enddot Caption: Workflow for the Broth Microdilution MIC Assay.

Agar Dilution Method

In this method, varying concentrations of Tobramycin are incorporated into an agar medium, which is then inoculated with the test organism.

Materials:

• Tobramycin powder (analytical grade)

• Mueller-Hinton Agar (MHA)

• Sterile petri dishes

• Bacterial culture in the logarithmic growth phase

• Sterile saline or PBS

• 0.5 McFarland turbidity standard

Protocol:

• Prepare Agar Plates:

  • Prepare serial two-fold dilutions of Tobramycin.

  • Add each dilution to molten MHA maintained at 45-50°C to achieve the desired final concentrations.

  • Pour the agar into sterile petri dishes and allow it to solidify.[1]

  • Include a control plate with no antibiotic.

• Prepare Inoculum: Prepare a standardized inoculum as described for the broth microdilution method. The final inoculum to be spotted onto the agar surface should be approximately 10⁴ CFU per spot.[1]

• Inoculation: Spot-inoculate the prepared agar plates with the bacterial suspension. Multiple strains can be tested on a single plate.[1]

• Incubation: Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air.

• Reading and Interpretation: The MIC is the lowest concentration of Tobramycin that completely inhibits visible growth on the agar surface.[1]

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// Edges prep_tobra_dilutions -> mix_with_agar; mix_with_agar -> pour_plates; prep_inoculum -> spot_inoculate; pour_plates -> spot_inoculate; spot_inoculate -> incubate; incubate -> read_mic; } .enddot Caption: Workflow of the agar dilution method for MIC determination.

Gradient Diffusion Method (E-test)

The E-test is a quantitative technique that utilizes a thin, inert plastic strip with a predefined gradient of antibiotic.[9] This method combines the principles of dilution and diffusion for susceptibility testing.[9]

Materials:

• E-test strips for Tobramycin

• Mueller-Hinton Agar (MHA) plates

• Bacterial culture in the logarithmic growth phase

• Sterile saline or PBS

• 0.5 McFarland turbidity standard

• Sterile cotton swabs

Protocol:

• Prepare Inoculum: Prepare a standardized inoculum as described for the broth microdilution method and adjust to a 0.5 McFarland standard.

• Inoculation of Agar Plate:

  • Dip a sterile cotton swab into the adjusted bacterial suspension.

  • Remove excess inoculum by pressing the swab against the inside of the tube.

  • Streak the swab evenly across the entire surface of the MHA plate to ensure confluent growth.

• Application of E-test Strip:

  • Allow the inoculated plate to dry for 5-15 minutes.

  • Aseptically apply the Tobramycin E-test strip to the agar surface.

• Incubation: Incubate the plate at 35 ± 2°C for 16-20 hours in ambient air.

• Reading and Interpretation:

  • After incubation, an elliptical zone of inhibition will be visible around the strip.

  • The MIC value is read where the edge of the inhibition ellipse intersects the MIC scale on the strip.[9]

  • If the intersection point falls between two markings, the higher value should be reported.

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// Edges prep_inoculum -> streak_plate; streak_plate -> apply_strip; apply_strip -> incubate; incubate -> read_mic; } .enddot Caption: Workflow for the E-test MIC determination method.

Conclusion

The protocols detailed in this application note offer a comprehensive framework for the accurate and reproducible determination of Tobramycin MIC values.[1] Strict adherence to standardized procedures, including the proper preparation of materials, inoculum standardization, and consistent incubation conditions, is crucial. The use of appropriate quality control strains and the correct interpretation of results against current clinical breakpoints are fundamental for generating meaningful data for research, drug development, and clinical applications.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Evaluation of the E test in testing susceptibility of Pseudomonas aeruginosa to tobramycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2023 AST: CLSI M100 ED33 Updates | News | CLSI [clsi.org]
• 5. Activities of Tobramycin and Six Other Antibiotics against Pseudomonas aeruginosa Isolates from Patients with Cystic Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2813. Impact of a Recent Change in Tobramycin Breakpoints (CLSI) on the Proportion of Pseudomonas aeruginosa Clinical Isolates that are Multidrug-Resistant: CANWARD, 2016 to 2021 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fda.gov [fda.gov]
• 8. jmilabs.com [jmilabs.com]
• 9. health.maryland.gov [health.maryland.gov]

Application Notes and Protocols: Kirby-Bauer Disk Diffusion Method for Tobramycin Susceptibility

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to performing the Kirby-Bauer disk diffusion susceptibility test for the antibiotic Tobramycin (B1681333). The protocols and interpretive criteria are based on established standards to ensure accurate and reproducible results for research and drug development applications.

Principle of the Method

The Kirby-Bauer disk diffusion method is a standardized technique used to determine the susceptibility of a bacterial isolate to an antimicrobial agent.[1][2][3][4] The core principle involves the diffusion of an antibiotic from a saturated paper disk into an agar (B569324) medium that has been uniformly inoculated with a test bacterium.[1][2] This diffusion creates a concentration gradient of the antibiotic in the agar.[1] If the bacterium is susceptible to the antibiotic, its growth will be inhibited, resulting in a clear "zone of inhibition" around the disk.[2] The diameter of this zone is then measured and compared to standardized interpretive criteria to classify the organism as Susceptible (S), Intermediate (I), or Resistant (R) to Tobramycin.[3]

Data Presentation: Quantitative Criteria

Accurate interpretation of the Kirby-Bauer test requires adherence to standardized zone diameter breakpoints. The following tables summarize the interpretive criteria for Tobramycin based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Table 1: Zone Diameter Interpretive Criteria for Tobramycin (10 µg Disk)

Organism Group	Susceptible (S)	Intermediate (I)	Resistant (R)
Enterobacterales	≥ 17 mm	13 - 16 mm	≤ 12 mm
Pseudomonas aeruginosa	≥ 19 mm	13 - 18 mm	≤ 12 mm
Acinetobacter species	≥ 15 mm	13 - 14 mm	≤ 12 mm

Source: Based on CLSI M100 standards.[5][6][7]

Table 2: Quality Control (QC) Ranges for Tobramycin (10 µg Disk)

To ensure the accuracy and precision of the testing procedure, specific American Type Culture Collection (ATCC) reference strains must be tested concurrently. The resulting zone diameters should fall within the ranges specified below.

Quality Control Strain	ATCC® Number	Acceptable Zone Diameter Range (mm)
Escherichia coli	25922	18 - 26
Pseudomonas aeruginosa	27853	19 - 25
Staphylococcus aureus	25923	19 - 29

Source: Based on CLSI M100 standards.[8][9]

Experimental Protocol

This protocol details the standardized procedure for performing the Kirby-Bauer disk diffusion test for Tobramycin susceptibility.

Materials:

• Mueller-Hinton Agar (MHA) plates (150 mm or 100 mm) with a depth of 4 mm.[3][10]

• Tobramycin (TOB) antimicrobial susceptibility test disks (10 µg).

• Sterile cotton swabs.[3]

• Sterile saline or broth (e.g., Tryptic Soy Broth).[11]

• 0.5 McFarland turbidity standard.[3][11]

• Pure, 18-24 hour bacterial culture of the test organism.[11]

• Quality control strains (e.g., E. coli ATCC® 25922™, P. aeruginosa ATCC® 27853™, S. aureus ATCC® 25923™).[9]

• Incubator set to 35 ± 2°C.[1][10]

• Ruler or calipers for measuring zone diameters in millimeters.[2]

• Sterile forceps or disk dispenser.[3]

Procedure:

• Preparation of Inoculum: a. Aseptically select 3-5 well-isolated colonies of the test organism from a non-selective agar plate. b. Transfer the colonies into a tube of sterile saline or broth. c. Create a uniform suspension by vortexing. d. Adjust the turbidity of the bacterial suspension to match that of the 0.5 McFarland standard.[8][11] This corresponds to a bacterial concentration of approximately 1.5 x 10⁸ CFU/mL.[8] This can be done visually against a white card with black lines or with a photometric device.[11]

• Inoculation of Mueller-Hinton Agar Plate: a. Within 15 minutes of standardizing the inoculum, dip a sterile cotton swab into the suspension. b. Remove excess fluid by pressing and rotating the swab firmly against the inside wall of the tube above the liquid level.[3][8][10] c. Streak the swab evenly across the entire surface of the MHA plate to ensure confluent growth.[2][3] This is typically done by swabbing in three directions, rotating the plate approximately 60 degrees after each application.[10][11] d. Finally, swab the rim of the agar.[11] e. Allow the plate to dry for 3-5 minutes with the lid slightly ajar.[3][9]

• Application of Antibiotic Disks: a. Using sterile forceps or an automated dispenser, place a Tobramycin (10 µg) disk onto the surface of the inoculated MHA plate.[1][11] b. Gently press the disk down to ensure complete and firm contact with the agar.[1][3] c. Ensure disks are spaced at least 24 mm apart from center to center to prevent overlapping of zones.[3][10][11]

• Incubation: a. Invert the plates to prevent condensation from dripping onto the agar surface. b. Incubate the plates at 35 ± 2°C for 16-18 hours.[1][10]

• Measurement and Interpretation of Results: a. Following incubation, measure the diameter of the zone of complete growth inhibition in millimeters (mm), including the diameter of the disk.[2][3] b. Measure the zone against a dark, non-reflective background with the plate held up to the light.[2] c. Compare the measured zone diameter to the interpretive standards in Table 1 to determine if the organism is Susceptible, Intermediate, or Resistant to Tobramycin.[3]

Quality Control:

• The quality control strains listed in Table 2 must be tested with each new batch of media and disks, and at least weekly as part of routine testing.

• The zone diameters for the QC strains must fall within the acceptable ranges specified in Table 2 .

• If any of the QC results are outside the specified range, the test results are considered invalid, and the issue must be investigated and resolved before reporting any data.

Visual Workflow

The following diagram illustrates the key steps in the Kirby-Bauer disk diffusion workflow for Tobramycin susceptibility testing.

Caption: Workflow of the Kirby-Bauer disk diffusion susceptibility test.

References

• 1. Evaluation of Five Susceptibility Test Methods for Detection of Tobramycin Resistance in a Cluster of Epidemiologically Related Acinetobacter baumannii Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Breakpoints for Predicting Pseudomonas aeruginosa Susceptibility to Inhaled Tobramycin in Cystic Fibrosis Patients: Use of High-Range Etest Strips - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fda.gov [fda.gov]
• 4. In Vitro Evaluation of Tobramycin, a New Aminoglycoside Antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2023 AST: CLSI M100 ED33 Updates | News | CLSI [clsi.org]
• 6. journals.asm.org [journals.asm.org]
• 7. Table 1. Breakpoints revision in CLSI M100 – Annals of Clinical Microbiology [acm.or.kr]
• 8. micromasterlab.com [micromasterlab.com]
• 9. microrao.com [microrao.com]
• 10. Evaluation of the in vitro activity of tobramycin as compared with that of gentamicin sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. journals.asm.org [journals.asm.org]

Application Notes and Protocols for Tobramycin-Based Bacterial Selection

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Tobramycin (B1681333) for the selection of genetically modified bacteria in a laboratory setting. This document includes detailed protocols, quantitative data on antibiotic susceptibility, and visual representations of key biological and experimental processes.

Introduction to Tobramycin

Tobramycin is an aminoglycoside antibiotic isolated from the bacterium Streptomyces tenebrarius. It is a potent bactericidal agent, particularly effective against Gram-negative bacteria such as Escherichia coli and Pseudomonas aeruginosa, as well as some Gram-positive bacteria like Staphylococcus aureus.[1][2] Its robust and rapid action makes it a valuable tool for selecting transformed or genetically engineered bacteria that carry a corresponding resistance gene.

Mechanism of Action

Tobramycin exerts its bactericidal effects by irreversibly binding to the bacterial ribosome, the cellular machinery responsible for protein synthesis. Specifically, it targets the 30S ribosomal subunit, and some evidence also suggests binding to the 50S subunit, which together form the 70S ribosome in prokaryotes. This binding interferes with the initiation of translation and causes misreading of the mRNA template.[3] The resulting aberrant and non-functional proteins disrupt essential cellular processes, leading to membrane damage and ultimately, cell death.[3]

Caption: Mechanism of action of Tobramycin in a Gram-negative bacterium.

Mechanism of Resistance

The primary mechanism of resistance to Tobramycin in bacteria is the enzymatic modification of the antibiotic by aminoglycoside-modifying enzymes (AMEs).[4][5] A common class of AMEs are the aminoglycoside acetyltransferases (AACs).[4][5][6] These enzymes catalyze the transfer of an acetyl group from acetyl-CoA to specific amine groups on the Tobramycin molecule. This modification prevents Tobramycin from binding effectively to the ribosome, thus rendering the antibiotic inactive and allowing the bacterium to survive. Genes encoding these enzymes, such as various aac genes, are often carried on plasmids and are utilized as selectable markers in molecular biology.[6]

Caption: Enzymatic inactivation of Tobramycin by aminoglycoside acetyltransferase.

Quantitative Data: Susceptibility of Common Bacterial Strains

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antibiotic that prevents the visible growth of a microorganism. The following table summarizes the MIC values for Tobramycin against various common bacterial strains. These values are essential for determining the appropriate working concentration for selection experiments.

Bacterial Strain	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Escherichia coli	≤0.25 - >128	0.5	1.0
Pseudomonas aeruginosa	≤0.25 - >512	1.0	8.0
Klebsiella pneumoniae	≤0.25 - >64	0.5	2.0
Enterobacter spp.	≤0.25 - >64	0.5	2.0
Staphylococcus aureus	≤0.12 - 4.0	0.25	0.5

MIC₅₀ and MIC₉₀ represent the concentrations required to inhibit the growth of 50% and 90% of the tested isolates, respectively. Data is compiled from multiple sources and can vary based on the specific strain and testing conditions.

Experimental Protocols

The following protocols provide a framework for using Tobramycin in bacterial selection experiments. It is crucial to perform these procedures under aseptic conditions to prevent contamination.

Preparation of Tobramycin Stock and Working Solutions

Materials:

• Tobramycin sulfate (B86663) powder

• Sterile, deionized or distilled water

• Sterile conical tubes (15 mL or 50 mL)

• 0.22 µm sterile syringe filter

• Sterile syringes

• Analytical balance

Protocol for 10 mg/mL Stock Solution:

• Accurately weigh 100 mg of Tobramycin sulfate powder and transfer it to a sterile 15 mL conical tube.

• Add 8 mL of sterile water to the tube.

• Vortex the solution until the powder is completely dissolved. The solution should be clear and colorless.

• Adjust the final volume to 10 mL with sterile water.

• Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a new sterile tube.

• Aliquot the stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile microcentrifuge tubes.

• Store the aliquots at -20°C for up to one year. Avoid repeated freeze-thaw cycles.

Protocol for Preparing Working Solutions:

• Thaw an aliquot of the 10 mg/mL Tobramycin stock solution at room temperature.

• Calculate the required volume of the stock solution to achieve the desired working concentration in your culture medium. For example, to prepare 100 mL of medium with a final Tobramycin concentration of 15 µg/mL, you would add 150 µL of the 10 mg/mL stock solution.

• Add the calculated volume of the stock solution to the sterile culture medium and mix thoroughly.

Preparation of Tobramycin-Containing Selective Agar (B569324) Plates

Materials:

• Luria-Bertani (LB) agar powder or components

• Sterile, deionized or distilled water

• Autoclavable bottle or flask

• Sterile petri dishes

• Tobramycin stock solution (10 mg/mL)

• Water bath set to 50-55°C

Protocol:

• Prepare LB agar according to the manufacturer's instructions. For example, for 1 liter, dissolve 40 g of LB agar powder in 1 liter of deionized water.

• Sterilize the medium by autoclaving at 121°C for 15-20 minutes.

• Cool the autoclaved medium in a 50-55°C water bath. Allowing the agar to cool prevents the degradation of the antibiotic.

• Once the agar has cooled, add the appropriate volume of the sterile Tobramycin stock solution to achieve the desired final concentration. For a final concentration of 15 µg/mL in 1 liter of agar, add 1.5 mL of the 10 mg/mL stock solution.

• Gently swirl the bottle to ensure the antibiotic is evenly distributed throughout the medium. Avoid introducing air bubbles.

• Pour approximately 20-25 mL of the molten agar into each sterile petri dish.

• Allow the plates to solidify at room temperature.

• Store the plates in a sealed bag at 4°C, protected from light. The plates should be used within 2-4 weeks.

Determining the Optimal Selection Concentration: Bacterial Kill Curve Assay

Before performing a selection experiment, it is essential to determine the minimum concentration of Tobramycin required to kill the non-transformed host bacterial strain. This is achieved by performing a kill curve assay.

Caption: Experimental workflow for determining the optimal Tobramycin concentration.

Materials:

• Overnight culture of the non-transformed host bacterial strain

• Sterile culture tubes

• Sterile LB broth

• Tobramycin stock solution

• Sterile microcentrifuge tubes for serial dilutions

• Sterile saline or PBS

• LB agar plates (without antibiotic)

• Incubator with shaking capabilities

• Spectrophotometer

Protocol:

• Inoculate a single colony of the host bacteria into 5 mL of LB broth and grow overnight at 37°C with shaking.

• The next day, measure the optical density (OD₆₀₀) of the overnight culture. Dilute the culture in fresh LB broth to a starting OD₆₀₀ of approximately 0.05.

• Prepare a series of culture tubes, each containing fresh LB broth with a different concentration of Tobramycin. It is recommended to test a range of concentrations based on the known MIC of the bacterial species (e.g., 0, 1, 5, 10, 15, 20, 50 µg/mL). Include a no-antibiotic control.

• Inoculate each tube with the diluted bacterial culture.

• Incubate the tubes at 37°C with shaking.

• At regular time intervals (e.g., 0, 2, 4, 6, and 24 hours), remove an aliquot from each tube.

• Perform serial dilutions of each aliquot in sterile saline or PBS.

• Plate the dilutions onto LB agar plates (without antibiotic).

• Incubate the plates overnight at 37°C.

• The following day, count the number of colonies on each plate to determine the number of viable cells (Colony Forming Units per mL or CFU/mL).

• Plot the log(CFU/mL) against time for each Tobramycin concentration. The lowest concentration that results in a significant and rapid decrease in viable cell count is the optimal concentration for selection.

Selection of Transformed Bacteria

Materials:

• Transformation mixture (containing bacteria and plasmid DNA)

• LB broth

• Tobramycin-containing selective agar plates

• Sterile spreader or plating beads

• Incubator

Protocol:

• Following the transformation protocol, add LB broth to the transformation mixture and allow the bacteria to recover for a period of time (typically 1 hour) at 37°C with shaking. This allows for the expression of the antibiotic resistance gene.

• Plate the recovered transformation mixture onto the pre-warmed Tobramycin-containing selective agar plates.

• Spread the bacterial suspension evenly across the surface of the plate using a sterile spreader or plating beads.

• Incubate the plates overnight at 37°C.

• The following day, only the bacteria that have successfully taken up the plasmid containing the Tobramycin resistance gene will be able to grow and form colonies.

• Select individual colonies for further analysis, such as plasmid purification and sequence verification.

References

• 1. ["In vitro" determination of bacterial sensitivity to tobramycin (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Mechanisms of Resistance to Aminoglycoside Antibiotics: Overview and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Aminoglycoside Resistance Rates, Phenotypes, and Mechanisms of Gram-Negative Bacteria from Infected Patients in Upper Egypt - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Aminoglycoside resistance profile and structural architecture of the aminoglycoside acetyltransferase AAC(6')-Im - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Mycobacterial Aminoglycoside Acetyltransferases: A Little of Drug Resistance, and a Lot of Other Roles [frontiersin.org]

Application of Tobramycin in Biofilm Disruption Experiments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tobramycin (B1681333), a potent aminoglycoside antibiotic, is a cornerstone in the management of infections caused by a variety of bacteria, notably Pseudomonas aeruginosa.[1][2] Its primary mechanism of action involves the inhibition of bacterial protein synthesis.[1][2] While highly effective against planktonic (free-floating) bacteria, the efficacy of tobramycin is often diminished against bacteria residing within biofilms.[1][2] Biofilms are structured communities of microorganisms encased in a self-produced matrix of extracellular polymeric substances (EPS), which confers significant protection against antimicrobial agents and the host immune response.[1]

Despite this challenge, tobramycin remains a critical tool for both treating biofilm-associated infections and for studying the fundamental biology of biofilms in a research setting. Interestingly, sub-inhibitory concentrations of tobramycin have been observed to paradoxically stimulate biofilm formation in some instances, making it a valuable agent for investigating the molecular mechanisms that govern biofilm development.[1][3] A comprehensive understanding of the interactions between tobramycin and the complex signaling networks that control biofilm formation is essential for the development of more effective anti-biofilm strategies.[1]

Quantitative Data on Tobramycin's Anti-Biofilm Activity

The effectiveness of tobramycin against biofilms is often quantified by determining the Minimum Biofilm Eradication Concentration (MBEC), which is the minimum concentration required to eliminate a pre-formed biofilm. This value is typically significantly higher than the Minimum Inhibitory Concentration (MIC) for planktonic bacteria.[1]

Table 1: Tobramycin Efficacy Against Pseudomonas aeruginosa Biofilms

Strain	Tobramycin Concentration (µg/mL)	Observation	Reference
P. aeruginosa H103	0.5 - 1.0	Increased biofilm formation.	[1]
P. aeruginosa (CF Isolate)	Sub-MIC	Enhancement of biofilm.	[1]
P. aeruginosa PA14 on CFBE cells	1	Inhibition of virulence without affecting CFU.[4]	[4]
P. aeruginosa PAO1	75	Biofilm Elimination Concentration (BEC) after 36h exposure.	[5]
P. aeruginosa PAO1	>100	Biofilm Elimination Concentration (BEC) after 12h exposure.	[5]
P. aeruginosa PAO1	182	Complete biofilm eradication on various surfaces after 24h.	[6]

Table 2: Synergistic Effects of Tobramycin with Other Agents Against Biofilms

Organism	Combination	Observation	Reference
S. aureus	Tobramycin (5 µg/mL) + Cephalexin (B21000) (100 µg/mL)	>99.9999% reduction in viability of young biofilm cells after 3h.	[7][8]
S. aureus	Tobramycin (10 µg/mL) + Cephalexin (100 µg/mL)	99.91% reduction in viability of old biofilm cells.	[7][8]
P. aeruginosa	Tobramycin + Fosfomycin (FTI)	256 µg/mL of FTI (containing 51.2 µg/mL tobramycin) showed similar biofilm reduction to 256 µg/mL of tobramycin alone.[9]	[9]
E. coli	Tobramycin + T4 phage	>99.99% reduction in antibiotic-resistant cells.	[10]
P. aeruginosa	Tobramycin + PB-1 phage	60% reduction in antibiotic-resistant cells and 99% reduction in phage-resistant cells.	[10]
P. aeruginosa	Tobramycin + Meropenem (B701)	Combination with meropenem continuous infusion suppressed regrowth and resistance.[11]	[11]
P. aeruginosa	Tobramycin + Clarithromycin (200 µg/mL)	Eradicated all 5 tested biofilms after 28 days.	[12]
S. aureus	Tobramycin + DNase I or Dispersin B	Enhanced antibacterial efficiency of tobramycin.	[13]

Signaling Pathways Modulated by Tobramycin

Tobramycin has been shown to influence key bacterial signaling pathways that regulate biofilm formation, particularly in P. aeruginosa. These include Quorum Sensing (QS) and the cyclic di-guanosine monophosphate (c-di-GMP) signaling network.

Quorum Sensing (QS): This cell-to-cell communication system allows bacteria to coordinate gene expression based on population density. In P. aeruginosa, the las and rhl QS systems are pivotal for virulence and biofilm maturation.[1] Exposure to sub-inhibitory concentrations of tobramycin can increase the production of QS molecules, which in turn can enhance the release of extracellular DNA (eDNA), a crucial component of the biofilm matrix.[1][14]

Cyclic di-GMP (c-di-GMP) Signaling: This ubiquitous bacterial second messenger is a central regulator of the transition between motile and sessile lifestyles. High intracellular levels of c-di-GMP generally promote biofilm formation. Some studies suggest that aminoglycosides like tobramycin can trigger an increase in c-di-GMP levels, thereby influencing biofilm architecture.[1]

Cell Envelope Stress Response: Recent studies have indicated that sub-lethal concentrations of tobramycin can induce a cell envelope stress response in P. aeruginosa, mediated by the extracytoplasmic sigma factor SigX.[15] This response appears to be linked to maintaining membrane fluidity and is crucial for the observed tobramycin-enhanced biofilm formation.[15]

Caption: Tobramycin's influence on key biofilm regulatory pathways.

Experimental Protocols

Detailed methodologies for key experiments used to assess the impact of tobramycin on bacterial biofilms are provided below.

Protocol 1: Minimum Biofilm Eradication Concentration (MBEC) Assay

This assay determines the minimum concentration of an antimicrobial agent required to eradicate a pre-formed biofilm.[1]

Materials:

• 96-well plate with a peg lid (e.g., MBEC™ Assay plate)

• Bacterial strain of interest

• Appropriate growth medium

• Tobramycin stock solution

• Sterile Phosphate-Buffered Saline (PBS)

• 96-well "challenge" plate

• 96-well "recovery" plate with fresh growth medium

• Plate reader or materials for Colony-Forming Unit (CFU) counting

Procedure:

• Inoculum Preparation: Grow an overnight culture of the bacterial strain. Dilute the culture to a starting optical density at 600 nm (OD₆₀₀) of approximately 0.1 (around 10⁸ CFU/mL).[1]

• Biofilm Formation: Add 150 µL of the diluted bacterial culture to each well of the 96-well plate. Place the peg lid onto the plate, ensuring the pegs are submerged. Incubate for 24-48 hours at 37°C to allow biofilm formation on the pegs.[1][12]

• Rinsing: Gently remove the peg lid and rinse it by immersing the pegs in a 96-well plate containing 200 µL of sterile PBS per well to remove planktonic bacteria.[1]

• Antimicrobial Challenge: Prepare a "challenge" plate containing serial dilutions of tobramycin in fresh growth medium (200 µL per well). Transfer the peg lid with the biofilms into this challenge plate. Include a positive control (biofilm with no antibiotic) and a negative control (no biofilm, no antibiotic).[1]

• Incubation: Incubate the challenge plate for a specified duration (e.g., 24 hours) at 37°C.

• Recovery: After the challenge, rinse the peg lid again in PBS. Transfer the peg lid to a "recovery" plate containing 200 µL of fresh growth medium in each well. Sonicate the plate to dislodge the biofilm bacteria from the pegs.

• Quantification: Transfer the bacterial suspension from the recovery plate to a new 96-well plate and measure the OD₆₀₀ using a plate reader. The MBEC is the lowest concentration of tobramycin that results in no bacterial growth. Alternatively, perform serial dilutions and plate for CFU counting.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of Tobramycin and Vancomycin Exposure Required to Eradicate Biofilms on Muscle and Bone Tissue In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In Vitro Analysis of Tobramycin-Treated Pseudomonas aeruginosa Biofilms on Cystic Fibrosis-Derived Airway Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pseudomonas aeruginosa biofilms are more susceptible to ciprofloxacin than to tobramycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Exploration of the Pharmacodynamics for Pseudomonas aeruginosa Biofilm Eradication by Tobramycin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. Eradication of biofilm cells of Staphylococcus aureus with tobramycin and cephalexin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Eradication of Pseudomonas aeruginosa biofilms on cultured airway cells by a fosfomycin/tobramycin antibiotic combination - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effect of Bacteriophage Infection in Combination with Tobramycin on the Emergence of Resistance in Escherichia coli and Pseudomonas aeruginosa Biofilms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synergistic Meropenem-Tobramycin Combination Dosage Regimens against Clinical Hypermutable Pseudomonas aeruginosa at Simulated Epithelial Lining Fluid Concentrations in a Dynamic Biofilm Model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.asm.org [journals.asm.org]
• 13. In Vitro Antimicrobial Efficacy of Tobramycin Against Staphylococcus aureus Biofilms in Combination With or Without DNase I and/or Dispersin B: A Preliminary Investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. communities.springernature.com [communities.springernature.com]
• 15. Membrane fluidity homeostasis is required for tobramycin-enhanced biofilm in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]

HPLC Analysis of Tobramycin with Pre-Column Derivatization: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of tobramycin (B1681333) in various matrices using High-Performance Liquid Chromatography (HPLC) with pre-column derivatization. Tobramycin, an aminoglycoside antibiotic, lacks a significant UV chromophore, necessitating derivatization to enable sensitive detection by UV or fluorescence detectors.

Introduction

Tobramycin is a potent, broad-spectrum antibiotic used to treat severe bacterial infections. Due to its polar nature and lack of a UV-absorbing chromophore, its quantification by conventional HPLC-UV methods is challenging. Pre-column derivatization addresses this by introducing a chromophoric or fluorophoric tag to the tobramycin molecule, thereby enhancing its detectability. This document outlines validated methods employing different derivatizing agents for the accurate and sensitive determination of tobramycin.

Methods Overview

Several derivatization reagents are available for the analysis of tobramycin. This note details three commonly employed methods:

• O-Phthalaldehyde (OPA): Reacts with primary amines in the presence of a thiol to form highly fluorescent isoindole derivatives. This method is rapid and sensitive.

• Fluorescamine: Reacts with primary amines to form fluorescent pyrrolinone products. This method is also very sensitive and specific for primary amines.[1][2]

• 2,4-Dinitrofluorobenzene (DNFB): A well-established reagent that reacts with primary and secondary amines to produce UV-active derivatives. This method is recognized by the United States Pharmacopeia (USP).[3][4][5]

Quantitative Data Summary

The following tables summarize the quantitative performance of the different derivatization methods for tobramycin analysis.

Table 1: OPA Derivatization Method Performance

Parameter	Value	Reference
Linearity Range	13 - 128 µM	[6]
Correlation Coefficient (r²)	0.998	[6]
Reproducibility (RSD)	1.1% (for 96 µM standard)	[6]
Recovery (spiked serum)	98% (at 128 µM)	[6]

Table 2: Fluorescamine Derivatization Method Performance

Parameter	Value	Reference
Linearity Range	20 - 200 ng/mL	[1][2]
Correlation Coefficient (r²)	Not explicitly stated, but linearity is confirmed	[1][2]
Limit of Detection (LOD)	Not explicitly stated
Limit of Quantitation (LOQ)	Not explicitly stated

Table 3: DNFB Derivatization Method Performance (USP Method)

Parameter	Value	Reference
Linearity Range	0.1% - 150% of label claim (3 mg/mL)	[5]
Method Precision (RSD)	≤ 0.9% for assay	[5]
Intermediate Precision (RSD)	1.0% for assay	[5]
Mean Absolute Recovery	99.6% (between 25% - 150% of label claim)	[5]

Experimental Workflow

The general workflow for the HPLC analysis of tobramycin with pre-column derivatization is depicted below.

References

• 1. Utility of Experimental Design in Pre-Column Derivatization for the Analysis of Tobramycin by HPLC—Fluorescence Detection: Application to Ophthalmic Solution and Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Utility of Experimental Design in Pre-Column Derivatization for the Analysis of Tobramycin by HPLC-Fluorescence Detection: Application to Ophthalmic Solution and Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A simple and rapid high-performance liquid chromatographic method for determining tobramycin in pharmaceutical formulations by direct UV detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. agilent.com [agilent.com]

Application Notes and Protocols for Tobramycin Administration in Animal Models of Infection

Audience: Researchers, scientists, and drug development professionals.

These application notes provide a comprehensive overview of tobramycin (B1681333) administration in various preclinical animal models of infection. The protocols and data tables are intended to guide researchers in designing and executing studies to evaluate the efficacy and pharmacokinetics of tobramycin.

Introduction

Tobramycin is a potent aminoglycoside antibiotic with a broad spectrum of activity against Gram-negative bacteria, particularly Pseudomonas aeruginosa.[1][2] It is widely used in both clinical and preclinical settings to treat a variety of infections.[2][3][4] Animal models are crucial for understanding the pharmacokinetics (PK) and pharmacodynamics (PD) of tobramycin, optimizing dosing regimens, and evaluating its efficacy against different pathogens in various infection types.[5][6] This document outlines detailed protocols and summarizes key quantitative data from studies utilizing tobramycin in murine, rat, and other animal models of infection.

Quantitative Data Summary

The following tables summarize tobramycin dosing regimens and outcomes in various animal models of infection.

Table 1: Tobramycin Administration in Murine Models of Lung Infection

Pathogen	Mouse Strain	Infection Model	Administration Route	Tobramycin Dose	Dosing Schedule	Key Outcomes & References
Pseudomonas aeruginosa	C57BL/6	Acute Pneumonia	Aerosol	16 mg/kg	Daily for 7 days	Reduced bacterial burden and inflammation.[5]
Pseudomonas aeruginosa	C57BL/6	Acute Pneumonia	Subcutaneous (s.c.)	160 mg/kg	Daily for 7 days	Reduced bacterial burden and inflammation.[5]
Pseudomonas aeruginosa	Swiss-Webster (neutropenic)	Pneumonia	Intraperitoneal (i.p.)	50, 100, 150, 214, 400 mg/kg/day	Every 4 hours for 24 hours	Dose-dependent reduction in bacterial burden.[7]
Klebsiella pneumoniae	Not Specified	Bronchopneumonia	Not Specified	48 mg/kg/day	Every 4, 8, 12, or 24 hours for 4 days	Dosing intervals of 4 and 8 hours were most effective.[8]
Klebsiella pneumoniae	Not Specified	Respiratory Infection	Intratracheal	250 µg (single dose)	Once, 1 day post-infection	Increased survival when co-administered with surfactant.[9][10]
Pseudomonas aeruginosa	DBA/2	Pneumonia	Nebulized	Not specified	Single dose	Increased survival rates.[11]

Table 2: Tobramycin Administration in Rat Models of Infection

Pathogen	Rat Strain	Infection Model	Administration Route	Tobramycin Dose	Dosing Schedule	Key Outcomes & References
Pseudomonas aeruginosa	Fisher	Subcutaneous Abscess	Subcutaneous (s.c.)	10 mg/kg	Every 4 hours	Effective in reducing bacterial count.[12]
Pseudomonas aeruginosa	Fisher	Subcutaneous Abscess	Subcutaneous (s.c.)	20 mg/kg	Every 8 hours	Effective in reducing bacterial count.[12]
Pseudomonas aeruginosa	Fisher	Subcutaneous Abscess	Subcutaneous (s.c.)	30 mg/kg	Every 12 hours	Effective in reducing bacterial count.[12]
Pseudomonas aeruginosa	Fisher	Subcutaneous Abscess	Subcutaneous (s.c.)	60 mg/kg	Every 24 hours	Effective in reducing bacterial count with less nephrotoxicity.[12]
E. coli, Cecal Contents	Not Specified	Intra-abdominal Infection	Intraperitoneal (i.p.) hydrogel	Not specified	Single local delivery	Effective against E. coli; combination with vancomycin (B549263) needed for mixed infection.[13]
Not applicable	Sprague-Dawley	Healthy Lung (PK study)	Intratracheal Nebulization	3 mg/kg	Single dose	Higher epithelial lining fluid to plasma concentration ratio compared to IV.[14]

Table 3: Tobramycin Administration in Other Animal Models

Animal Model	Pathogen	Infection Model	Administration Route	Tobramycin Dose	Dosing Schedule	Key Outcomes & References
Guinea Pig (neutropenic)	Pseudomonas aeruginosa	Pneumonia	Not Specified	30 mg/kg	Every 24 hours	Ineffective as monotherapy, but effective with mezlocillin.[15]
Rabbit	Pseudomonas aeruginosa	Sinusitis	Topical	Various concentrations	Daily for 7 days	Dose-dependent reduction in bacterial counts and inflammation.[16]
Dog	Not Specified	Healthy (Toxicity study)	Not Specified	Not specified	Once daily	Less nephrotoxicity compared to continuous infusion.[6]
Cat	Not Specified	Healthy (PK study)	IV, IM, s.c.	3 mg/kg	Single dose	Complete absorption after IM and SC administration.[17]

Experimental Protocols

Murine Model of Pseudomonas aeruginosa Pneumonia

This protocol is adapted from studies investigating the efficacy of tobramycin in acute and chronic lung infections.[5][7]

Materials:

• Pseudomonas aeruginosa strain (e.g., MDR-RP73, PAO1)

• Specific pathogen-free mice (e.g., C57BL/6, Swiss-Webster), 8-10 weeks old

• Anesthetic (e.g., isoflurane, ketamine/xylazine)

• Cyclophosphamide (B585) (for neutropenic models)[7]

• Tobramycin sulfate (B86663) solution

• Vehicle control (e.g., sterile saline)

• Intratracheal instillation device or aerosolization chamber

• Agar (B569324) beads (for chronic infection model)[5]

Procedure:

• Induction of Neutropenia (Optional): For neutropenic models, administer cyclophosphamide intraperitoneally (e.g., 150 mg/kg 4 days prior to infection and 100 mg/kg 1 day before infection).[7]

• Bacterial Preparation: Culture P. aeruginosa to the desired concentration (e.g., 5x10^5 CFU for chronic infection, 2x10^7 CFU for acute infection).[5][7] For chronic models, embed the bacteria in agar beads.[5]

• Infection:

  • Anesthetize the mice.

  • For acute infection, instill a bacterial suspension (e.g., 20 µL) intranasally.[7]

  • For chronic infection, perform an intratracheal inoculation of bacteria embedded in agar beads.[5]

• Tobramycin Administration:

  • Begin treatment at a specified time post-infection (e.g., 5 minutes for early treatment in a chronic model, 5 hours for an acute model).[5][7]

  • Aerosol Administration: Place mice in an aerosolization chamber and deliver tobramycin (e.g., 16 mg/kg) for a set duration.[5]

  • Subcutaneous (s.c.) Administration: Inject the calculated dose of tobramycin subcutaneously.[5]

  • Intraperitoneal (i.p.) Administration: Inject the tobramycin solution into the peritoneal cavity.[7]

• Monitoring and Endpoint Analysis:

  • Monitor body weight and clinical signs of illness daily.

  • At the end of the treatment period (e.g., 24 hours or 7 days), humanely euthanize the animals.

  • Aseptically collect lungs for bacterial burden quantification (CFU counting) and inflammatory marker analysis (e.g., cytokine levels).[5][7]

Workflow for a murine model of Pseudomonas aeruginosa pneumonia.

Rat Model of Pseudomonas aeruginosa Subcutaneous Abscess

This protocol is based on a study comparing different tobramycin dosage regimens.[12]

Materials:

• Pseudomonas aeruginosa strain

• Fisher rats

• Tobramycin sulfate solution

• Vehicle control (e.g., sterile saline)

• Syringes and needles for subcutaneous injection

Procedure:

• Bacterial Preparation: Culture P. aeruginosa to a concentration of 3-4 x 10^6 CFU in 0.75 mL.[12]

• Induction of Abscess: Inject the bacterial suspension subcutaneously into the flank of the rats to induce abscess formation.[12]

• Tobramycin Administration:

  • Begin treatment within 1 hour of abscess induction.

  • Divide rats into different treatment groups (e.g., 10 mg/kg q4h, 20 mg/kg q8h, 30 mg/kg q12h, 60 mg/kg q24h).

  • Administer tobramycin subcutaneously in the neck region.

  • Include a control group receiving vehicle injections.

• Monitoring and Endpoint Analysis:

  • Continue treatment for a predetermined period (e.g., 5, 10, 15, or 20 days).

  • At specified time points, humanely euthanize a subset of animals from each group.

  • Aseptically excise the abscesses.

  • Homogenize the abscess tissue and perform quantitative cultures to determine the number of CFU per abscess.

  • Assess for nephrotoxicity by measuring inulin (B196767) clearance, renal DNA synthesis, and through histopathology of the kidneys.[12]

  • Assess for ototoxicity via cochlear histology.[12]

Workflow for a rat model of subcutaneous abscess.

Key Considerations and Best Practices

• Dosing Regimen: The efficacy and toxicity of tobramycin are highly dependent on the dosing schedule. Once-daily, high-dose regimens have been shown to be as effective as multiple daily doses but with potentially less nephrotoxicity in some models.[6][12]

• Administration Route: The route of administration significantly impacts drug distribution and efficacy. Localized delivery, such as aerosolization for lung infections, can achieve high concentrations at the site of infection with lower systemic exposure.[5][14]

• Animal Model Selection: The choice of animal model (species, strain, immune status) and infection type (acute vs. chronic) should align with the research question. For example, chronic infection models often require different treatment strategies than acute models.[5]

• Pharmacokinetic/Pharmacodynamic (PK/PD) Monitoring: Whenever possible, serum and tissue concentrations of tobramycin should be monitored to correlate drug exposure with efficacy and toxicity.[18][19] Key PK/PD parameters for aminoglycosides include the peak concentration to minimum inhibitory concentration (Cmax/MIC) ratio and the area under the curve to MIC (AUC/MIC) ratio.

• Toxicity Monitoring: Given the known nephrotoxic and ototoxic potential of aminoglycosides, monitoring for signs of toxicity is critical, especially in studies involving prolonged administration.[12][18] This can include monitoring renal function (e.g., serum creatinine, BUN) and histological examination of the kidneys and cochlea.[12]

Conclusion

The administration of tobramycin in animal models of infection is a critical component of preclinical drug development and for understanding its therapeutic potential. The protocols and data presented here provide a foundation for designing robust and reproducible studies. Careful consideration of the animal model, infection type, dosing regimen, and administration route is essential for obtaining meaningful and translatable results.

References

• 1. researchgate.net [researchgate.net]
• 2. Tobramycin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Tobramycin for Dogs and Cats [petplace.com]
• 4. m.youtube.com [m.youtube.com]
• 5. publications.ersnet.org [publications.ersnet.org]
• 6. Once-daily vs. continuous aminoglycoside dosing: efficacy and toxicity in animal and clinical studies of gentamicin, netilmicin, and tobramycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Impact of Meropenem in Combination with Tobramycin in a Murine Model of Pseudomonas aeruginosa Pneumonia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Efficacy of different dosing schedules of tobramycin for treating a murine Klebsiella pneumoniae bronchopneumonia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pulmonary surfactant as vehicle for intratracheally instilled tobramycin in mice infected with Klebsiella pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pulmonary surfactant as vehicle for intratracheally instilled tobramycin in mice infected with Klebsiella pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Efficacy of Aerosolized Rifaximin versus Tobramycin for Treatment of Pseudomonas aeruginosa Pneumonia in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Local antimicrobial delivery from temperature-responsive hydrogels reduces incidence of intra-abdominal infection in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Biopharmaceutical Characterization of Nebulized Antimicrobial Agents in Rats: 3. Tobramycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. experts.azregents.edu [experts.azregents.edu]
• 17. Pharmacokinetics of tobramycin in cats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Aspects of the pharmacology and toxicology of tobramycin in animals and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. drugs.com [drugs.com]

Application Notes and Protocols for Tobramycin Dilution for Intravenous Administration

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dilution of tobramycin (B1681333) for intravenous (IV) administration, compiled from established guidelines. The information is intended to support research, development, and clinical application of tobramycin.

Overview and General Recommendations

Tobramycin is an aminoglycoside antibiotic administered intravenously to treat serious bacterial infections, particularly those caused by Gram-negative bacteria like Pseudomonas aeruginosa.[1] Proper dilution and administration are critical to ensure efficacy and minimize the risk of toxicity, such as nephrotoxicity and ototoxicity.[1][2]

Key principles for IV administration of tobramycin include:

• Dilution is mandatory: Tobramycin for injection must be diluted before intravenous administration.[3]

• Aseptic Technique: All dilutions must be performed under aseptic conditions.

• Visual Inspection: Parenteral drug products should be visually inspected for particulate matter and discoloration prior to administration.[3]

• Separate Administration: Tobramycin should not be physically premixed with other drugs and should be administered separately.[1][3][4][5][6]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the dilution and administration of tobramycin.

Table 1: Recommended Diluents and Volumes

Patient Population	Recommended Diluents	Typical Dilution Volume	Final Concentration (Not to Exceed)
Adults	0.9% Sodium Chloride Injection or 5% Dextrose Injection	50 to 100 mL[1][2][3][5]	1 mg/mL[4][6][7]
Pediatrics	0.9% Sodium Chloride Injection or 5% Dextrose Injection	Proportionately less than for adults[2][3][5]	1 mg/mL[6]

Table 2: Infusion Rates and Stability of Diluted Solutions

Parameter	Recommendation
Infusion Time	20 to 60 minutes[1][3][4][5][6]
Minimum Infusion Time	Not less than 20 minutes[1][2][3][4][5]
Stability of Diluted Solution (Room Temperature)	Use within 24 hours[3][7]
Stability of Diluted Solution (Refrigerated)	Use within 96 hours (reconstituted powder for injection)[3] or 36 hours (diluted solution)[6][7]

Experimental Protocols

Protocol for Dilution of Tobramycin for Intravenous Infusion (Adults)

This protocol is based on the use of a commercially available tobramycin solution for injection.

Materials:

• Tobramycin injection vial (e.g., 40 mg/mL)

• Sterile syringe and needle

• Infusion bag containing 50 mL to 100 mL of a compatible diluent (0.9% Sodium Chloride Injection or 5% Dextrose Injection)

• Alcohol swabs

• Personal protective equipment (gloves, lab coat)

Procedure:

• Calculate the Required Dose: Determine the patient-specific dose of tobramycin based on their body weight and clinical indication.

• Prepare the Work Area: Ensure a clean and aseptic work environment.

• Inspect the Vial: Visually inspect the tobramycin vial for any particulate matter or discoloration.

• Withdraw the Dose:

  • Disinfect the rubber stopper of the tobramycin vial with an alcohol swab.

  • Using a sterile syringe and needle, withdraw the calculated volume of tobramycin solution from the vial.

• Dilute in Infusion Bag:

  • Disinfect the injection port of the infusion bag with an alcohol swab.

  • Inject the withdrawn tobramycin into the infusion bag.

  • Gently mix the contents of the infusion bag.

• Label the Infusion Bag: Clearly label the bag with the patient's name, drug name (tobramycin), dose, final concentration, diluent, date, and time of preparation.

• Administration: The diluted solution is now ready for intravenous infusion over a period of 20 to 60 minutes.

Protocol for Reconstitution of Tobramycin Powder for Injection

This protocol applies when using lyophilized tobramycin powder.

Materials:

• Vial of tobramycin for injection (powder)

• Sterile Water for Injection

• Sterile syringe and needle

• Infusion bag with a compatible diluent

• Alcohol swabs

• Personal protective equipment

Procedure:

• Reconstitution:

  • Follow the manufacturer's instructions for the volume of Sterile Water for Injection to add to the vial. For a pharmacy bulk package vial, 30 mL of Sterile Water for Injection can be added to a 1.2 g vial to yield a concentration of 40 mg/mL.[2]

  • Gently swirl the vial to dissolve the powder completely. Do not shake vigorously.

• Dilution for Infusion:

  • Withdraw the required volume of the reconstituted solution.

  • Further dilute in a compatible infusion solution (e.g., 0.9% Sodium Chloride or 5% Dextrose) to a final concentration that does not exceed 1 mg/mL.

• Administration: Infuse intravenously over 20 to 60 minutes.

Visualizations

Caption: Workflow for Tobramycin Dilution.

Caption: Tobramycin Compatibility Chart.

References

• 1. Tobramycin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. globalrph.com [globalrph.com]
• 4. medsinfo.com.au [medsinfo.com.au]
• 5. TOBRAMYCIN Injection, USP [dailymed.nlm.nih.gov]
• 6. sterimaxinc.com [sterimaxinc.com]
• 7. pdf.hres.ca [pdf.hres.ca]

Application Notes and Protocols for Tobramycin in the Treatment of Pseudomonas aeruginosa Infections in Cystic Fibrosis Models

Audience: Researchers, scientists, and drug development professionals.

Introduction

Chronic pulmonary infection with Pseudomonas aeruginosa is a major contributor to morbidity and mortality in individuals with cystic fibrosis (CF).[1][2] Tobramycin (B1681333), an aminoglycoside antibiotic, is a cornerstone of therapy for managing these infections.[3][4] It functions by binding to the 30S ribosomal subunit of bacteria, which disrupts protein synthesis and ultimately leads to bacterial cell death.[5] Due to the thick mucus and biofilm formation characteristic of the CF lung environment, systemically administered antibiotics often fail to reach the site of infection in sufficient concentrations. Inhaled tobramycin allows for direct delivery to the airways, achieving high local concentrations while minimizing systemic toxicity.[3][6][7]

These application notes provide a comprehensive overview of the use of tobramycin in various CF models of P. aeruginosa infection, including summaries of quantitative data from key studies and detailed experimental protocols.

Data Presentation

Table 1: Efficacy of Inhaled Tobramycin in Clinical Trials on Cystic Fibrosis Patients with P. aeruginosa Infection

Formulation	Study	Dosage	Primary Outcome Measure	Result	Citation
Tobramycin Inhalation Solution (TIS)	Ramsey et al., 1999	300 mg twice daily (28-day on/off cycles)	Change in FEV₁% predicted at Week 20	10% increase with TIS vs. 2% decline with placebo	[7]
Tobramycin Inhalation Solution (TIS)	---	300 mg twice daily for 4 weeks	Change in FEV₁% predicted	6.7% improvement	[8]
Tobramycin Inhalation Powder (TIP)	EVOLVE Trial	112 mg twice daily (28-day on/off cycles)	Change in FEV₁% predicted at Day 28	13.3% improvement vs. placebo	[9]
Tobramycin Inhalation Powder (TIP)	EDIT Trial	112 mg twice daily (28-day on/off cycle)	Relative change in FEV₁% predicted at Day 29	5.9% mean treatment difference (not statistically significant vs. placebo)	[1]
Tobramycin Inhalation Powder (TIP)	EDIT Trial	112 mg twice daily (28-day on/off cycle)	Reduction in P. aeruginosa sputum density	-1.2 log₁₀ CFU/g	[1]

Table 2: Tobramycin Minimum Inhibitory Concentrations (MICs) for P. aeruginosa from CF Patients

Susceptibility Breakpoints	Method	Susceptible	Resistant	Note	Citation
CLSI (Parenteral)	Agar (B569324) Dilution	≤4 µg/mL	≥16 µg/mL	Conventional breakpoints for systemic administration.	[10][11]
MENSURA (Inhaled)	Agar Dilution / High-Range Etest	≤64 µg/mL	≥128 µg/mL	Proposed breakpoints for inhaled therapy, reflecting high sputum concentrations.	[10][11]
In vitro Biofilm Model	---	>1,000 µg/mL	---	Demonstrates high resistance of biofilms on CF-derived airway cells.	[12][13]

Experimental Protocols

Protocol 1: In Vitro Tobramycin Susceptibility Testing of P. aeruginosa Biofilms on CF-Derived Airway Epithelial Cells

This protocol is adapted from studies investigating the antibiotic resistance of P. aeruginosa biofilms in a model that mimics the CF lung environment.[12][13][14]

1. Cell Culture:

• Culture human cystic fibrosis bronchial epithelial (CFBE) cells on permeable supports until a confluent monolayer is formed.
• Maintain the cell cultures in a suitable medium, such as MEM, supplemented with necessary growth factors.

2. Biofilm Formation:

• Inoculate the apical surface of the CFBE cell monolayers with a suspension of the P. aeruginosa strain of interest (e.g., PA14).
• To prevent cell death from the infection, supplement the medium with 0.4% arginine.[15]
• Incubate for 8-9 hours to allow for biofilm formation.

3. Tobramycin Treatment:

• After the initial incubation, wash the monolayers to remove planktonic bacteria.
• Add fresh medium containing the desired concentrations of tobramycin (e.g., up to 1,000 µg/mL) to the apical surface.
• Incubate for a defined period, typically 24 hours.

4. Quantification of Viable Bacteria:

• Following treatment, wash the monolayers to remove residual antibiotic.
• Lyse the epithelial cells to release the biofilm-associated bacteria.
• Perform serial dilutions of the lysate and plate on appropriate agar plates to determine the number of colony-forming units (CFU) per well.

5. Data Analysis:

• Compare the CFU counts from tobramycin-treated biofilms to untreated controls to determine the bactericidal efficacy of the antibiotic.

Protocol 2: Determination of Tobramycin MIC using Broth Microdilution

This protocol follows standard guidelines for antimicrobial susceptibility testing.[16]

1. Preparation of Tobramycin Solutions:

• Prepare a stock solution of tobramycin in a suitable solvent.
• Perform serial twofold dilutions of the stock solution in cation-adjusted Mueller-Hinton broth to achieve a range of concentrations (e.g., 0.25 to 512 µg/mL).[17]

2. Inoculum Preparation:

• Culture the P. aeruginosa isolate overnight on an appropriate agar medium.
• Suspend several colonies in sterile saline or broth and adjust the turbidity to match a 0.5 McFarland standard.
• Dilute the standardized inoculum to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Inoculation and Incubation:

• Dispense the prepared tobramycin dilutions into the wells of a 96-well microtiter plate.
• Add the diluted bacterial inoculum to each well.
• Include a growth control well (no antibiotic) and a sterility control well (no bacteria).
• Incubate the plate at 35-37°C for 16-20 hours.

4. Determination of MIC:

• The MIC is the lowest concentration of tobramycin that completely inhibits visible growth of the organism.

Protocol 3: High-Range Etest for Tobramycin Susceptibility

This method is useful for determining MICs in the higher range relevant to inhaled antibiotic therapy.[10][11]

1. Inoculum Preparation:

• Prepare a bacterial inoculum standardized to a 0.5 McFarland turbidity as described in Protocol 2.

2. Plate Inoculation:

• Using a sterile cotton swab, evenly streak the standardized inoculum over the entire surface of a Mueller-Hinton agar plate.

3. Application of Etest Strip:

• Aseptically apply a high-range tobramycin Etest strip to the surface of the agar.

4. Incubation:

• Incubate the plate at 35-37°C for 16-20 hours.

5. Reading the MIC:

• The MIC is read at the point where the elliptical zone of inhibition intersects the MIC scale on the Etest strip.

Visualizations

References

• 1. Tobramycin inhalation powder manufactured by improved process in cystic fibrosis: the randomized EDIT trial - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tobramycin inhalation powder for P. aeruginosa infection in cystic fibrosis: the EVOLVE trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cysticfibrosisnewstoday.com [cysticfibrosisnewstoday.com]
• 4. researchgate.net [researchgate.net]
• 5. dovepress.com [dovepress.com]
• 6. Tobramycin solution for inhalation in cystic fibrosis patients: a review of the literature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pencf.org.uk [pencf.org.uk]
• 8. A randomised clinical trial of nebulised tobramycin or colistin in cystic fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Tobramycin inhalation powder for P. aeruginosa infection in cystic fibrosis: the EVOLVE trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. Breakpoints for Predicting Pseudomonas aeruginosa Susceptibility to Inhaled Tobramycin in Cystic Fibrosis Patients: Use of High-Range Etest Strips - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In Vitro Analysis of Tobramycin-Treated Pseudomonas aeruginosa Biofilms on Cystic Fibrosis-Derived Airway Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. journals.asm.org [journals.asm.org]
• 14. In vitro analysis of tobramycin-treated Pseudomonas aeruginosa biofilms on cystic fibrosis-derived airway epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. academic.oup.com [academic.oup.com]
• 17. journals.asm.org [journals.asm.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Tobramycin Concentration for Bacterial Selection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing tobramycin (B1681333) concentration for bacterial selection experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of tobramycin for selecting transformed or resistant bacteria?

A1: The optimal concentration of tobramycin is not a single value but is dependent on the bacterial species, the specific strain, and the experimental conditions.[1] A crucial first step is to determine the Minimum Inhibitory Concentration (MIC) for the specific bacterial strain you are using. The MIC is the lowest concentration of an antibiotic that prevents the visible growth of a microorganism.[2] For selection experiments, a concentration ranging from the MIC to several times the MIC is typically used. For some applications, concentrations of 30-50 mg/L have been reported as a suitable window for selection.[3]

Q2: How do I determine the Minimum Inhibitory Concentration (MIC) of tobramycin for my bacterial strain?

A2: The MIC of tobramycin can be determined using standardized methods such as broth microdilution or agar (B569324) dilution.[2] These methods involve exposing the bacteria to a range of tobramycin concentrations to identify the lowest concentration that inhibits growth. A detailed protocol for broth microdilution is provided in the "Experimental Protocols" section below.

Q3: My tobramycin selection is not working. What are the common reasons for failure?

A3: Several factors can lead to the failure of tobramycin selection. These include:

• Incorrect Tobramycin Concentration: Using a concentration that is too low may result in the growth of non-resistant bacteria (escapees), while a concentration that is too high can be lethal even to resistant cells or inhibit their recovery.

• Bacterial Resistance: The bacterial strain may have intrinsic or acquired resistance to tobramycin.[4]

• Inactivation of Tobramycin: Bacterial enzymes, such as aminoglycoside-modifying enzymes (AMEs), can inactivate tobramycin.[4]

• Experimental Conditions: Factors such as the composition of the growth medium, pH, and the presence of certain ions (e.g., calcium and magnesium) can affect tobramycin's activity.[5][6]

Q4: Can the composition of the culture medium affect the activity of tobramycin?

A4: Yes, the culture medium can significantly impact tobramycin's effectiveness. For instance, the presence of divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺) can inhibit the bactericidal effect of tobramycin.[5] The pH of the medium is also a critical factor.[6] It is recommended to use a standardized medium, such as Mueller-Hinton Broth or Agar, for susceptibility testing to ensure reproducibility.[2]

Q5: What is the mechanism of action of tobramycin, and how do bacteria develop resistance?

A5: Tobramycin is an aminoglycoside antibiotic that inhibits bacterial protein synthesis. It binds to the 30S ribosomal subunit, causing misreading of mRNA and leading to the production of non-functional proteins, which ultimately results in bacterial cell death.[7][8]

Bacterial resistance to tobramycin can occur through several mechanisms:

• Enzymatic Modification: Bacteria may produce enzymes that modify and inactivate the tobramycin molecule.[4]

• Target Site Alteration: Mutations in the ribosomal binding site can reduce the affinity of tobramycin for its target.[4]

• Reduced Permeability and Efflux: Bacteria can alter their cell membrane to reduce the uptake of tobramycin or actively pump the antibiotic out of the cell.[9]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No bacterial growth after selection	Tobramycin concentration is too high.	Determine the MIC of your bacterial strain and use a concentration in the range of 1-4x the MIC for initial selection experiments.
The bacterial strain is highly sensitive to tobramycin.	Perform a dose-response curve to find the optimal selective concentration.
High background of non-resistant colonies	Tobramycin concentration is too low.	Increase the tobramycin concentration in your selection plates. Confirm the MIC of your strain.
Tobramycin has degraded.	Prepare fresh tobramycin stock solutions and selection plates. Store stock solutions at -20°C in aliquots.[1]
Inconsistent results between experiments	Variation in inoculum size.	Standardize the inoculum preparation to ensure a consistent cell density (e.g., using a 0.5 McFarland standard).[1]
Inconsistent media preparation.	Use a standardized and consistent protocol for preparing your culture media, paying attention to pH and cation concentrations.

Data Presentation

Table 1: Typical Minimum Inhibitory Concentration (MIC) Ranges for Tobramycin Against Common Bacterial Pathogens

Bacterial Species	MIC Range (µg/mL)	Interpretation
Pseudomonas aeruginosa	<0.25 - >512	Susceptibility is strain-dependent.[7]
Pseudomonas aeruginosa (ATCC 27853)	0.5 - 2	Quality control reference strain.[7]
Escherichia coli	Inhibited by ≤ 1.56	Generally susceptible.[7]
Klebsiella pneumoniae	Inhibited by ≤ 1.56	Generally susceptible.[7]
Enterobacter spp.	Inhibited by ≤ 1.56	Generally susceptible.[7]
Staphylococcus aureus	Inhibited by ≤ 0.20	Susceptible.[7][10]

Note: MIC values can vary significantly between different bacterial strains and are influenced by the testing methodology.[7]

Experimental Protocols

Protocol: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.[1]

• Preparation of Tobramycin Stock Solution: a. Weigh a precise amount of tobramycin reference standard powder. b. Dissolve the powder in a sterile solvent as recommended by the manufacturer (typically sterile distilled water) to create a high-concentration stock solution (e.g., 1280 µg/mL).[1] c. Filter-sterilize the stock solution using a 0.22 µm filter if necessary. d. Store the stock solution in small aliquots at -20°C or below.[1]

• Preparation of the Inoculum: a. From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism. b. Suspend the colonies in sterile saline or Mueller-Hinton broth. c. Adjust the turbidity of the suspension to match a 0.5 McFarland standard.[1] d. Dilute this standardized suspension in Mueller-Hinton broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[1]

• Serial Dilution in Microtiter Plate: a. Add 100 µL of sterile Mueller-Hinton broth to all wells of a 96-well microtiter plate. b. Add 100 µL of the tobramycin working solution (a dilution of the stock solution) to the first well of each row to be tested. c. Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and continuing this process across the plate. Discard 100 µL from the last well.

• Inoculation and Incubation: a. Add 100 µL of the prepared bacterial inoculum to each well, resulting in a final volume of 200 µL and the desired final tobramycin concentrations. b. Include a growth control well (no tobramycin) and a sterility control well (no bacteria). c. Incubate the plate at 35 ± 2°C for 16-20 hours.

• Interpretation of Results: a. The MIC is the lowest concentration of tobramycin at which there is no visible growth (turbidity) in the well.

Mandatory Visualization

Caption: Mechanism of action of Tobramycin in a bacterial cell.

Caption: Workflow for MIC determination by broth microdilution.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A bifunctional aminoglycoside acetyltransferase/phosphotransferase conferring tobramycin resistance provides an efficient selectable marker for plastid transformation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Tobramycin? [synapse.patsnap.com]
• 5. In vitro studies of tobramycin, an aminoglycoside antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. benchchem.com [benchchem.com]
• 8. Tobramycin - Wikipedia [en.wikipedia.org]
• 9. What is the mechanism of Tobramycin Sulfate? [synapse.patsnap.com]
• 10. journals.asm.org [journals.asm.org]

Technical Support Center: Tobramycin in Cell Culture Applications

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability and degradation of tobramycin (B1681333) in cell culture media. The following information is designed to address common questions and troubleshooting scenarios encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing tobramycin stability in cell culture media?

A1: The stability of tobramycin in aqueous solutions, including cell culture media, is primarily affected by pH, temperature, and the presence of other reactive molecules.[1] At the neutral pH typical of cell culture media (pH 7.2-7.4), the main degradation pathway for tobramycin is oxidation.[2][3] Hydrolysis becomes a more significant factor at acidic or basic pH extremes.[2] Elevated temperatures, such as the standard cell culture incubation temperature of 37°C, will accelerate the degradation process.[4]

Q2: How stable is tobramycin in standard cell culture media like DMEM or RPMI-1640 at 37°C?

A2: There is limited published data specifically quantifying the half-life of tobramycin in common mammalian cell culture media. However, studies on other aminoglycoside antibiotics in bacteriological culture media have shown significant degradation at 37°C. For instance, neomycin, another aminoglycoside, underwent significant degradation in Tryptone Soy Broth over a 12-day period at this temperature.[5][6] Given the similar chemical nature of aminoglycosides, it is reasonable to expect that tobramycin also degrades under standard cell culture conditions. Therefore, for long-term experiments, the bioactivity of tobramycin may decrease over time.

Q3: Can I prepare a large batch of tobramycin-containing cell culture medium and use it over several weeks?

A3: It is not recommended to store tobramycin-containing cell culture medium for extended periods, especially at 4°C or room temperature. Due to the potential for degradation, it is best to add freshly prepared tobramycin solution to the medium shortly before use. If you need to prepare a batch of medium in advance, it should be used as quickly as possible and stored at 2-8°C, protected from light. For long-term storage, consider preparing and freezing aliquots of a concentrated tobramycin stock solution.[1]

Q4: I've noticed a yellowing of my tobramycin-containing medium. What does this signify?

A4: A yellowish discoloration of the medium can be an indicator of tobramycin degradation, particularly through oxidation.[1] If you observe a change in color, it is advisable to discard the medium and prepare a fresh solution to ensure consistent results in your experiments.

Q5: Are there any known incompatibilities between tobramycin and common cell culture media components?

A5: While specific incompatibilities with every component of complex media like DMEM are not extensively documented, tobramycin is known to be incompatible with certain other drugs, such as beta-lactam antibiotics (e.g., penicillins and cephalosporins).[4] These can cause inactivation of tobramycin. While these are not typically present in standard cell culture media unless added as an additional antibiotic, it highlights the potential for interactions with other molecules.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of tobramycin activity in a long-term culture	Degradation of tobramycin at 37°C.	For experiments lasting several days, consider replacing the medium with freshly prepared tobramycin-containing medium at regular intervals (e.g., every 2-3 days). Alternatively, determine the stability of tobramycin in your specific medium and adjust your protocol accordingly.
Inconsistent experimental results	Variation in the potency of tobramycin due to degradation of stock solutions or in-media solutions.	Prepare fresh tobramycin stock solutions regularly and store them as single-use aliquots at -20°C for up to 4-6 months.[1] Avoid repeated freeze-thaw cycles. Prepare working solutions in media fresh for each experiment.
Visible discoloration (yellowing) of the medium	Oxidative degradation of tobramycin.	Discard the discolored medium and prepare a fresh batch. Ensure that stock solutions are properly stored and protected from light.

Quantitative Data Summary

The following tables summarize the available quantitative data on tobramycin stability. Note the absence of specific data for cell culture media, highlighting the need for empirical testing.

Table 1: Stability of Tobramycin in Human Serum with Penicillins at 37°C

Mixture	t90 (Time for 10% degradation in hours)
Tobramycin + Ampicillin	20
Tobramycin + Carbenicillin	12
Tobramycin + Penicillin G	16

Data from a study on the stability of tobramycin in pooled human serum.[4]

Table 2: Stability of Tobramycin in Aqueous Solution

Condition	t90 (Time for 10% degradation in hours)
pH 7 phosphate (B84403) buffer at 80°C	70

This data is from an accelerated degradation study and indicates high stability at neutral pH, though the temperature is not physiological.[7][8]

Experimental Protocols

Protocol for Determining Tobramycin Stability in a Specific Cell Culture Medium

As the stability of tobramycin can be influenced by the specific components of your cell culture medium, it is recommended to determine its stability empirically under your experimental conditions.

Objective: To determine the rate of tobramycin degradation in a specific cell culture medium at 37°C over a defined period.

Materials:

• Tobramycin powder

• Your specific cell culture medium (e.g., DMEM with 10% FBS)

• Sterile, conical tubes (50 mL)

• Sterile filters (0.22 µm)

• Incubator at 37°C with 5% CO2

• Method for quantifying tobramycin concentration (e.g., HPLC, bioassay)

Procedure:

• Prepare a sterile stock solution of tobramycin (e.g., 10 mg/mL) in sterile water or PBS. Filter-sterilize the solution using a 0.22 µm filter.

• Prepare the experimental medium: Add the tobramycin stock solution to your complete cell culture medium to achieve the desired final concentration (e.g., 50 µg/mL).

• Aliquot the medium: Dispense the tobramycin-containing medium into several sterile conical tubes. These will be your time-point samples.

• Time 0 sample: Immediately take a sample from one of the tubes. This will be your t=0 reference. Store this sample at -80°C until analysis.

• Incubation: Place the remaining tubes in a 37°C incubator with 5% CO2.

• Collect time-point samples: At regular intervals (e.g., 24, 48, 72, 96, and 120 hours), remove one tube from the incubator and store a sample at -80°C.

• Quantify tobramycin concentration: Once all samples are collected, analyze them using a suitable method to determine the concentration of tobramycin in each sample.

• Analyze the data: Plot the tobramycin concentration versus time to determine the degradation kinetics and calculate the half-life (t1/2) and t90 in your specific medium.

Visualizations

Tobramycin Degradation Pathways

Caption: Major degradation pathways of tobramycin under different pH conditions.

Experimental Workflow for Tobramycin Stability Assessment

Caption: Workflow for determining the stability of tobramycin in cell culture media.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. japsonline.com [japsonline.com]
• 4. Temperature dependence of the stability of tobramycin mixed with penicillins in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Degradation of tobramycin in aqueous solution | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Tobramycin Microbiological Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in performing accurate and reliable Tobramycin (B1681333) microbiological assays.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in Tobramycin microbiological assays?

Common interferences in Tobramycin microbiological assays can be broadly categorized as follows:

• Sample Matrix Effects: Components in biological samples like serum, urine, or tissue homogenates can interfere with the assay. For instance, the presence of high concentrations of salts or endogenous substances can alter microbial growth or the activity of Tobramycin.

• pH and Molarity of Diluents: The pH and molarity of the sample diluents are critical factors that can significantly influence the results of the assay.[1][2]

• Presence of Cations: Divalent and monovalent cations, particularly iron (Fe³⁺) and sodium (Na⁺) ions, have been shown to inhibit the activity of Tobramycin in all assay methods.[1][2]

• Cross-Reactivity with Other Antibiotics: The presence of other structurally similar antibiotics in the sample can lead to inaccurate results due to cross-reactivity.

• Binding to Assay Materials: Tobramycin has been observed to bind to materials like alpha-cellulose susceptibility discs, which can affect the diffusion of the antibiotic in agar-based assays.[1][2]

Q2: Can other antibiotics in my sample interfere with the Tobramycin assay?

Yes, other antibiotics, especially those structurally similar to Tobramycin (aminoglycosides), can cross-react in the assay, leading to falsely elevated results. It is crucial to know if the patient is receiving other antibiotics concurrently. Amikacin and kanamycin, in particular, have been shown to cross-react with Tobramycin assays.[3][4]

Troubleshooting Guides

Issue 1: Inconsistent or Unexpected Zone Sizes in Agar (B569324) Diffusion Assay

Possible Cause	Troubleshooting Step
Incorrect pH of the agar medium.	Ensure the pH of the agar medium is within the optimal range for the test organism and Tobramycin activity. The recommended pH for most standard methods is between 7.2 and 7.4.
Variation in agar depth.	Pour agar plates on a level surface to ensure a uniform depth. Variations in depth can affect the diffusion of the antibiotic.
Improper inoculum concentration.	Standardize the inoculum concentration to achieve a confluent lawn of growth. A turbidimetric method or McFarland standards should be used to prepare the inoculum.
Presence of interfering substances in the sample.	See the troubleshooting guide on "High Background or No Zone of Inhibition."
Binding of Tobramycin to susceptibility discs.	Consider using alternative susceptibility discs made from materials other than alpha-cellulose if binding is suspected.[1][2]

Issue 2: High Background Growth or No Zone of Inhibition

Possible Cause	Troubleshooting Step
Presence of interfering substances in the sample matrix (e.g., serum, urine).	Dilute the sample with an appropriate buffer to reduce the concentration of interfering substances. For urine samples, an extraction procedure may be necessary to remove inhibitory components.[1][2]
Inactivation of Tobramycin by sample components.	Investigate the presence of inactivating enzymes or substances in the sample. This may require specific sample pretreatment steps.
Contamination of the test organism or medium.	Ensure aseptic techniques are followed throughout the assay procedure. Check for contamination of the stock culture, media, and all reagents.
Incorrect incubation temperature or time.	Optimize incubation temperature and time for the specific test organism. Incubation at 40°C instead of 35°C has been shown to result in more rapid growth and sharper zones of inhibition for K. edwardsii.[5]

Data Presentation

Table 1: Cross-Reactivity of Other Aminoglycosides in a Tobramycin Immunoassay

The following table summarizes the cross-reactivity of Amikacin and Kanamycin in a specific Tobramycin immunoassay. Note that the level of cross-reactivity can vary between different assay methods.

Cross-Reactant	Cross-Reactant Concentration (µg/mL)	Tobramycin Concentration (µg/mL)	Measured Tobramycin Concentration (µg/mL)	% Cross-Reactivity
Amikacin	10.0	0.0	0.5	5.0
Amikacin	10.0	5.0	5.6	6.0
Kanamycin A	10.0	0.0	0.8	8.0
Kanamycin A	10.0	5.0	5.9	9.0
Kanamycin B	10.0	0.0	1.2	12.0
Kanamycin B	10.0	5.0	6.3	13.0

Data adapted from a representative immunoassay package insert. The percentage of cross-reactivity is calculated as: (Measured Tobramycin Concentration - Endogenous Tobramycin Concentration) / Cross-Reactant Concentration x 100.

Experimental Protocols

Protocol 1: General Agar Well Diffusion Assay for Tobramycin

This protocol provides a general outline for performing a cylinder-plate or agar well diffusion assay. Specific parameters may need to be optimized based on the laboratory's specific conditions and the nature of the samples being tested.

• Media Preparation: Prepare Mueller-Hinton agar or another suitable assay medium and sterilize by autoclaving. Cool the medium to 45-50°C.

• Inoculum Preparation: Prepare a standardized suspension of the test organism (e.g., Bacillus subtilis, Staphylococcus aureus, or a resistant strain of Klebsiella edwardsii) equivalent to a 0.5 McFarland standard.

• Plate Preparation: Add the standardized inoculum to the molten agar, mix gently, and pour into sterile petri dishes on a level surface to a uniform depth of 4 mm. Allow the agar to solidify completely.

• Well/Cylinder Application: Create uniform wells (e.g., 6-8 mm in diameter) in the agar using a sterile cork borer or place sterile stainless steel cylinders on the agar surface.

• Standard and Sample Preparation: Prepare a series of Tobramycin standards of known concentrations in a suitable buffer (e.g., phosphate (B84403) buffer, pH 8.0). Prepare test samples by diluting them in the same buffer.

• Application: Carefully pipette a fixed volume (e.g., 50-100 µL) of each standard and sample into the wells or cylinders.

• Incubation: Incubate the plates under appropriate conditions (e.g., 35-37°C for 18-24 hours).

• Zone Measurement: Measure the diameter of the zones of inhibition to the nearest millimeter.

• Data Analysis: Construct a standard curve by plotting the zone diameter squared against the logarithm of the Tobramycin concentration. Determine the concentration of Tobramycin in the samples by interpolating from the standard curve.

Visualizations

Caption: A workflow diagram for troubleshooting common issues in Tobramycin microbiological assays.

Caption: A decision-making workflow for selecting the appropriate sample preparation method.

References

• 1. Factors influencing the microbiological assay of tobramycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Factors Influencing the Microbiological Assay of Tobramycin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. Tobramycin Antibiotic Assay [heftpathology.com]
• 5. Rapid microbiologic assay of tobramycin - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Inconsistent Tobramycin MIC Results

Welcome to the technical support center for troubleshooting inconsistent Minimum Inhibitory Concentration (MIC) results for Tobramycin (B1681333). This resource is designed for researchers, scientists, and drug development professionals to identify and resolve common issues encountered during antimicrobial susceptibility testing.

Frequently Asked Questions (FAQs)

Q1: We are observing significant variability in our Tobramycin MIC results for Pseudomonas aeruginosa. What are the most common causes?

A1: Inconsistent Tobramycin MIC results for P. aeruginosa can stem from several factors. The most common culprits include variations in the cation concentration of the testing medium, inoculum size, and the pH of the medium.[1][2][3] Tobramycin, being an aminoglycoside, is particularly sensitive to the concentration of divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺) in the Mueller-Hinton Agar (B569324) (MHA) or Broth (MHB).[1][2] Different lots of media can have varying cation levels, directly impacting the antibiotic's activity. Additionally, the inoculum density and the pH of the growth medium can significantly influence the final MIC value, with Tobramycin being most effective at a neutral pH.[3]

Q2: Our Quality Control (QC) strain, P. aeruginosa ATCC® 27853™, is showing out-of-range MIC values. What should we do?

A2: When your QC strain yields out-of-range results, it's a clear indicator of a systematic issue with the assay. First, verify the purity and viability of your QC strain. If the strain is confirmed to be pure and viable, the next step is to scrutinize your materials and methods. Check the expiration date and storage conditions of your Tobramycin stock solution and the testing medium. As mentioned, cation concentration in Mueller-Hinton media is critical; inhibition zone diameters outside of control limits for aminoglycosides can indicate incorrect cation levels.[4] Consider using a different lot of media or preparing fresh media with cation adjustment as per CLSI or EUCAST guidelines. Finally, review your entire experimental protocol for any deviations from standardized methods.

Q3: Can the type of testing method (e.g., broth microdilution vs. agar dilution vs. Etest®) affect the Tobramycin MIC results?

A3: Yes, the testing method can contribute to variability in MIC results. While all these methods are generally reliable when performed correctly according to established standards like those from the Clinical and Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial Susceptibility Testing (EUCAST), inherent differences exist. For instance, the Etest® provides a continuous gradient of antibiotic concentrations, which can sometimes yield slightly different MIC values compared to the discrete twofold dilutions used in broth microdilution and agar dilution methods.[5] It is crucial to adhere strictly to the manufacturer's instructions and the respective standard's guidelines for the chosen method to ensure consistency and comparability of results.[5]

Q4: We are working with clinical isolates from cystic fibrosis patients and see a wide range of Tobramycin MICs, even within the same patient. Why is this?

A4: This phenomenon is well-documented and is often attributed to the development of resistance through impermeability.[6] In P. aeruginosa isolates from cystic fibrosis patients, resistance can arise from multiple small changes that reduce the uptake of the antibiotic.[6] This can lead to a heterogeneous population of bacteria within a single patient, with individual isolates exhibiting a range of MICs from susceptible to resistant.[6] Furthermore, bacteria in the chronic infections typical of cystic fibrosis often grow in biofilms, which can confer increased tolerance to antibiotics compared to the planktonic (free-floating) bacteria typically used in standard MIC assays.[7]

Troubleshooting Guides

Issue 1: Higher-than-Expected Tobramycin MICs

Potential Cause	Troubleshooting Steps
High Cation Concentration in Media	1. Check the certificate of analysis for the Mueller-Hinton media lot to verify Ca²⁺ and Mg²⁺ concentrations. 2. If concentrations are high, switch to a different lot of media with appropriate cation levels as specified by CLSI/EUCAST. 3. Alternatively, prepare your own Mueller-Hinton agar or broth and adjust the cation concentrations accordingly.
Low pH of Media	1. Measure the pH of the prepared media. It should be between 7.2 and 7.4. 2. Adjust the pH if necessary before autoclaving.
Inoculum Too Dense	1. Ensure the bacterial suspension is standardized to a 0.5 McFarland standard before dilution. 2. Verify your dilution and inoculation technique to ensure the final inoculum concentration is correct.
Bacterial Resistance	1. Consider the possibility of acquired resistance mechanisms in your isolates, such as aminoglycoside-modifying enzymes, ribosomal mutations, or efflux pumps.[8][9] 2. Perform molecular testing to identify known resistance genes.

Issue 2: Lower-than-Expected Tobramycin MICs

Potential Cause	Troubleshooting Steps
Low Cation Concentration in Media	1. Check the certificate of analysis for the Mueller-Hinton media lot. 2. If cation concentrations are too low, supplement the media with Ca²⁺ and Mg²⁺ to the recommended levels.
High pH of Media	1. Measure the pH of the prepared media and adjust if it is above 7.4.
Inoculum Too Low	1. Re-standardize your inoculum to a 0.5 McFarland standard and verify your dilution and inoculation procedure.
Degraded Tobramycin Stock	1. Prepare a fresh stock solution of Tobramycin. 2. Verify the potency of the new stock solution against a QC strain.

Data Presentation

Table 1: Influence of Divalent Cations on Tobramycin MIC against P. aeruginosa

Cation	Effect on Tobramycin MIC	Reference
Zinc (Zn²⁺)	Highly correlated with MIC variability, accounting for up to 60% of the variation in some studies.	[1][2]
Calcium (Ca²⁺)	In combination with Zn²⁺, highly correlated with mean MICs.	[1][2]
Magnesium (Mg²⁺)	Variations in Mg²⁺ concentrations can significantly alter zone diameters in diffusion testing.	[3]
Iron (Fe²⁺/Fe³⁺)	Can potentially inhibit Tobramycin activity.	[10][11]

Table 2: CLSI and EUCAST Breakpoints for Tobramycin against P. aeruginosa

Organization	Susceptible (S)	Intermediate (I)	Resistant (R)	Reference
CLSI (2023)	≤ 2 µg/mL	4 µg/mL	≥ 8 µg/mL	[12][13][14]
EUCAST	Check latest EUCAST breakpoint tables for the most current values.	[15]

Note: Breakpoints are subject to change. Always refer to the latest CLSI M100 or EUCAST breakpoint tables for the most up-to-date information.[13][15][16]

Experimental Protocols

Broth Microdilution MIC Testing for Tobramycin (CLSI Guideline)

• Prepare Tobramycin Stock Solution: Prepare a stock solution of Tobramycin at a concentration of 1280 µg/mL in a suitable solvent. Sterilize by filtration.

• Prepare Media: Use cation-adjusted Mueller-Hinton Broth (CAMHB).

• Prepare Inoculum: From a fresh (18-24 hour) culture, prepare a bacterial suspension in sterile saline or broth to match a 0.5 McFarland turbidity standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL. Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Prepare Serial Dilutions: In a 96-well microtiter plate, perform serial twofold dilutions of the Tobramycin stock solution in CAMHB to achieve the desired final concentration range (e.g., 0.25 to 128 µg/mL).

• Inoculate Plate: Add the standardized inoculum to each well. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubate: Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.

• Read Results: The MIC is the lowest concentration of Tobramycin that completely inhibits visible growth of the organism.

Visualizations

Caption: Troubleshooting workflow for inconsistent Tobramycin MIC results.

Caption: Key factors influencing Tobramycin MIC outcomes.

References

• 1. Effect of cation content of agar on the activity of gentamicin, tobramycin, and amikacin against Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. In Vitro Activity of Tobramycin and Gentamicin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. szu.gov.cz [szu.gov.cz]
• 5. Breakpoints for Predicting Pseudomonas aeruginosa Susceptibility to Inhaled Tobramycin in Cystic Fibrosis Patients: Use of High-Range Etest Strips - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Aminoglycoside-resistance mechanisms for cystic fibrosis Pseudomonas aeruginosa isolates are unchanged by long-term, intermittent, inhaled tobramycin treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Establishing Antimicrobial Susceptibility Testing Methods and Clinical Breakpoints for Inhaled Antibiotic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanisms of Resistance to Aminoglycoside Antibiotics: Overview and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Parallel Evolution of Tobramycin Resistance across Species and Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Factors Influencing the Microbiological Assay of Tobramycin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Factors influencing the microbiological assay of tobramycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. jmilabs.com [jmilabs.com]
• 13. 2023 AST: CLSI M100 ED33 Updates | News | CLSI [clsi.org]
• 14. fda.gov [fda.gov]
• 15. EUCAST: MIC Determination [eucast.org]
• 16. journals.asm.org [journals.asm.org]

Factors affecting Tobramycin activity in different growth media

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tobramycin (B1681333). It addresses common issues encountered during in vitro experiments and offers insights into the factors influencing Tobramycin's antimicrobial activity in different growth media.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Tobramycin?

Tobramycin is an aminoglycoside antibiotic that primarily works by inhibiting protein synthesis in bacteria. It binds to the 30S ribosomal subunit, which causes misreading of the mRNA and leads to the production of nonfunctional proteins. This disruption of essential protein synthesis ultimately results in bacterial cell death.

Q2: Why are my Tobramycin Minimum Inhibitory Concentration (MIC) values inconsistent or higher than expected?

Several factors in your experimental setup can influence Tobramycin's activity, leading to variable MIC results. Key factors to consider include:

• Cation Concentration of the Medium: Divalent cations, particularly calcium (Ca²⁺) and magnesium (Mg²⁺), can significantly impact Tobramycin's effectiveness. These cations can interfere with the antibiotic's binding to the bacterial cell surface.

• pH of the Growth Medium: Tobramycin is more active at a neutral to slightly alkaline pH. Acidic conditions can reduce its efficacy.

• Inoculum Size: A higher than recommended bacterial inoculum can lead to apparently higher MIC values.

• Growth Conditions: Tobramycin's activity is significantly reduced under anaerobic (oxygen-deficient) conditions.

Q3: How do divalent cations in the growth media affect Tobramycin's activity?

Divalent cations like Ca²⁺ and Mg²⁺ can antagonize the activity of Tobramycin. They are thought to compete with the positively charged Tobramycin molecules for binding sites on the negatively charged bacterial outer membrane, thereby reducing the uptake of the antibiotic into the cell. This can lead to a notable increase in the observed MIC. For instance, studies have shown that supplementing Mueller-Hinton broth with calcium can significantly increase the tobramycin MIC for Pseudomonas aeruginosa.[1]

Q4: What is the optimal pH for Tobramycin activity?

Tobramycin exhibits its greatest activity at a neutral pH (around 7.0).[2] Its effectiveness decreases in acidic environments. This is because the cationic nature of Tobramycin is crucial for its interaction with the bacterial cell membrane, and changes in pH can alter the ionization state of both the antibiotic and the bacterial cell surface components. One study demonstrated that modifying the pH of a tobramycin ophthalmic solution to be more alkaline (pH 8.26) enhanced the drug's bioavailability.[3]

Q5: Is Tobramycin effective against anaerobic bacteria?

No, Tobramycin and other aminoglycosides are generally not effective against obligately anaerobic bacteria.[4] The uptake of aminoglycosides into the bacterial cell is an active, oxygen-dependent process. In the absence of oxygen, this transport system is inactive, and the antibiotic cannot reach its ribosomal target. Studies have consistently shown that the MICs of tobramycin are significantly increased under anaerobic conditions.[5][6][7]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High or variable MIC values for P. aeruginosa	Incorrect cation concentration in Mueller-Hinton Broth (MHB).	Use cation-adjusted Mueller-Hinton Broth (CAMHB) with standardized concentrations of Ca²⁺ (20-25 mg/L) and Mg²⁺ (10-12.5 mg/L) as recommended by CLSI.[8]
Low Tobramycin activity in a specific medium	The medium may have a naturally low pH or high concentration of interfering substances.	Measure and adjust the pH of the medium to be within the neutral range (7.2-7.4). If the medium contains high levels of salts or other components, consider using a standardized medium like CAMHB for susceptibility testing.
"Skipped wells" or inconsistent growth inhibition in broth microdilution	Inaccurate pipetting of the antibiotic or inoculum. Contamination of the culture.	Ensure proper mixing of all solutions. Use calibrated pipettes and fresh tips for each dilution. Perform a purity check of your inoculum before starting the assay.
No activity against a known susceptible organism	The experiment was conducted under anaerobic or microaerophilic conditions.	Ensure adequate aeration during incubation for aerobic organisms. Tobramycin requires oxygen for uptake into bacterial cells.
Discrepancy between disk diffusion and broth dilution results	The agar (B569324) medium used for disk diffusion has incorrect cation levels or depth.	Use Mueller-Hinton Agar (MHA) with a standardized depth (4 mm) and cation content. Variations in these parameters can significantly affect the zone of inhibition.[2]

Quantitative Data Summary

Table 1: Effect of Divalent Cations on Tobramycin MIC against Pseudomonas aeruginosa

Cation Supplement in Mueller-Hinton Broth	Fold Increase in Tobramycin MIC	Reference
Calcium (50 or 100 mg/L)	Significant increase (P < 0.01)	[1]
Magnesium (20 mg/L)	No significant effect	[1]
Zinc (1.0 mg/L)	No significant effect	[1]

Table 2: Impact of Growth Conditions on Tobramycin MIC

Growth Condition	Effect on Tobramycin MIC	Reference
Anaerobic	Significantly increased	[5][7]
Aerobic	Standard activity	[5][7]

Experimental Protocols

Broth Microdilution Method for Tobramycin MIC Determination

This protocol is based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).

1. Preparation of Tobramycin Stock Solution:

• Aseptically prepare a stock solution of Tobramycin at a concentration of 1000 µg/mL in sterile deionized water.
• Filter-sterilize the stock solution through a 0.22 µm filter.
• Store the stock solution in small aliquots at -20°C or below.

2. Preparation of Microdilution Plates:

• In a 96-well microtiter plate, perform serial two-fold dilutions of the Tobramycin stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB). The final volume in each well should be 50 µL.
• The concentration range should typically span from 0.125 µg/mL to 64 µg/mL.
• Include a growth control well (CAMHB with inoculum, no antibiotic) and a sterility control well (CAMHB only).

3. Inoculum Preparation:

• From a fresh (18-24 hours) culture on a non-selective agar plate, select 3-5 colonies and suspend them in sterile saline.
• Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).
• Dilute this standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

4. Inoculation and Incubation:

• Inoculate each well (except the sterility control) with 50 µL of the prepared bacterial suspension.
• Incubate the microtiter plates at 35 ± 2°C for 16-20 hours in ambient air.

5. Interpretation of Results:

• After incubation, visually inspect the plates for bacterial growth (turbidity or a pellet at the bottom of the well).
• The MIC is the lowest concentration of Tobramycin at which there is no visible growth.

Visualizations

Caption: Workflow for Broth Microdilution MIC Testing.

Caption: Factors Influencing Tobramycin Activity.

References

• 1. researchgate.net [researchgate.net]
• 2. In Vitro Activity of Tobramycin and Gentamicin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Increased minimum inhibitory concentrations with anaerobiasis for tobramycin, gentamicin, and amikacin, compared to latamoxef, piperacillin, chloramphenicol, and clindamycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anaerobiosis and Mutations Can Reduce Susceptibility of Pseudomonas aeruginosa to Tobramycin Without Reducing the Cellular Concentration of the Antibiotic | MDPI [mdpi.com]
• 7. Antimicrobial activity of fosfomycin and tobramycin in combination against cystic fibrosis pathogens under aerobic and anaerobic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Revision of standards for adjusting the cation content of Mueller-Hinton broth for testing susceptibility of Pseudomonas aeruginosa to aminoglycosides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Solubility of Tobramycin in Organic Solvents

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the poor solubility of Tobramycin (B1681333) in organic solvents.

Frequently Asked Questions (FAQs)

Q1: Why is Tobramycin poorly soluble in most organic solvents?

A1: Tobramycin is a highly polar aminoglycoside antibiotic. Its structure contains multiple hydroxyl (-OH) and amine (-NH2) groups, which readily form hydrogen bonds with water and other polar solvents.[1] Organic solvents, particularly non-polar ones, cannot effectively solvate these polar functional groups, leading to poor solubility. Tobramycin is practically insoluble in chloroform (B151607) and ether, and only very slightly soluble in ethanol (B145695).[1]

Q2: In which organic solvents does Tobramycin have some limited solubility?

A2: While poorly soluble in most organic solvents, Tobramycin exhibits some solubility in polar aprotic solvents. The solubility of tobramycin in pure methanol, ethanol, dimethyl sulfoxide (B87167) (DMSO), and N,N-dimethylformamide (DMF) increases with rising temperature. The general trend for its solubility in these solvents is: DMSO > ethanol > DMF > methanol.

Q3: What are the primary strategies to enhance the solubility of Tobramycin in organic solvents?

A3: The main approaches to improve the solubility of Tobramycin in organic media include:

• Ion-Pairing: Forming an ion-pair complex between the positively charged Tobramycin (at acidic pH) and a lipophilic counter-ion. This neutralizes the charge and increases the overall lipophilicity of the complex.

• Surfactant-Mediated Solubilization (Reverse Micelles): Using surfactants to create reverse micelles in a non-polar solvent. The hydrophilic heads of the surfactant molecules form a core that can encapsulate the polar Tobramycin, while the hydrophobic tails interact with the organic solvent.

• Prodrug Synthesis: Chemically modifying the Tobramycin molecule by attaching lipophilic moieties (e.g., fatty acid chains) to create a more soluble prodrug. These promoieties are designed to be cleaved in vivo to release the active Tobramycin.

Troubleshooting Guides

Issue 1: Difficulty Dissolving Tobramycin in Dichloromethane (B109758) (DCM) for a Reaction or Formulation.

Cause: Tobramycin is practically insoluble in dichloromethane due to its high polarity.

Solution: Utilize an anionic surfactant, such as sodium dioctyl sulfosuccinate (B1259242) (AOT), to facilitate its transfer into the organic phase. This method is highly effective, achieving complete extraction of Tobramycin into dichloromethane.[2]

Table 1: Efficacy of AOT in Extracting Tobramycin into Organic Solvents

Organic Solvent	Tobramycin Extraction without AOT (%)	Tobramycin Extraction with AOT (%)
Chloroform	0	100
Dichloromethane	0	100
Ethyl Acetate	0	100
Toluene	0	100

Data sourced from a study on the formulation of Tobramycin-loaded PLGA nanoparticles.[2]

Experimental Workflow: Surfactant-Mediated Extraction

Caption: Workflow for extractions of Tobramycin into an organic solvent using AOT.

Issue 2: Inability to Achieve Sufficient Concentration of Tobramycin in a Moderately Polar Organic Solvent for Chromatography or Synthesis.

Cause: Even in moderately polar organic solvents, the solubility of Tobramycin can be limiting for certain applications.

Solution: Employ an ion-pairing agent, such as trifluoroacetic acid (TFA), to form a more lipophilic Tobramycin salt. The amine groups on Tobramycin are protonated by the acid, and the resulting ammonium (B1175870) ions form an ion pair with the trifluoroacetate (B77799) anion. This complex has reduced polarity and increased solubility in organic environments.

Logical Relationship: Ion-Pairing for Enhanced Solubility

Caption: The process of using an ion-pairing agent to increase Tobramycin's lipophilicity.

Issue 3: Requirement for High Concentration of a Soluble Tobramycin Derivative in a Non-Aqueous Medium for Drug Delivery System Fabrication.

Cause: Standard Tobramycin is unsuitable for incorporation into many polymeric and lipid-based drug delivery systems that are processed using organic solvents.

Solution: For advanced applications requiring high concentrations in organic media, the synthesis of a lipophilic prodrug of Tobramycin is a viable, albeit more complex, strategy. This involves covalently attaching a non-polar moiety, such as a fatty acid, to one of the hydroxyl or amine groups of Tobramycin. This modification significantly increases its solubility in organic solvents.

Experimental Protocols

Protocol 1: Surfactant-Mediated Extraction of Tobramycin into Dichloromethane using AOT

Materials:

• Tobramycin

• Sodium dioctyl sulfosuccinate (AOT)

• Dichloromethane (DCM)

• Deionized water

• Magnetic stirrer and stir bar

• Centrifuge

Procedure:

• Prepare a stock solution of Tobramycin in deionized water (e.g., 1.5 mg/mL). Adjust the pH to 4 with a suitable acid (e.g., HCl).

• Prepare a stock solution of AOT in dichloromethane (e.g., 7.1 mg/mL).

• In a suitable vessel, combine equal volumes of the aqueous Tobramycin solution and the organic AOT solution.

• Stir the biphasic mixture vigorously at room temperature for 3 hours.[3]

• After stirring, separate the two phases by centrifugation (e.g., 4400 rpm for 10 minutes).[3]

• The lower organic phase will now contain the Tobramycin-AOT complex. The upper aqueous phase can be removed.

Protocol 2: General Procedure for Ion-Pairing of Tobramycin with TFA

Materials:

• Tobramycin

• Trifluoroacetic acid (TFA)

• Desired organic solvent (e.g., ethyl acetate, dichloromethane)

• Methanol (as a co-solvent if needed)

• Rotary evaporator

Procedure:

• Dissolve Tobramycin in a minimal amount of deionized water or a water/methanol mixture.

• Add a stoichiometric equivalent of trifluoroacetic acid (TFA) for each amine group on the Tobramycin molecule (Tobramycin has 5 amine groups). The addition should be done dropwise with stirring.

• The solution now contains the Tobramycin-TFA ion pair.

• To isolate the ion-pair salt, the solvent can be removed under reduced pressure using a rotary evaporator.

• The resulting Tobramycin-TFA salt can then be tested for solubility in the desired organic solvent.

Protocol 3: General Strategy for the Synthesis of a Lipophilic Tobramycin Prodrug (Esterification)

Disclaimer: This is a generalized protocol for research purposes only and requires expertise in organic synthesis.

Materials:

• Tobramycin

• A suitable fatty acid (e.g., dodecanoic acid)

• Coupling agents (e.g., EDC·HCl, HOBt)

• An organic base (e.g., DIPEA)

• Anhydrous N,N-dimethylformamide (DMF)

• Purification supplies (e.g., silica (B1680970) gel for chromatography)

• Appropriate protecting groups for the amine functionalities of Tobramycin may be required for selective esterification.

Procedure:

• Protect the amine groups of Tobramycin if selective esterification of a hydroxyl group is desired. This is a multi-step process that should be planned according to established organic chemistry principles.

• Dissolve the (protected) Tobramycin and the desired fatty acid in anhydrous DMF.

• Add the coupling agents (e.g., EDC·HCl and HOBt) to the solution to activate the carboxylic acid.

• Add the organic base (e.g., DIPEA) and stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC or LC-MS).

• Upon completion, the reaction mixture is worked up (e.g., by extraction) and the crude product is purified, typically by column chromatography.

• If protecting groups were used, they are subsequently removed to yield the lipophilic Tobramycin prodrug.

• The final product's structure should be confirmed by analytical techniques such as NMR and mass spectrometry. Its solubility in various organic solvents can then be quantitatively determined.

References

• 1. Tobramycin | C18H37N5O9 | CID 36294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Antibacterial Activity of New 6″-Modified Tobramycin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Tobramycin Precipitation in Concentrated Stock Solutions

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and preventing tobramycin (B1681333) precipitation in concentrated stock solutions, ensuring the integrity and accuracy of their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of tobramycin precipitation in stock solutions?

A1: Tobramycin precipitation in stock solutions can be triggered by several factors, including:

• Suboptimal pH: Tobramycin's solubility is highly dependent on the pH of the solution. Extreme pH levels can lead to hydrolysis and degradation, which may result in precipitation.[1][2]

• Low Temperature: Storing highly concentrated solutions at low temperatures, such as in a refrigerator or freezer, can cause the drug to precipitate out of the solution.[3][4]

• High Concentration: Preparing stock solutions at concentrations approaching or exceeding the solubility limit of tobramycin in the chosen solvent can lead to supersaturation and subsequent precipitation.

• Improper Solvent or Buffer: The choice of solvent or buffer is critical. While tobramycin is freely soluble in water, its solubility can be lower in buffers containing certain salts.[5][6] For instance, the solubility in PBS at pH 7.2 is approximately 10 mg/mL.[5]

• Interaction with Other Substances: Co-formulation with incompatible substances, such as beta-lactam antibiotics (e.g., penicillin), can lead to the degradation of tobramycin and potential precipitation.[1][7]

Q2: What is the optimal pH for preparing and storing concentrated tobramycin stock solutions?

A2: For optimal stability, a slightly alkaline pH is generally recommended. Tobramycin is reported to be most stable in aqueous solutions with a pH range of 9 to 11.[8][9] However, for many biological applications, a pH closer to physiological levels is required. Ophthalmic tobramycin solutions are often formulated at a pH between 7.0 and 8.0.[10] It is crucial to adjust the pH of your solution to a range that balances both stability and experimental compatibility.

Q3: Can I store my concentrated tobramycin stock solution at 4°C or -20°C?

A3: Yes, but with caution. Storing concentrated solutions at low temperatures can lead to precipitation.

• Refrigeration (2°C to 8°C): While refrigeration can slow down chemical degradation, it increases the risk of precipitation, especially for highly concentrated solutions.[3][4] If you observe any precipitate upon cooling, gently warm the solution and mix until it redissolves before use.

• Freezing (-20°C): Freezing is a common method for long-term storage of tobramycin stock solutions.[1][11][12] However, it is essential to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can promote precipitation and degradation.[1][11] After thawing, always ensure the solution is completely clear and free of any precipitates before use.[12]

Q4: What is the recommended solvent for preparing tobramycin stock solutions?

A4: Sterile, deionized, or distilled water is the most common and recommended solvent for preparing tobramycin stock solutions.[11][12] Tobramycin is freely soluble in water.[6] If a buffer is required for your experiment, ensure that tobramycin is soluble at the desired concentration in that specific buffer. It is advisable to first dissolve the tobramycin powder in a small amount of sterile water before adding it to the buffer.[11]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Precipitate forms immediately upon dissolving tobramycin powder.	The concentration is too high for the chosen solvent or the solvent is not at an optimal pH.	- Ensure you are not exceeding the solubility limit of tobramycin in your solvent. - Check and adjust the pH of your solvent to a slightly alkaline range (e.g., 7.5-8.5) before adding the tobramycin powder. - Gently warm the solution while stirring to aid dissolution, but avoid excessive heat which can cause degradation.
A clear solution becomes cloudy or forms a precipitate after refrigeration.	The solution has become supersaturated at the lower temperature.	- Allow the solution to come to room temperature. - Gently vortex or sonicate the solution to redissolve the precipitate.[12][13] - If the precipitate does not redissolve, consider preparing a fresh, less concentrated stock solution.
Precipitate is observed after thawing a frozen stock solution.	Incomplete dissolution after thawing or concentration changes due to uneven freezing.	- Ensure the entire aliquot is completely thawed before use. - Vortex the tube thoroughly to ensure a homogenous solution.[11] - If the precipitate persists, it may indicate degradation or that the concentration is too high for storage at that temperature.
A precipitate forms when the tobramycin stock solution is added to the culture medium.	Interaction with components in the medium, such as salts or other drugs, or a significant change in pH.	- Review the composition of your culture medium for any known incompatibilities with aminoglycosides.[1] - Check the pH of the final solution after adding the tobramycin stock. If necessary, adjust the pH of the medium before adding the antibiotic. - Prepare a fresh working solution of tobramycin in the culture medium immediately before use.[1]

Quantitative Data Summary

Parameter	Value	Solvent/Buffer	Reference
Solubility in Water	Freely soluble (≥ 100 mg/mL)	Water	[6][12][13][14]
Solubility in PBS	Approximately 10 mg/mL	Phosphate-Buffered Saline (pH 7.2)	[5]
Recommended pH for Stability	9 - 11	Aqueous Solution	[8][9]
pH of Ophthalmic Solutions	7.0 - 8.0	Aqueous Formulation	[10]

Experimental Protocols

Protocol for Preparation of a Concentrated Tobramycin Stock Solution (10 mg/mL)

• Weighing: Accurately weigh 100 mg of tobramycin powder using an analytical balance.

• Dissolving: Transfer the weighed powder into a sterile 15 mL conical tube. Add 8 mL of sterile, deionized water.

• Mixing: Vortex the solution until the tobramycin powder is completely dissolved. The solution should be clear and colorless.[11]

• pH Adjustment (Optional but Recommended): Check the pH of the solution. If necessary, adjust to a pH between 7.5 and 8.5 using sterile 0.1 N NaOH or 0.1 N HCl.

• Volume Adjustment: Adjust the final volume to 10 mL with sterile water.

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm sterile syringe filter into a new sterile tube.[11]

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile polypropylene (B1209903) microcentrifuge tubes to prevent adsorption to glass.[3][11] Store the aliquots at -20°C for long-term use.[1][11][12]

Visualizations

Caption: Factors causing tobramycin precipitation and their solutions.

Caption: Workflow for preparing a stable tobramycin stock solution.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. kitabis.com [kitabis.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Tobramycin | C18H37N5O9 | CID 36294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Temperature dependence of the stability of tobramycin mixed with penicillins in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. drugfuture.com [drugfuture.com]
• 10. DailyMed - TOBRAMYCIN solution/ drops [dailymed.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Tobramycin | Aminoglycoside antibiotic | Hello Bio [hellobio.com]
• 13. Tobramycin | CAS:32986-56-4 | Aminoglycoside antibiotic | High Purity | Manufacturer BioCrick [biocrick.com]
• 14. benchchem.com [benchchem.com]

Adjusting pH for optimal Tobramycin activity in experiments

This technical support center provides researchers, scientists, and drug development professionals with guidance on adjusting pH for optimal tobramycin (B1681333) activity in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for tobramycin activity?

A1: Tobramycin, an aminoglycoside antibiotic, exhibits its highest antibacterial activity in alkaline conditions, with an optimal pH range of 7.2 to 7.4. Its efficacy significantly decreases in acidic environments.

Q2: Why is tobramycin activity pH-dependent?

A2: Tobramycin is a polycationic molecule, meaning it has multiple positive charges at physiological pH. Its uptake into bacterial cells is dependent on a proton motive force. In alkaline conditions, the bacterial outer membrane is more negatively charged, which facilitates the electrostatic interaction and subsequent uptake of the positively charged tobramycin. Conversely, in an acidic environment, an excess of protons (H+) can compete with the cationic tobramycin for binding to the negatively charged membrane components, thereby reducing its uptake and antibacterial effect.

Q3: How does the pH of the experimental medium affect MIC values for tobramycin?

A3: The Minimum Inhibitory Concentration (MIC) of tobramycin is significantly influenced by the pH of the growth medium. As the pH of the medium becomes more acidic, the MIC of tobramycin against susceptible bacteria, such as Pseudomonas aeruginosa, increases, indicating reduced antibacterial activity. Conversely, a more alkaline medium will result in a lower MIC, signifying greater potency.

Q4: Can I use standard buffers to adjust the pH of my experimental medium?

A4: Yes, standard biological buffers like phosphate-buffered saline (PBS) or MOPS buffer can be used. However, it is crucial to ensure that the buffer components do not interfere with tobramycin activity or bacterial growth. It is recommended to prepare the growth medium and then adjust the pH to the desired value using sterile NaOH or HCl before adding tobramycin.

Troubleshooting Guide

Issue 1: High MIC values or reduced tobramycin activity observed.

• Possible Cause: The pH of the experimental medium may be too acidic.

• Solution: Verify the pH of your medium after sterilization and before adding tobramycin. Standard bacteriological media like Mueller-Hinton Broth can have a slightly acidic pH. Adjust the pH to the optimal range of 7.2-7.4 using sterile, dilute NaOH. Ensure thorough mixing and re-verify the pH before starting your experiment.

Issue 2: Inconsistent results across different experimental batches.

• Possible Cause: Inconsistent pH levels between batches.

• Solution: Implement a strict pH monitoring and adjustment protocol for every batch of medium prepared. Calibrate your pH meter regularly. Document the final pH of the medium for each experiment to ensure reproducibility.

Issue 3: Precipitation observed after adding tobramycin to the medium.

• Possible Cause: High concentrations of tobramycin in a buffered solution with a high pH can sometimes lead to precipitation, especially if the buffer contains high concentrations of phosphate.

• Solution: Prepare a concentrated stock solution of tobramycin in sterile, deionized water. Add the tobramycin stock solution to the final volume of the pH-adjusted medium. Ensure the final concentration of tobramycin is not above its solubility limit in the specific medium and conditions used.

Data Summary

The following table summarizes the effect of pH on the Minimum Inhibitory Concentration (MIC) of tobramycin against Pseudomonas aeruginosa.

pH of Medium	MIC of Tobramycin (µg/mL)	Relative Activity
6.0	8	Reduced
6.5	4	Moderate
7.0	2	Good
7.4	1	Optimal
8.0	1	Optimal

Note: These are representative values. Actual MICs may vary depending on the bacterial strain and specific experimental conditions.

Experimental Protocols

Protocol: Determining the Effect of pH on Tobramycin MIC using Broth Microdilution

• Medium Preparation: Prepare Mueller-Hinton Broth (MHB) according to the manufacturer's instructions.

• pH Adjustment:

  • Aseptically divide the MHB into several sterile flasks.

  • Using a calibrated pH meter, adjust the pH of each flask to a different value (e.g., 6.0, 6.5, 7.0, 7.4, 8.0) using sterile 0.1 M HCl or 0.1 M NaOH.

  • Sterile-filter each pH-adjusted medium through a 0.22 µm filter to ensure sterility.

• Tobramycin Stock Preparation: Prepare a concentrated stock solution of tobramycin (e.g., 1 mg/mL) in sterile, deionized water.

• Serial Dilutions: In a 96-well microtiter plate, perform serial two-fold dilutions of tobramycin in each of the pH-adjusted MHB to achieve the desired concentration range.

• Bacterial Inoculum Preparation:

  • Culture Pseudomonas aeruginosa (or the bacterium of interest) overnight on a suitable agar (B569324) plate.

  • Prepare a bacterial suspension in sterile saline, adjusting the turbidity to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

  • Dilute this suspension in the appropriate pH-adjusted MHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the microtiter plate wells.

• Inoculation: Add the prepared bacterial inoculum to each well of the microtiter plate containing the tobramycin dilutions. Include a positive control (no tobramycin) and a negative control (no bacteria) for each pH value.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of tobramycin that completely inhibits visible bacterial growth. Determine the MIC for each pH value.

Visualizations

Caption: Workflow for Determining Tobramycin MIC at Different pH Values.

Caption: Effect of pH on Tobramycin's Interaction with the Bacterial Membrane.

Technical Support Center: Best Practices for Long-term Storage of Tobramycin Solutions

This technical support center is designed for researchers, scientists, and drug development professionals to provide clear and concise guidance on the long-term storage of Tobramycin (B1681333) solutions. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the optimal temperature conditions for long-term storage of Tobramycin solutions?

A1: For maximal stability, Tobramycin solutions should be stored under refrigeration at 2°C to 8°C (36°F to 46°F) and protected from light.[1][2] If refrigeration is unavailable, solutions may be stored at a controlled room temperature, between 15°C to 30°C (59°F to 86°F), for a limited duration.[3][4] For extended long-term storage of several months, freezing at -10 to -20°C is a viable option.[5]

Q2: What is the expected shelf-life of a prepared Tobramycin solution under different storage conditions?

A2: The shelf-life of a Tobramycin solution is highly dependent on the storage temperature and the specific formulation. For laboratory-prepared stock solutions, it is best practice to store them at -20°C for up to 4-6 months and at 4°C for short-term use, lasting up to 2 weeks.[6] Reconstituted powder for injection should be used within 24 hours if kept at room temperature, or within 96 hours if refrigerated.[1][3] Some ophthalmic solutions have demonstrated stability for up to three months when refrigerated at 4-8°C.[7]

Q3: How does pH affect the stability of Tobramycin solutions during long-term storage?

A3: Tobramycin is susceptible to degradation at pH extremes.[6] The primary degradation pathways are hydrolysis and oxidation.[1][8] Hydrolysis is more significant in acidic or basic conditions, while oxidation is the main degradation pathway at a neutral pH.[6][8][9] Specifically, acid-catalyzed hydrolysis can yield kanosamine and nebramine, whereas base-catalyzed hydrolysis can produce deoxystreptamine, nebramine, and deoxystreptamine-kanosaminide.[8][10][11] Tobramycin is generally stable for several weeks at a pH range of 1 to 11 at temperatures between 5°C to 27°C.[5] For inhalation solutions, a pH range of 4.5 to 8.7 is considered physiologically acceptable to avoid airway irritation.[12]

Q4: Can I autoclave media containing Tobramycin?

A4: It is generally not recommended to autoclave media containing Tobramycin.[6] While some studies suggest that Tobramycin can be autoclaved without a loss of potency, the high temperatures involved can potentially lead to degradation, especially in the presence of other media components.[5][6]

Q5: Is it acceptable to pre-mix Tobramycin solutions with other drugs, such as beta-lactam antibiotics?

A5: No, it is not recommended to physically premix Tobramycin with other drugs, particularly beta-lactam antibiotics like penicillins or cephalosporins.[1][3][4][13] Co-mixing can lead to the significant degradation of Tobramycin.[1] If co-administration is necessary for an experiment, the solutions should be administered separately.[1][3] The stability of Tobramycin in the presence of penicillins is temperature-dependent, with increased degradation at higher temperatures.[14]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Precipitate forms in the Tobramycin solution.	Supersaturation or interaction with buffer salts.	Ensure Tobramycin is fully dissolved in the initial solvent before making further dilutions.[6] Visually inspect the solution for particulate matter before use.[3]
The Tobramycin solution has turned a slight yellow color.	This can be a result of oxidation, especially when stored at room temperature.	A slight yellowing of the solution does not necessarily indicate a loss of potency.[1] However, if the solution becomes cloudy or contains visible particles, it should be discarded.[1] To minimize discoloration, store solutions at refrigerated temperatures and protect them from light.[1][2][12]
Rapid loss of Tobramycin activity in my experiment.	Improper storage temperature, repeated freeze-thaw cycles, or incompatibility with other media components.	Always store stock solutions at 2°C to 8°C for short-term use or at -20°C in single-use aliquots to avoid repeated freeze-thaw cycles for long-term storage.[6] Prepare fresh working solutions in your experimental media before each experiment.[6] Review the composition of your media for any components known to interact with aminoglycosides.[6]

Quantitative Data Summary

Table 1: Stability of Reconstituted/Diluted Tobramycin Solutions

Concentration & Diluent	Storage Temperature	Duration	Remaining Concentration	Reference
40 mg/mL (reconstituted)	Room Temperature	24 hours	Not specified, recommended use within this time	[3][5]
40 mg/mL (reconstituted)	Refrigerated (2-8°C)	96 hours	Not specified, recommended use within this time	[3][5]
0.2 - 1 mg/mL in common IV fluids	Room Temperature (25°C)	48 hours	Most solutions stable	[15]
80 mg/mL in half-normal saline	Refrigerated (4°C)	195 days	96.5%	[12]
80 mg/mL in half-normal saline	Room Temperature (25°C)	195 days	100.2%	[12]
13.6 mg/mL ophthalmic solution	Refrigerated (4-8°C)	91 days	101.2%	[7]
40 mg/mL (reconstituted, frozen)	-10 to -20°C	12 weeks	Stable	[5]
160 mg/50 mL in D5W (frozen)	-20°C	30 days	>94%	[5]

Table 2: Factors Influencing Tobramycin Degradation

Factor	Condition	Effect	Degradation Products	Reference
pH	Acidic (e.g., 1 N HCl at 80°C)	Hydrolysis	Kanosamine, Nebramine	[8][10][11]
Basic (e.g., 1 N KOH at 80°C)	Hydrolysis	Deoxystreptamine, Nebramine, Deoxystreptamine-kanosaminide	[8][10][11]
Neutral	Oxidation	Deoxystreptamine, Nebramine, Deoxystreptamine-kanosaminide	[6][8][9]
Temperature	Increased Temperature	Accelerates degradation	-	[6]
Excipients	Edetate disodium, high concentrations of borate (B1201080) buffer, sodium chloride, polysorbate 80	Increased degradation	-	[16]
Glycerin, cyclodextrins, sodium sulfite	Reduced degradation	-	[16]
Co-administration	Penicillins (e.g., ampicillin, carbenicillin)	Significant degradation of Tobramycin	-	[1][14]

Experimental Protocols

Protocol 1: Stability-Indicating High-Performance Liquid Chromatography (HPLC) Method for Tobramycin

This protocol provides a general framework for assessing the stability of Tobramycin solutions. Specific parameters may need to be optimized for different formulations.

• Objective: To quantify the concentration of Tobramycin and its degradation products over time under various storage conditions.

• Materials:

  • Tobramycin reference standard

  • HPLC system with a UV or mass spectrometry (MS) detector

  • C18 analytical column (e.g., Nova-Pak C18, 3.9 x 150 mm)

  • Mobile phase: Acetonitrile/buffer (e.g., 55/45 v/v)

  • Derivatization agent (if using UV detection): e.g., 2,4-dinitrofluorobenzene (DNFB)

  • Reagents for forced degradation studies (e.g., HCl, NaOH, H₂O₂)

• Procedure:

  • Sample Preparation: Prepare Tobramycin solutions at the desired concentration in the relevant matrix (e.g., water, buffer, experimental media).

  • Forced Degradation (for method validation): Subject the Tobramycin solution to stress conditions (acidic, basic, oxidative, thermal, and photolytic) to generate degradation products. This helps to ensure the method is "stability-indicating," meaning it can separate the intact drug from its breakdown products.

  • Derivatization (if required): As Tobramycin lacks a strong UV chromophore, pre-column derivatization with an agent like DNFB is often necessary for UV detection. This involves reacting the sample with the derivatizing agent under controlled temperature and time.

  • Chromatographic Conditions:

    • Inject the prepared samples and standards onto the HPLC system.

    • Run the analysis using an optimized mobile phase composition and flow rate to achieve good separation of Tobramycin and its degradation products.

    • Detection is typically performed at a specific wavelength (e.g., 365 nm for DNFB derivatives) or by monitoring the parent molecular ion and expected degradation product ions using MS.[12][17]

  • Data Analysis:

    • Integrate the peak areas of Tobramycin and any degradation products.

    • Calculate the concentration of Tobramycin at each time point by comparing its peak area to a calibration curve generated from the reference standard.

    • Determine the percentage of remaining Tobramycin and the increase in degradation products over time to assess stability.

Visualizations

Caption: Chemical degradation pathways of Tobramycin.

References

• 1. benchchem.com [benchchem.com]
• 2. kitabis.com [kitabis.com]
• 3. globalrph.com [globalrph.com]
• 4. pdf.hres.ca [pdf.hres.ca]
• 5. publications.ashp.org [publications.ashp.org]
• 6. benchchem.com [benchchem.com]
• 7. Stability of gentamicin sulfate and tobramycin sulfate in extemporaneously prepared ophthalmic solutions at 8 degrees C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. japsonline.com [japsonline.com]
• 10. researchgate.net [researchgate.net]
• 11. Degradation of tobramycin in aqueous solution | Semantic Scholar [semanticscholar.org]
• 12. cjhp-online.ca [cjhp-online.ca]
• 13. accessdata.fda.gov [accessdata.fda.gov]
• 14. Temperature dependence of the stability of tobramycin mixed with penicillins in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Stability of parenteral solutions of tobramycin sulfate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. iovs.arvojournals.org [iovs.arvojournals.org]
• 17. tandfonline.com [tandfonline.com]

Reference Data & Comparative Studies

Tobramycin vs. Gentamicin: A Comparative Efficacy Analysis Against Pseudomonas aeruginosa

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of two critical aminoglycoside antibiotics, Tobramycin (B1681333) and Gentamicin (B1671437), against the opportunistic pathogen Pseudomonas aeruginosa. The information presented herein is curated from a range of in vitro studies and clinical trials to support research and development in the field of infectious diseases. While both antibiotics are mainstays in treating P. aeruginosa infections, their performance profiles exhibit key differences, particularly in in vitro potency and activity against resistant strains.

Executive Summary

In vitro studies consistently demonstrate that Tobramycin exhibits greater potency against Pseudomonas aeruginosa compared to Gentamicin.[1] This is primarily reflected in lower Minimum Inhibitory Concentrations (MICs) required to inhibit the growth of bacterial isolates.[1] Multiple studies have established that the MIC of Tobramycin for P. aeruginosa is often two- to four-fold lower than that of Gentamicin.[1][2][3] Despite this clear in vitro advantage, clinical trials have often shown similar overall effectiveness between the two drugs.[1][4][5] However, the superior in vitro activity of Tobramycin may be crucial in specific clinical scenarios, especially in infections caused by strains with reduced susceptibility to Gentamicin.[1]

In Vitro Efficacy: A Quantitative Comparison

The in vitro superiority of Tobramycin over Gentamicin against P. aeruginosa is well-documented. This is consistently demonstrated by lower MIC values and a lower prevalence of resistance.

Minimum Inhibitory Concentration (MIC) Data

A large study involving 1,240 P. aeruginosa isolates from cystic fibrosis patients highlighted Tobramycin's superior activity. The MIC50 (the concentration at which 50% of isolates are inhibited) and MIC90 (the concentration at which 90% of isolates are inhibited) for Tobramycin were 1 µg/ml and 8 µg/ml, respectively.[6] In the same study, the resistance rate to Gentamicin was significantly higher (19.3%) compared to Tobramycin (5.4%).[1][6]

Antibiotic	MIC50 (µg/mL)	MIC90 (µg/mL)	Percent Resistant
Tobramycin	1[1][6]	8[1][6]	5.4%[1][6]
Gentamicin	Not explicitly stated in the same study, but resistance was higher	Not explicitly stated in the same study, but resistance was higher	19.3%[1][6]

Another study comparing the two antibiotics against 500 strains of P. aeruginosa found Tobramycin to be two to four times more active than Gentamicin.[2]

Susceptibility in Specific Contexts

In the context of septic joint arthroplasty, a study using antibiotic-loaded bone cement demonstrated that Tobramycin-loaded cement had antibacterial activity against 98% of 100 clinical P. aeruginosa isolates, compared to 93% for Gentamicin-loaded cement.[7] Furthermore, the average zone of inhibition for the Tobramycin-loaded cement was approximately 25% greater than that for the Gentamicin-loaded cement, a statistically significant difference.[7]

Clinical Efficacy

Despite Tobramycin's in vitro advantages, clinical studies have often reported comparable efficacy between the two aminoglycosides. A comparative clinical study found that the clinical effectiveness of Gentamicin and Tobramycin was similar, with a favorable response in 45.1% of patients in each treatment group.[4][5] Similarly, a study on children with cystic fibrosis and mucoid pseudomonas lung infections found no difference in the therapeutic benefit between treatment regimens of Tobramycin plus carbenicillin (B1668345) and Gentamicin plus carbenicillin.[8][9]

Mechanisms of Action and Resistance

Tobramycin and Gentamicin are both aminoglycoside antibiotics that exert their bactericidal effect by inhibiting protein synthesis. They achieve this by binding to the 30S ribosomal subunit, which leads to the mistranslation of mRNA and ultimately results in bacterial cell death.[1][10]

Resistance to aminoglycosides in P. aeruginosa is a significant clinical concern and can arise through several mechanisms. The most common is the enzymatic modification of the antibiotic by aminoglycoside-modifying enzymes (AMEs).[11] These enzymes, which include acetyltransferases (AAC), phosphotransferases (APH), and nucleotidyltransferases (ANT), alter the structure of the aminoglycoside, preventing it from binding to the ribosome.[11][12] Other resistance mechanisms include overexpression of efflux pumps, such as MexXY-OprM, and modifications of the 16S rRNA.[11]

Some strains of P. aeruginosa that are resistant to Gentamicin may remain susceptible to Tobramycin, though cross-resistance is also observed.[2][4][5] The differential activity of AMEs against Tobramycin and Gentamicin can contribute to these varying resistance profiles.[12][13] For example, certain gentamicin acetyltransferases (GAT) have a much higher affinity for Gentamicin than for Tobramycin, which may explain why some Gentamicin-resistant strains remain susceptible to Tobramycin.[13]

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination

The MIC values presented in this guide are typically determined using standardized methods such as the agar (B569324) dilution method or broth microdilution.

Agar Dilution Method (General Protocol):

• Preparation of Antibiotic Plates: A series of agar plates containing serial dilutions of the antibiotic (Tobramycin or Gentamicin) are prepared.

• Inoculum Preparation: P. aeruginosa isolates are cultured in a suitable broth medium to a standardized turbidity, corresponding to a specific bacterial concentration (e.g., 10^8 CFU/mL).

• Inoculation: A standardized volume of the bacterial suspension is inoculated onto the surface of each antibiotic-containing agar plate.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• MIC Determination: The MIC is recorded as the lowest concentration of the antibiotic that completely inhibits the visible growth of the bacteria.

dot

Caption: Workflow for MIC determination.

Zone of Inhibition Assay (General Protocol):

This method is often used to assess the antibacterial activity of antibiotics released from a solid matrix, such as bone cement.

• Agar Plate Preparation: Mueller-Hinton agar plates are uniformly seeded with a standardized suspension of P. aeruginosa.

• Disk Placement: A disk of the material being tested (e.g., antibiotic-loaded bone cement) is placed on the surface of the agar.

• Incubation: The plates are incubated under suitable conditions.

• Measurement: The diameter of the clear zone around the disk, where bacterial growth is inhibited, is measured. A larger zone of inhibition indicates greater antibacterial activity.

dot

Caption: Zone of Inhibition Assay Workflow.

Conclusion

The available evidence strongly suggests that Tobramycin has a greater in vitro activity against Pseudomonas aeruginosa compared to Gentamicin.[1] This is consistently demonstrated by lower MIC values and a lower prevalence of resistance.[1] While broad clinical trials have not always shown a statistically significant difference in overall efficacy, the in vitro advantage of Tobramycin may be crucial in specific clinical scenarios, particularly in infections caused by strains with reduced susceptibility to Gentamicin.[1] For drug development professionals, these findings underscore the importance of considering the specific resistance profiles of circulating P. aeruginosa strains when designing new therapeutic strategies.

References

• 1. benchchem.com [benchchem.com]
• 2. Comparative activity of tobramycin and gentamicin against Pseudomonas, Proteus and Providencia species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative activity of tobramycin, amikacin, and gentamicin alone and with carbenicillin against Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative clinical study of tobramycin and gentamicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparative Clinical Study of Tobramycin and Gentamicin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Activities of Tobramycin and Six Other Antibiotics against Pseudomonas aeruginosa Isolates from Patients with Cystic Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibiotic bone cement for the treatment of Pseudomonas aeruginosa in joint arthroplasty: comparison of tobramycin and gentamicin-loaded cements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Gentamicin and tobramycin compared in the treatment of mucoid pseudomonas lung infections in cystic fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Gentamicin and tobramycin compared in the treatment of mucoid pseudomonas lung infections in cystic fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Antimicrobial resistance of Pseudomonas aeruginosa: navigating clinical impacts, current resistance trends, and innovations in breaking therapies [frontiersin.org]
• 11. journals.asm.org [journals.asm.org]
• 12. Aminoglycoside Resistance in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 13. journals.asm.org [journals.asm.org]

A Comparative Analysis of Tobramycin and Amikacin Activity Against Gram-negative Bacteria

In the landscape of antimicrobial agents, the aminoglycosides tobramycin (B1681333) and amikacin (B45834) remain critical tools in the clinical management of serious Gram-negative bacterial infections. This guide provides a detailed comparison of their in vitro activity against key pathogens, supported by quantitative data, experimental protocols, and visual representations of their mechanism of action and susceptibility testing workflows. This document is intended for researchers, scientists, and drug development professionals seeking an objective comparison of these two important antibiotics.

Mechanism of Action: A Shared Pathway of Protein Synthesis Inhibition

Both tobramycin and amikacin are bactericidal aminoglycoside antibiotics that exert their effect by irreversibly binding to the 30S ribosomal subunit of bacteria. This binding interferes with the initiation complex, causes misreading of the mRNA codon, and leads to the production of nonfunctional or toxic proteins. The accumulation of these aberrant proteins, along with the disruption of the bacterial cell membrane, ultimately results in bacterial cell death.

Caption: Mechanism of action of aminoglycosides in Gram-negative bacteria.

Comparative In Vitro Activity

The in vitro activity of tobramycin and amikacin against common Gram-negative pathogens is summarized in the table below. The data, presented as Minimum Inhibitory Concentration (MIC) values required to inhibit 50% (MIC₅₀) and 90% (MIC₉₀) of isolates, are derived from recent large-scale surveillance studies.

Organism	Antibiotic	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Source
Enterobacterales *	Tobramycin	0.5	4	[1]
Amikacin	2	4	[1]
Pseudomonas aeruginosa	Tobramycin	1	8	[2]
Amikacin	4	16	[2]
Acinetobacter baumannii	Tobramycin	-	-	-
Amikacin	32	>64	[3]

*Enterobacterales data includes isolates of Escherichia coli and Klebsiella pneumoniae.[1]

On a weight-for-weight basis, tobramycin generally demonstrates greater potency against Pseudomonas aeruginosa compared to amikacin.[4] However, amikacin often retains activity against strains that have developed resistance to tobramycin and other aminoglycosides.[5] This is a crucial consideration in clinical settings with a high prevalence of antimicrobial resistance. For Enterobacterales, both agents show good activity, with amikacin having a slightly higher MIC₉₀ in the cited study.[1] Data for tobramycin against Acinetobacter baumannii from a directly comparative recent study was limited; however, amikacin's activity against this pathogen is often challenged by high resistance rates.[3]

Experimental Protocols: Broth Microdilution for MIC Determination

The determination of MIC values is a cornerstone of antimicrobial susceptibility testing. The broth microdilution method is a standardized and widely used technique.

Objective: To determine the minimum inhibitory concentration (MIC) of an antimicrobial agent that prevents the visible growth of a microorganism in a broth medium.

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Standardized bacterial inoculum (0.5 McFarland standard, diluted to yield a final concentration of approximately 5 x 10⁵ CFU/mL in the wells)

• Antimicrobial stock solutions of known concentration

• Pipettes and multichannel pipettors

• Incubator (35°C ± 2°C)

Procedure:

• Preparation of Antimicrobial Dilutions: A serial two-fold dilution of the antimicrobial agent is prepared directly in the microtiter plate wells using CAMHB. Each well will contain 50 µL of the appropriate antimicrobial concentration. A growth control well (containing only broth and inoculum) and a sterility control well (containing only broth) are included.

• Inoculation: Each well (except the sterility control) is inoculated with 50 µL of the standardized bacterial suspension, bringing the total volume in each well to 100 µL.

• Incubation: The microtiter plate is incubated at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading of Results: Following incubation, the plate is examined for bacterial growth. The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

Caption: Experimental workflow for the broth microdilution method.

Mechanisms of Resistance

Resistance to aminoglycosides in Gram-negative bacteria is primarily mediated by three mechanisms:

• Enzymatic Modification: The most common mechanism involves the production of aminoglycoside-modifying enzymes (AMEs) that inactivate the drug through acetylation, phosphorylation, or adenylylation. Amikacin's structure provides it with a degree of protection against many of these enzymes, which is why it may be effective against tobramycin-resistant isolates.[5]

• Alteration of the Ribosomal Target: Mutations in the 30S ribosomal subunit can reduce the binding affinity of aminoglycosides, leading to resistance.

• Reduced Permeability and Efflux: Decreased uptake of the antibiotic due to alterations in the outer membrane porins or active removal of the drug from the cell by efflux pumps can also confer resistance.

Conclusion

Both tobramycin and amikacin are potent bactericidal agents against a wide range of Gram-negative bacteria. Tobramycin often exhibits greater in vitro potency against Pseudomonas aeruginosa, while amikacin's broader spectrum of activity against resistant strains makes it a valuable option in the face of emerging resistance. The choice between these two agents should be guided by local susceptibility patterns, the specific pathogen isolated, and the clinical context of the infection. Continued surveillance of antimicrobial susceptibility is essential to ensure the effective use of these important therapeutic agents.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Activities of Tobramycin and Six Other Antibiotics against Pseudomonas aeruginosa Isolates from Patients with Cystic Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Defining the potency of amikacin against Escherichia coli, Klebsiella pneumoniae, Pseudomonas aeruginosa, and Acinetobacter baumannii derived from Chinese hospitals using CLSI and inhalation-based breakpoints - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparative Activity of Tobramycin, Amikacin, and Gentamicin Alone and with Carbenicillin Against Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 5. droracle.ai [droracle.ai]

A Comparative Guide to Validating Novel Tobramycin Susceptibility Testing Methods

For Researchers, Scientists, and Drug Development Professionals

The emergence of antibiotic resistance necessitates the development of rapid, accurate, and reliable antimicrobial susceptibility testing (AST) methods. This guide provides a comprehensive framework for the validation of a new Tobramycin susceptibility testing method by comparing its performance against established, standardized techniques. The included experimental protocols and data presentation formats are designed to support rigorous validation efforts, ultimately contributing to improved patient care through more precise and timely AST.

Established Methods for Tobramycin Susceptibility Testing: A Benchmark for Comparison

Accurate determination of Tobramycin susceptibility is critical for the effective treatment of various bacterial infections, particularly those caused by Gram-negative pathogens like Pseudomonas aeruginosa and Acinetobacter baumannii.[1][2] Any new method for Tobramycin AST must be validated against established reference and alternative methods. The most widely recognized methods are:

• Broth Microdilution (BMD): Considered the "gold standard" or reference method for quantitative AST, providing a minimal inhibitory concentration (MIC) value.[1]

• Kirby-Bauer Disk Diffusion: A qualitative or semi-quantitative method that is widely used for routine AST due to its simplicity and low cost.[3][4]

• Epsilometer Test (Etest): A gradient diffusion method that provides a quantitative MIC value.[1]

• Automated Systems (e.g., VITEK® 2): These systems offer rapid, high-throughput, and automated incubation and reading of susceptibility tests.[1][5]

The performance of these methods can vary depending on the bacterial species and specific laboratory conditions.[1] Therefore, a new method must be compared against the reference method (BMD) and, ideally, one or more of the other established methods to assess its performance thoroughly.

Performance Comparison of Tobramycin Susceptibility Testing Methods

The validation of a new testing method hinges on a direct comparison of its performance metrics against the established standards. The following table outlines the key parameters for comparison and includes typical performance data for existing methods based on published studies. The data for the "New Test Method" is to be generated during the validation process.

Performance Metric	Broth Microdilution (Reference Method)	Kirby-Bauer Disk Diffusion	Etest (Epsilometer Test)	Automated System (e.g., VITEK® 2)	New Test Method
Accuracy (Categorical Agreement with Reference)	Not Applicable (Reference)	59% - >95%[1]	69% - >95%[1]	36% - 100%[1]	(Data to be generated)
Essential Agreement (MIC correlation with Reference)	Not Applicable (Reference)	Not Applicable	High	High[1]	(Data to be generated)
Precision (Reproducibility)	High	Moderate to High	High	High	(Data to be generated)
Turnaround Time	18-24 hours[5]	18-24 hours[5]	18-24 hours	5-18 hours[5]	(Data to be generated)
Throughput	High (with automation)	High	Low to Moderate	High	(Data to be generated)
Cost per Test	Low to Moderate	Low	High	High	(Data to be generated)

Note: Performance data can vary based on the bacterial species being tested and the specific laboratory conditions. The data presented for existing methods serves as a benchmark for the new method's validation.

Experimental Protocols for Standard Methods

Detailed and standardized methodologies are crucial for generating reliable and comparable data. The following are summarized protocols for the key experiments cited. It is imperative to adhere to the latest guidelines from standards organizations such as the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[6][7][8]

Broth Microdilution (BMD) - Reference Method

Materials:

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Tobramycin analytical standard

• 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland

• Incubator (35°C ± 2°C)

Procedure:

• Prepare serial two-fold dilutions of Tobramycin in CAMHB in the microtiter plates. The concentration range should bracket the expected MIC values and clinical breakpoints.[5]

• Prepare a bacterial suspension from 3-5 isolated colonies in a suitable broth or saline to match the turbidity of a 0.5 McFarland standard.[5]

• Within 15 minutes of standardization, dilute the bacterial suspension in CAMHB to a final concentration of approximately 5 x 10^5 CFU/mL in the wells of the microtiter plate.[5]

• Include a growth control well (no antibiotic) and a sterility control well (no bacteria).[5]

• Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.[5]

• Determine the MIC by identifying the lowest concentration of Tobramycin that completely inhibits visible bacterial growth.[5]

Kirby-Bauer Disk Diffusion

Materials:

• Mueller-Hinton Agar (B569324) (MHA) plates (4 mm depth)[3]

• Tobramycin disks (10 µg)[3]

• Bacterial inoculum standardized to 0.5 McFarland

• Sterile cotton swabs

• Incubator (35°C ± 2°C)

Procedure:

• Prepare a bacterial suspension to match the turbidity of a 0.5 McFarland standard.

• Dip a sterile cotton swab into the standardized inoculum and remove excess liquid by pressing it against the inside of the tube.[3]

• Streak the swab evenly across the entire surface of the MHA plate in three directions to ensure confluent growth.[3]

• Allow the plate to dry for 3-5 minutes.[5]

• Aseptically apply a Tobramycin (10 µg) disk to the center of the inoculated plate.[5]

• Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.[5]

• Measure the diameter of the zone of growth inhibition in millimeters and interpret the results (Susceptible, Intermediate, or Resistant) based on CLSI or EUCAST guidelines.[9]

Etest (Epsilometer Test)

Materials:

• Mueller-Hinton Agar (MHA) plates

• Tobramycin Etest strips

• Bacterial inoculum standardized to 0.5 McFarland

• Sterile cotton swabs

• Incubator (35°C ± 2°C)

Procedure:

• Inoculate the MHA plate with the standardized bacterial suspension as described for the Kirby-Bauer method.

• Allow the plate to dry.

• Aseptically apply the Tobramycin Etest strip to the agar surface.

• Incubate the plate at 35°C ± 2°C for 16-20 hours.

• Read the MIC value at the point where the elliptical zone of inhibition intersects the MIC scale on the strip.

Automated Systems

Automated systems provide rapid and high-throughput susceptibility testing. The specific protocol will vary depending on the manufacturer's instructions.

General Workflow:

• A standardized bacterial inoculum is prepared.[5]

• The inoculum is introduced into a reagent card containing various antibiotics, including Tobramycin, in different concentrations.[5]

• The card is placed into the automated instrument.[5]

• The instrument incubates the card and periodically measures bacterial growth using turbidimetric or colorimetric methods.[5]

• The system's software analyzes the growth kinetics to determine the MIC and provides a categorical interpretation (Susceptible, Intermediate, or Resistant).[5]

Visualization of Experimental and Logical Workflows

Clear and concise diagrams of experimental workflows are essential for reproducibility and understanding. The following diagrams, generated using Graphviz, illustrate the validation workflow and the decision-making process based on susceptibility testing results.

Caption: Workflow for validating a new Tobramycin susceptibility test method.

Caption: Decision pathway for clinical interpretation of Tobramycin AST results.

Conclusion

The validation of a new Tobramycin susceptibility test method is a rigorous process that demands meticulous planning, execution, and data analysis. By adhering to standardized protocols and systematically comparing performance against established reference and alternative methods, researchers can confidently evaluate the reliability and utility of a novel diagnostic tool. This guide provides the essential framework to support such validation efforts, which are paramount for advancing antimicrobial stewardship and enhancing patient outcomes.

References

• 1. Evaluation of Five Susceptibility Test Methods for Detection of Tobramycin Resistance in a Cluster of Epidemiologically Related Acinetobacter baumannii Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. micromasterlab.com [micromasterlab.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. 2023 AST: CLSI M100 ED33 Updates | News | CLSI [clsi.org]
• 7. szu.gov.cz [szu.gov.cz]
• 8. nicd.ac.za [nicd.ac.za]
• 9. In Vitro Susceptibility Testing with Tobramycin - PMC [pmc.ncbi.nlm.nih.gov]

The Correlation Between In Vitro Tobramycin Susceptibility and In Vivo Efficacy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The relationship between the in vitro susceptibility of a bacterial pathogen to tobramycin (B1681333) and the antibiotic's clinical efficacy is a critical aspect of infectious disease research and drug development. This guide provides an objective comparison of in vitro and in vivo data to elucidate the predictive value and limitations of susceptibility testing for tobramycin, supported by experimental evidence. While a strong correlation generally exists, particularly when considering pharmacokinetic and pharmacodynamic (PK/PD) principles, it is not a simple one-to-one relationship.[1] This guide delves into the data that validates this correlation, explores the methodologies behind in vitro and in vivo assessments, and visualizes the key pathways and workflows involved.

Section 1: Quantitative Data Comparison

In vitro susceptibility testing, primarily through the determination of the Minimum Inhibitory Concentration (MIC), is a fundamental tool for predicting the potential success of tobramycin therapy.[1] A lower MIC value is generally associated with a higher probability of clinical and microbiological success.[1] However, the predictive power of these in vitro tests is not absolute. Factors such as the site of infection, the host's immune status, and the development of bacterial resistance can significantly influence in vivo outcomes.[1]

Table 1: In Vitro Susceptibility of Common Pathogens to Tobramycin

Bacterial Species	Number of Isolates	MIC50 (µg/mL)	MIC90 (µg/mL)	% Susceptible
Pseudomonas aeruginosa	1,240	1	8	94.6%
Staphylococcus aureus	191 (combined with Pseudomonas)	≤0.20	-	Nearly all isolates
Escherichia coli	25	-	1.56	Most isolates
Klebsiella spp.	25	-	1.56	Most isolates
Enterobacter spp.	25	-	1.56	Most isolates

Data compiled from multiple sources. MIC50 and MIC90 represent the concentrations at which 50% and 90% of isolates are inhibited, respectively.[2][3]

Tobramycin has demonstrated potent in vitro activity against a wide range of pathogens, notably Pseudomonas aeruginosa and Staphylococcus aureus.[2][4] In a study of 1,240 P. aeruginosa isolates from cystic fibrosis patients, tobramycin was the most active agent tested, with an MIC90 of 8 µg/mL.[3]

Table 2: Comparison of Tobramycin and Gentamicin (B1671437) Activity Against P. aeruginosa

Antibiotic	Activity Comparison
Tobramycin	At least twice as active as gentamicin against P. aeruginosa.[5]
Gentamicin	Less active than tobramycin against P. aeruginosa.[5]

Studies have consistently shown that tobramycin is more potent than gentamicin against P. aeruginosa in vitro.[5] This difference in in vitro activity often translates to considerations in clinical settings, especially in cases of suspected or confirmed P. aeruginosa infections.

Table 3: Correlation of In Vitro MIC with In Vivo Outcomes in a Murine Pneumonia Model

P. aeruginosa Strain	Tobramycin MIC (µg/mL)	In Vivo Outcome (Bacterial Load Reduction in Lungs)
Strain A (Susceptible)	1	Significant reduction
Strain B (Intermediate)	4	Moderate reduction
Strain C (Resistant)	16	Minimal to no reduction

This table represents a generalized summary of findings from murine pneumonia models, where a lower MIC is correlated with greater in vivo efficacy.

Animal models, such as the murine pneumonia model, are crucial for bridging the gap between in vitro data and clinical outcomes. In these models, a clear trend is observed where lower tobramycin MICs against the infecting P. aeruginosa strain lead to a more substantial reduction in bacterial burden in the lungs.

Section 2: Experimental Protocols

Robust and standardized experimental methodologies are essential for generating reliable and comparable data on antibiotic susceptibility and efficacy.

In Vitro Susceptibility Testing: Broth Microdilution Method for MIC Determination

This method is a gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[1]

Principle: A standardized suspension of the test bacteria is inoculated into wells of a microtiter plate containing serial twofold dilutions of tobramycin in a liquid growth medium.[1] The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the bacteria after incubation.

Detailed Protocol:

• Prepare Tobramycin Stock Solution: Prepare a stock solution of tobramycin at a known concentration.

• Serial Dilutions: Perform serial twofold dilutions of the tobramycin stock solution in cation-adjusted Mueller-Hinton broth in a 96-well microtiter plate.

• Bacterial Inoculum Preparation: Prepare a standardized bacterial inoculum equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the microtiter plate at 35-37°C for 16-20 hours.

• Reading Results: Determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of tobramycin in which there is no visible growth.

In Vivo Efficacy Testing: Murine Pneumonia Model

This model is commonly used to evaluate the efficacy of antibiotics against respiratory pathogens.[1]

Principle: Mice are infected with a bacterial pathogen, such as Pseudomonas aeruginosa, to establish a lung infection. The efficacy of tobramycin is then assessed by measuring the reduction in bacterial burden in the lungs.[1]

Detailed Protocol:

• Animal Acclimatization: Acclimate mice to the laboratory environment for a specified period.

• Induction of Neutropenia (Optional but common): To mimic conditions in immunocompromised patients, induce transient neutropenia in mice using an agent like cyclophosphamide.[1]

• Infection: Anesthetize the mice and infect them intranasally or intratracheally with a standardized inoculum of the test bacterium (e.g., P. aeruginosa).[1]

• Tobramycin Administration: At a specified time post-infection, initiate tobramycin treatment. The antibiotic can be administered via a clinically relevant route, such as intraperitoneal injection or aerosol inhalation.[1]

• Assessment of Bacterial Burden: At a predetermined endpoint, euthanize the mice and aseptically harvest their lungs. Homogenize the lung tissue and perform serial dilutions for quantitative bacterial culture to determine the CFU per gram of lung tissue.

• Data Analysis: Compare the bacterial load in the lungs of tobramycin-treated mice to that of a control group (e.g., saline-treated) to determine the reduction in bacterial burden.

Section 3: Visualizing Key Pathways and Workflows

Diagrams generated using Graphviz (DOT language) illustrate the mechanism of action of tobramycin, common resistance mechanisms, and the experimental workflow for correlating in vitro and in vivo data.

Caption: Mechanism of action of tobramycin, leading to bacterial cell death.

Caption: Key mechanisms of bacterial resistance to tobramycin.

Caption: Workflow for correlating in vitro susceptibility with in vivo efficacy.

Conclusion

The validation of in vitro tobramycin susceptibility as a predictor of in vivo efficacy is a multifaceted process. While a strong correlation exists, particularly when considering PK/PD principles, it is not a simple one-to-one relationship.[1] This guide has provided a comparative overview of the quantitative data, detailed the experimental protocols necessary for robust assessment, and visualized the underlying biological and experimental processes. For researchers and drug development professionals, a comprehensive approach that integrates in vitro susceptibility data with in vivo models and a thorough understanding of PK/PD is essential for the successful development and clinical application of tobramycin and other antimicrobial agents.[1] The continued refinement of susceptibility testing methods and the development of more predictive in vivo models will further enhance our ability to combat infectious diseases effectively.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. In vitro susceptibility testing with tobramycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activities of Tobramycin and Six Other Antibiotics against Pseudomonas aeruginosa Isolates from Patients with Cystic Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In Vitro Susceptibility Testing with Tobramycin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Laboratory findings of tobramycin and their relation to clinical response - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Maze of Resistance: A Comparative Guide to Cross-Resistance Between Tobramycin and Other Aminoglycosides

For researchers, scientists, and drug development professionals, understanding the nuances of antibiotic cross-resistance is paramount in the fight against multidrug-resistant pathogens. This guide provides a detailed comparison of cross-resistance patterns between tobramycin (B1681333) and other clinically significant aminoglycosides, supported by experimental data and methodologies, to inform therapeutic strategies and the development of next-generation antibiotics.

Aminoglycosides are a cornerstone in treating severe Gram-negative bacterial infections, with tobramycin being a potent option, especially against Pseudomonas aeruginosa.[1] However, the rise of antibiotic resistance threatens their efficacy. A key challenge is cross-resistance, where resistance to one aminoglycoside confers resistance to others. This guide dissects the mechanisms behind this phenomenon and compares the cross-resistance profiles of tobramycin with gentamicin (B1671437), amikacin (B45834), and the newer aminoglycoside, plazomicin.

The Molecular Underpinnings of Aminoglycoside Cross-Resistance

The primary drivers of cross-resistance among aminoglycosides are enzymatic modification, target site alteration, and efflux pumps. The specific mechanism largely dictates the spectrum of cross-resistance observed.[1]

1. Enzymatic Modification by Aminoglycoside-Modifying Enzymes (AMEs): This is the most common mechanism of clinical resistance.[1][2] AMEs are bacterial enzymes that covalently modify aminoglycosides, preventing them from binding to their ribosomal target.[1][2] There are three main classes of AMEs, each with distinct substrate specificities that determine the cross-resistance pattern:

• Aminoglycoside Acetyltransferases (AACs): Transfer an acetyl group. For instance, AAC(6')-I enzymes can confer resistance to tobramycin, kanamycin, and amikacin.[1][3]

• Aminoglycoside Phosphotransferases (APHs): Transfer a phosphate (B84403) group.[1]

• Aminoglycoside Nucleotidyltransferases (ANTs or AADs): Transfer a nucleotide.[1] The ANT(2")-I enzyme, for example, inactivates gentamicin and tobramycin.[3]

2. Target Site Alteration by 16S rRNA Methyltransferases: Acquired 16S rRNA methyltransferases can confer high-level resistance to a broad spectrum of aminoglycosides.[4][5][6] These enzymes methylate specific nucleotides in the 16S rRNA of the bacterial ribosome, the binding site for aminoglycosides.[7] This modification significantly reduces the binding affinity of most clinically relevant aminoglycosides, including tobramycin, gentamicin, and amikacin, leading to broad cross-resistance.[5][8] Plazomicin is also ineffective against isolates producing these enzymes.[6][9]

3. Efflux Pumps: These are membrane proteins that actively transport antibiotics out of the bacterial cell, reducing their intracellular concentration.[10] While some efflux pumps are specific, many can extrude a wide range of compounds, contributing to multidrug resistance.[11][12] In P. aeruginosa, the MexXY-OprM efflux system is a significant contributor to aminoglycoside resistance, including tobramycin.[13] Efflux pumps can act synergistically with other resistance mechanisms to increase the level of resistance.[11]

Comparative Analysis of Cross-Resistance Patterns

The following tables summarize the cross-resistance profiles based on the minimum inhibitory concentrations (MICs) of tobramycin and other aminoglycosides against various bacterial isolates. MIC is the lowest concentration of an antibiotic that prevents visible growth of a bacterium.

Table 1: Tobramycin Susceptibility in Isolates Resistant to Other Antibiotics

Agent to which Isolate was Resistant	Number of Isolates	Isolates Susceptible to Tobramycin (%)
Amikacin	162	33.3%
Gentamicin	239	44.4%

Source: Adapted from a study on Pseudomonas aeruginosa isolates from patients with cystic fibrosis.[14]

Table 2: Susceptibility of Tobramycin-Resistant Isolates to Other Antibiotics

Antibiotic	Isolates Susceptible (%)
Amikacin	14.9%
Gentamicin	0.0%
Ciprofloxacin	37.3%
Aztreonam	65.7%
Ceftazidime	50.7%
Ticarcillin	56.7%

Source: Adapted from a study on 67 tobramycin-resistant Pseudomonas aeruginosa isolates.[14]

Table 3: Comparative In Vitro Activity of Plazomicin and Other Aminoglycosides Against Multidrug-Resistant Gram-Negative Bacilli

Organism Group (Resistance Mechanism)	Aminoglycoside	Susceptible (%)	Intermediate (%)	Resistant (%)
blaKPC-positive isolates	Plazomicin	92.3	0.9	6.8
Amikacin	58.1	4.3	37.6
Gentamicin	65.0	2.6	32.5
Tobramycin	5.1	6.0	88.9
blaNDM-positive isolates	Plazomicin	35.7	2.4	61.9
Amikacin	38.1	0.0	61.9
Gentamicin	14.3	0.0	85.7
Tobramycin	9.5	0.0	90.5

Source: Data based on CLSI breakpoints.[15]

These data highlight that cross-resistance among aminoglycosides is common. Gentamicin-resistant Enterobacteriaceae are often cross-resistant to tobramycin but may remain susceptible to amikacin.[16] Conversely, tobramycin-resistant isolates frequently exhibit resistance to gentamicin.[14] Plazomicin, a next-generation aminoglycoside, demonstrates greater activity against many isolates resistant to older aminoglycosides, particularly those carrying certain AMEs. However, its efficacy is compromised by the presence of 16S rRNA methyltransferases.[9]

Experimental Methodologies

The data presented in this guide are primarily derived from antimicrobial susceptibility testing (AST). A standardized and widely accepted method for AST is the broth microdilution method , as outlined by the Clinical and Laboratory Standards Institute (CLSI).

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

• Bacterial Isolate Preparation:

  • Bacterial isolates are cultured on appropriate agar (B569324) plates (e.g., Mueller-Hinton agar) and incubated overnight at 35-37°C.

  • A suspension of the bacteria is prepared in a sterile saline or broth to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1.5 x 108 colony-forming units (CFU)/mL.

  • This suspension is further diluted to achieve a final inoculum concentration of approximately 5 x 105 CFU/mL in each well of the microdilution plate.

• Antibiotic Preparation:

  • Stock solutions of the aminoglycosides (tobramycin, gentamicin, amikacin, plazomicin) are prepared according to the manufacturer's instructions.

  • Serial two-fold dilutions of each antibiotic are prepared in cation-adjusted Mueller-Hinton broth (CAMHB) in 96-well microtiter plates. The final volume in each well is typically 100 µL.

• Inoculation and Incubation:

  • The prepared bacterial inoculum is added to each well of the microtiter plates containing the antibiotic dilutions.

  • A growth control well (containing broth and inoculum but no antibiotic) and a sterility control well (containing broth only) are included.

  • The plates are incubated at 35-37°C for 16-20 hours in ambient air.

• MIC Determination:

  • Following incubation, the plates are visually inspected for bacterial growth (turbidity).

  • The MIC is recorded as the lowest concentration of the antibiotic at which there is no visible growth.

• Interpretation:

  • The determined MIC values are interpreted as susceptible, intermediate, or resistant based on the clinical breakpoints established by regulatory bodies such as the CLSI or the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Visualizing Resistance Mechanisms and Experimental Flow

To further elucidate the complex relationships in aminoglycoside resistance, the following diagrams provide a visual representation of the key mechanisms and the experimental workflow for assessing cross-resistance.

Caption: Primary mechanisms of bacterial cross-resistance to aminoglycosides.

Caption: Workflow for assessing aminoglycoside cross-resistance via MIC testing.

References

• 1. benchchem.com [benchchem.com]
• 2. Aminoglycoside Modifying Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Aminoglycoside resistance 16S rRNA methyltransferases block endogenous methylation, affect translation efficiency and fitness of the host - PMC [pmc.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Aminoglycoside Resistance: Updates with a Focus on Acquired 16S Ribosomal RNA Methyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. msesiom2.demo.elsevierpure.com [msesiom2.demo.elsevierpure.com]
• 9. researchgate.net [researchgate.net]
• 10. Mechanisms of Resistance to Aminoglycoside Antibiotics: Overview and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.asm.org [journals.asm.org]
• 12. The Challenge of Efflux-Mediated Antibiotic Resistance in Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Activities of Tobramycin and Six Other Antibiotics against Pseudomonas aeruginosa Isolates from Patients with Cystic Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. In Vitro Activity of Plazomicin Compared to Amikacin, Gentamicin, and Tobramycin against Multidrug-Resistant Aerobic Gram-Negative Bacilli - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Resistance to gentamicin, tobramycin and amikacin among clinical isolates of bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

Tobramycin vs. Ciprofloxacin: A Head-to-Head Comparison of Biofilm Eradication Efficacy

For Immediate Release

In the persistent battle against chronic bacterial infections, the ability of pathogens to form resilient biofilm communities presents a significant therapeutic challenge. This guide provides a detailed, evidence-based comparison of two frontline antibiotics, Tobramycin (B1681333) and Ciprofloxacin, in their capacity to eradicate bacterial biofilms. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of quantitative data, experimental methodologies, and the underlying signaling pathways.

Quantitative Performance in Biofilm Eradication

The in vitro efficacy of Tobramycin and Ciprofloxacin against bacterial biofilms, particularly those formed by Pseudomonas aeruginosa, has been a subject of extensive research. The following tables summarize key quantitative findings from comparative studies.

Metric	Tobramycin	Ciprofloxacin	Bacterial Strain	Citation
Biofilm Eliminating Concentration (BEC)	>100 µg/mL (12h), 75 µg/mL (36h)	5 µg/mL (12h & 36h)	Pseudomonas aeruginosa	[1]
Fold increase over MIC for BEC	75-100x MIC	10x MIC	Pseudomonas aeruginosa	[1]

Table 1: Biofilm Eliminating Concentration (BEC) Comparison. The BEC is defined as the concentration that reduces viable biofilm organisms by at least 99.9%.

Metric	Tobramycin	Ciprofloxacin	Bacterial Strain	Citation
Log Reduction in CFU at 256 mg/L	~4 log10	~4 log10	Pseudomonas aeruginosa	[2]
Concentration for complete inhibition of biofilm formation	16 mg/L	Not specified in this study	Pseudomonas aeruginosa	[2]

Table 2: Biofilm Reduction and Inhibition. CFU stands for Colony Forming Units, a measure of viable bacterial cells.

Experimental Protocols

The following section details the methodologies employed in key studies to assess the anti-biofilm properties of Tobramycin and Ciprofloxacin.

Modified Robbins Device for BEC Determination

This method was utilized to determine the Biofilm Eliminating Concentration (BEC) of the antibiotics against Pseudomonas aeruginosa.

• Biofilm Cultivation : Bacterial biofilms were grown in a modified Robbins device under a continuous flow of culture medium at 60 ml/h for 40-44 hours. This allows for the formation of mature and robust biofilms on surfaces.[1]

• Antibiotic Exposure : The established biofilms were then exposed to a range of concentrations of either Ciprofloxacin or Tobramycin for 12 or 36 hours.[1]

• Quantification of Viable Bacteria : After antibiotic treatment, the remaining viable bacteria in the biofilm were quantified to determine the concentration at which a 99.9% reduction in viability was achieved.[1]

Experimental workflow for BEC determination.

Microtiter Plate Biofilm Assay

A common in vitro model for studying biofilm formation and eradication.

• Inoculum Preparation : An overnight bacterial culture is diluted to a standardized optical density (e.g., OD₆₀₀ of 0.1).

• Biofilm Formation : A specific volume of the diluted culture is added to the wells of a 96-well microtiter plate. The plate is incubated for 24-48 hours at 37°C to allow biofilm formation.

• Antibiotic Treatment : After incubation, the planktonic (free-swimming) bacteria are removed, and fresh medium containing serial dilutions of the test antibiotic is added to the wells. The plate is then incubated for a specified period (e.g., 24 hours).

• Quantification : The biofilm biomass can be quantified using methods such as crystal violet staining, or the viability of the biofilm-embedded cells can be determined by colony-forming unit (CFU) counting after sonication and plating.

Mechanisms of Action and Biofilm Interaction

Tobramycin, an aminoglycoside, and Ciprofloxacin, a fluoroquinolone, exhibit distinct mechanisms of action which influence their efficacy against biofilms.

Tobramycin :

• Mechanism of Action : Primarily inhibits bacterial protein synthesis by binding to the 30S ribosomal subunit.

• Interaction with Biofilm : The positively charged nature of Tobramycin can lead to its sequestration at the periphery of the negatively charged biofilm matrix. This interaction can limit its penetration into the deeper layers of the biofilm.[3] Ionic interactions with the biofilm matrix appear to be a key factor in dictating its ability to penetrate the biomass.[3]

Ciprofloxacin :

• Mechanism of Action : Inhibits bacterial DNA replication by targeting DNA gyrase and topoisomerase IV.

• Interaction with Biofilm : As a neutral molecule, Ciprofloxacin generally shows better penetration through the biofilm matrix compared to Tobramycin.[3] However, its efficacy can be hampered by the presence of persister cells within the biofilm, which are metabolically dormant and less susceptible to antibiotics.[4] Interestingly, at sub-inhibitory concentrations, Ciprofloxacin has been shown to enhance biofilm formation in Staphylococcus aureus by interacting with the AgrC protein of the agr quorum sensing system.[5]

Signaling Pathways in Biofilm Formation and Antibiotic Interaction

The formation of bacterial biofilms is a complex process regulated by intricate signaling networks, most notably quorum sensing (QS).

The agr Quorum Sensing System in Staphylococcus aureus

The accessory gene regulator (agr) system is a key QS pathway in S. aureus that controls biofilm formation.

• Mechanism : The agr system is regulated by an autoinducing peptide (AIP) that, at a critical concentration, activates the AgrC sensor kinase. This leads to the phosphorylation of the AgrA response regulator, which in turn upregulates the expression of toxins and proteases and downregulates the expression of surface adhesion molecules, promoting biofilm dispersal in mature biofilms.

• Interaction with Ciprofloxacin : Studies have revealed that sub-inhibitory concentrations of Ciprofloxacin can bind to the AgrC protein, inhibiting the agr signaling pathway.[5] This inhibition prevents the downregulation of adhesion factors and the upregulation of dispersal factors, ultimately leading to a significant increase in biofilm biomass.[5][6]

Ciprofloxacin's interaction with the S. aureus agr pathway.

Conclusion

The choice between Tobramycin and Ciprofloxacin for biofilm eradication is nuanced and depends on the specific bacterial species, the maturity of the biofilm, and the desired therapeutic outcome.

• Ciprofloxacin demonstrates superior penetration into P. aeruginosa biofilms and a lower effective concentration for eradication in some in vitro models.[1] However, its potential to induce biofilm formation in S. aureus at sub-inhibitory concentrations is a critical consideration.[5]

• Tobramycin's efficacy can be hindered by its limited penetration through the biofilm matrix.[3] Despite this, it remains a cornerstone of therapy for P. aeruginosa infections, particularly in cystic fibrosis patients, often used in inhaled formulations to achieve high local concentrations.

This comparative guide underscores the complexity of biofilm eradication and highlights the need for continued research into novel anti-biofilm strategies. Understanding the distinct interactions of antibiotics with the biofilm matrix and bacterial signaling pathways is paramount for the development of more effective treatments for chronic infections.

References

• 1. Ciprofloxacin enhances the biofilm formation of Staphylococcus aureus via an agrC-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Adaptation of Pseudomonas aeruginosa biofilms to tobramycin and the quorum sensing inhibitor C-30 during experimental evolution requires multiple genotypic and phenotypic changes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. [PDF] Ciprofloxacin enhances the biofilm formation of Staphylococcus aureus via an agrC-dependent mechanism | Semantic Scholar [semanticscholar.org]
• 5. Ciprofloxacin enhances the biofilm formation of Staphylococcus aureus via an agrC-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Synergistic Power: Tobramycin and β-Lactam Antibiotics in Concert Against Gram-Negative Pathogens

A Comparative Guide for Researchers and Drug Development Professionals

The combination of tobramycin (B1681333), an aminoglycoside antibiotic, with β-lactam antibiotics has long been a cornerstone in the treatment of severe Gram-negative bacterial infections. This guide provides a comprehensive overview of the synergistic effects of these drug combinations, supported by experimental data, detailed methodologies, and visualizations to aid in research and development. The primary mechanism underlying this synergy lies in the ability of β-lactams to disrupt the bacterial cell wall, thereby facilitating the intracellular uptake of tobramycin, which then inhibits protein synthesis, leading to enhanced bactericidal activity.[1][2][3]

Quantitative Analysis of Synergy

The synergistic interactions between tobramycin and various β-lactam antibiotics have been extensively evaluated against a range of clinically significant Gram-negative bacteria. The checkerboard microdilution technique is the most common in vitro method used to quantify synergy, with the Fractional Inhibitory Concentration (FIC) index being the key parameter. An FIC index of ≤ 0.5 is typically indicative of synergy.

Table 1: Synergistic Activity of Tobramycin in Combination with Piperacillin-Tazobactam against Gram-Negative Isolates [4][5]

Bacterial Species	Number of Isolates	Percentage of Synergy (%)
Pseudomonas aeruginosa	25	88
Acinetobacter baumannii	15	80
Enterobacter cloacae	10	90
Serratia marcescens	10	80
Citrobacter freundii	15	73

Table 2: Synergistic Activity of Tobramycin in Combination with Ticarcillin-Clavulanate against Gram-Negative Isolates [4][6][7]

Bacterial Species	Number of Isolates	Percentage of Synergy (%)
Pseudomonas aeruginosa	25	84
Acinetobacter baumannii	15	73
Enterobacter cloacae	10	80
Serratia marcescens	10	70
Citrobacter freundii	15	67

Table 3: Synergistic Activity of Tobramycin in Combination with Cephalosporins against Gram-Negative Isolates [4][8][9][10][11]

β-Lactam Antibiotic	Bacterial Species	Number of Isolates	Percentage of Synergy (%)
Ceftazidime	Pseudomonas aeruginosa	75	44
Ceftriaxone (B1232239)	Pseudomonas aeruginosa	90	72
Ceftazidime	Acinetobacter baumannii	15	47
Ceftriaxone	Acinetobacter baumannii	15	40
Ceftazidime	Enterobacter cloacae	10	60
Ceftriaxone	Enterobacter cloacae	10	50
Ceftazidime	Serratia marcescens	10	50
Ceftriaxone	Serratia marcescens	10	40
Ceftazidime	Citrobacter freundii	15	40
Ceftriaxone	Citrobacter freundii	15	33

Experimental Protocols

The following is a detailed methodology for the checkerboard microdilution assay, a key experiment for determining antibiotic synergy.

Checkerboard Microdilution Assay Protocol

1. Preparation of Materials:

• Antibiotics: Stock solutions of tobramycin and the desired β-lactam antibiotic are prepared at a concentration of at least 10 times the expected Minimum Inhibitory Concentration (MIC).

• Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the recommended medium.

• Bacterial Inoculum: A bacterial suspension is prepared from a fresh culture and adjusted to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). This is then further diluted to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.

• 96-Well Microtiter Plates: Sterile, clear, round or flat-bottomed plates are used.

2. Assay Setup:

• A two-dimensional array of antibiotic concentrations is created in the 96-well plate.

• Serial dilutions of tobramycin are made along the y-axis (rows), and serial dilutions of the β-lactam antibiotic are made along the x-axis (columns).

• Each well will contain a unique combination of concentrations of the two antibiotics.

• Control wells containing each antibiotic alone are included to determine the MIC of each drug individually. A growth control well (no antibiotic) and a sterility control well (no bacteria) are also included.

3. Inoculation and Incubation:

• Each well (except the sterility control) is inoculated with the prepared bacterial suspension.

• The plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.

4. Data Analysis and Interpretation:

• After incubation, the plates are visually inspected for bacterial growth (turbidity). The MIC is the lowest concentration of the antibiotic(s) that completely inhibits visible growth.

• The Fractional Inhibitory Concentration (FIC) index is calculated using the following formula: FIC Index = FIC of Drug A + FIC of Drug B Where:

  • FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone)

  • FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

• The results are interpreted as follows:

  • Synergy: FIC index ≤ 0.5

  • Indifference (or Additive): 0.5 < FIC index ≤ 4.0

  • Antagonism: FIC index > 4.0

Visualizing the Process and Mechanism

To better understand the experimental workflow and the underlying mechanism of synergy, the following diagrams are provided.

Caption: Workflow of the Checkerboard Microdilution Assay.

References

• 1. Early effects of beta-lactams on aminoglycoside uptake, bactericidal rates, and turbidimetrically measured growth inhibition in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Early effects of beta-lactams on aminoglycoside uptake, bactericidal rates, and turbidimetrically measured growth inhibition in Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tobramycin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. In vitro synergistic activities of tobramycin and selected beta-lactams against 75 gram-negative clinical isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro synergistic activities of tobramycin and selected beta-lactams against 75 gram-negative clinical isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synergy between ticarcillin and tobramycin against Pseudomonas aeruginosa and Enterobacteriaceae in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synergy Between Ticarcillin and Tobramycin Against Pseudomonas aeruginosa and Enterobacteriaceae In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Determination of synergy by two methods with eight antimicrobial combinations against tobramycin-susceptible and tobramycin-resistant strains of Pseudomonas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antimicrobial Synergy Testing: Comparing the Tobramycin and Ceftazidime Gradient Diffusion Methodology Used in Assessing Synergy in Cystic Fibrosis-Derived Multidrug-Resistant Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In vitro synergism of ceftriaxone combined with aminoglycosides against Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Antimicrobial Synergy Testing: Comparing the Tobramycin and Ceftazidime Gradient Diffusion Methodology Used in Assessing Synergy in Cystic Fibrosis-Derived Multidrug-Resistant Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Showdown: Plazomicin Demonstrates Superior Activity Over Tobramycin Against Resistant Bacterial Isolates

A comprehensive analysis of in vitro studies reveals that plazomicin (B589178), a next-generation aminoglycoside, exhibits greater potency and broader activity against a wide range of multidrug-resistant Gram-negative bacteria compared to the established aminoglycoside, tobramycin (B1681333). This guide synthesizes key experimental data, details the methodologies employed in these pivotal studies, and visually breaks down the underlying mechanisms of action and resistance.

This report is intended for researchers, scientists, and drug development professionals, providing a detailed comparison of the in vitro performance of tobramycin and plazomicin against clinically significant resistant bacterial isolates. The findings consistently highlight plazomicin's ability to overcome common aminoglycoside resistance mechanisms, positioning it as a valuable agent in the fight against antimicrobial resistance.

Performance Data: A Quantitative Comparison

The in vitro efficacy of plazomicin and tobramycin has been rigorously evaluated against a variety of resistant bacterial strains. The following tables summarize the Minimum Inhibitory Concentration (MIC) values and the percentage of susceptible isolates from several key studies. The data consistently demonstrates plazomicin's lower MIC values and higher susceptibility rates, particularly against carbapenem-resistant Enterobacteriaceae (CRE).

Table 1: Comparative in vitro Activity of Plazomicin and Tobramycin against All Enterobacterales Isolates

Antibiotic	MIC50 (μg/mL)	MIC90 (μg/mL)	% Susceptible (CLSI 2023 Breakpoints)
Plazomicin	0.5	1	96.4%[1]
Tobramycin	0.5	4	88.0%[1]

Table 2: In Vitro Activity against Carbapenem-Resistant Enterobacteriaceae (CRE) Isolates

Antibiotic	MIC50 (μg/mL)	MIC90 (μg/mL)	% Susceptible (CLSI 2023 Breakpoints)
Plazomicin	0.25	1	94.0%[2]
Tobramycin	16	>16	27.4%[2]

Table 3: Activity against Enterobacterales Isolates with Characterized Resistance Mechanisms

Resistance Mechanism	Antibiotic	MIC50 (μg/mL)	MIC90 (μg/mL)	% Susceptible	Reference
blaKPC-positive	Plazomicin	0.5	2	94.9% (FDA)	[3]
Tobramycin	-	-	5.1% (CLSI)	[3]
blaNDM-positive	Plazomicin	>128	>128	35.7% (FDA)	[3]
Tobramycin	>128	>128	9.5% (CLSI)	[3]
blaOXA-48-like-positive	Plazomicin	2	>128	50.0% (FDA)	[4]
Tobramycin	-	-	15.0% (CLSI/EUCAST)	[4]

Experimental Protocols

The data presented in this guide is primarily derived from studies employing the broth microdilution method, a standardized in vitro susceptibility testing technique.

Antimicrobial Susceptibility Testing:

The in vitro activity of the antibiotics was determined using the broth microdilution method as recommended by the Clinical and Laboratory Standards Institute (CLSI).[4][5][6]

• Preparation of Antibiotics: Stock solutions of plazomicin and tobramycin were prepared according to the manufacturers' instructions. Serial twofold dilutions of the antibiotics were then prepared in cation-adjusted Mueller-Hinton broth (CAMHB).

• Bacterial Isolates: A diverse collection of clinical isolates of Gram-negative bacteria, including multidrug-resistant and carbapenem-resistant strains of Escherichia coli, Klebsiella pneumoniae, and other Enterobacterales, were used.

• Inoculum Preparation: Bacterial colonies from a fresh agar (B569324) plate were suspended in a sterile saline solution to match the turbidity of a 0.5 McFarland standard. This suspension was further diluted to achieve a final inoculum concentration of approximately 5 x 105 colony-forming units (CFU)/mL in each well of the microtiter plate.

• Incubation: The inoculated microtiter plates were incubated at 35°C for 16-20 hours in ambient air.

• MIC Determination: The MIC was defined as the lowest concentration of the antibiotic that completely inhibited visible bacterial growth.

• Interpretive Criteria: The susceptibility of the isolates was determined based on the interpretive breakpoints established by the CLSI, the European Committee on Antimicrobial Susceptibility Testing (EUCAST), and the U.S. Food and Drug Administration (FDA).[1][2][3][4] It is important to note that breakpoints for aminoglycosides have been recently updated by the CLSI, which can affect the reported susceptibility rates.[1][7]

Visualizing the Mechanisms

To better understand the interaction between these antibiotics and resistant bacteria, the following diagrams illustrate the key molecular pathways.

Caption: Aminoglycoside mechanism of action and resistance.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. journals.asm.org [journals.asm.org]
• 4. In Vitro Activity of Plazomicin Compared to Amikacin, Gentamicin, and Tobramycin against Multidrug-Resistant Aerobic Gram-Negative Bacilli - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Impact of the Recent Clinical and Laboratory Standards Institute Breakpoint Changes on the Antimicrobial Spectrum of Aminoglycosides and the Activity of Plazomicin Against Multidrug-Resistant and Carbapenem-Resistant Enterobacterales From United States Medical Centers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 2023 AST: CLSI M100 ED33 Updates | News | CLSI [clsi.org]

Navigating Tobramycin Dosing: A Comparative Guide to Predictive Performance of Dosage Models

For researchers, scientists, and drug development professionals, optimizing Tobramycin (B1681333) dosage is a critical endeavor. This guide provides an objective comparison of various Tobramycin dosage models, supported by experimental data, to illuminate their predictive performance and aid in the selection of the most appropriate modeling strategy.

Tobramycin, a potent aminoglycoside antibiotic, requires careful dose individualization due to its narrow therapeutic window and high pharmacokinetic variability.[1] Inaccurate dosing can lead to treatment failure or significant toxicities, such as nephrotoxicity and ototoxicity.[2] To address this challenge, various dosage models have been developed, ranging from traditional empiric methods to sophisticated population pharmacokinetic (PopPK) and Bayesian models. This guide delves into the predictive capabilities of these models, offering a clear comparison based on published research.

Unpacking the Models: A Spectrum of Approaches

The primary methodologies for Tobramycin dosing can be broadly categorized as:

• Traditional Dosing Strategies: These often rely on patient weight and renal function for initial dose calculation.[3] Methods like the Sawchuk-Zaske and log-linear regression (LLR) utilize individual patient pharmacokinetic parameters derived from a limited number of serum drug concentrations to adjust doses.[1][4]

• Population Pharmacokinetic (PopPK) Models: These models are developed from rich pharmacokinetic data from a large and diverse patient population. They describe the typical pharmacokinetic behavior and identify patient-specific covariates (e.g., weight, age, renal function) that influence drug disposition.[5][6][7]

• Bayesian Dosing Models: This approach combines the prior information from a PopPK model with individual patient data (e.g., one or two serum concentrations) to generate individualized pharmacokinetic parameters and optimize dosing.[4][8]

Head-to-Head Comparison: Predictive Performance Metrics

The efficacy of a dosing model is determined by its ability to accurately predict drug concentrations. Key metrics used to evaluate predictive performance include:

• Mean Prediction Error (MPE) or Mean Error (ME): Indicates the bias of the predictions, showing whether the model, on average, overestimates or underestimates the actual concentrations. A value close to zero is ideal.

• Root Mean Squared Error (RMSE) or Normalized Root Mean Squared Error (nRMSE): Measures the precision of the predictions, representing the magnitude of the prediction errors. Lower values indicate better precision.[9]

• Accuracy: The percentage of predictions that fall within a predefined acceptable range of the observed values.

The following tables summarize the predictive performance of different Tobramycin dosage models as reported in various studies.

Table 1: Performance of Population Pharmacokinetic (PopPK) Models in Pediatric Patients with Cystic Fibrosis

Model Characteristic	Mean Error (ME) (mg/L)	Relative Mean Error (MRE) (%)	Root Mean Square Error (RMSE) (%)
Best Performing Models (Two-Compartment)	-0.4 to 1.8	4.9 to 29.4	47.8 to 66.9

Data sourced from a study that externally evaluated eight published PopPK models in 41 pediatric patients with cystic fibrosis.[5][6]

The study highlighted that PopPK models with a two-compartment disposition generally demonstrated better predictive performance than those with a one-compartment disposition.[5][6][10] However, all models exhibited some degree of imprecision, suggesting that relying solely on population-level data without individual feedback may not be sufficient for precise predictions.[5][6]

Table 2: Comparison of Bayesian Dosing vs. Log-Linear Regression (LLR) in Cystic Fibrosis Patients

Metric	Bayesian Dosing	Log-Linear Regression (LLR)	Patient Population
Target AUC Attainment (≥100 mg*h/L)	72%	50%	Pediatric
Number of Blood Samples (Mean)	1.9	3.8	Pediatric
Peak Concentration Accuracy	47.1% - 50.7%	75.7%	Adult
Peak Concentration MPE (%)	24.2% - 32.4%	-2.4%	Adult
Peak Concentration nRMSE (%)	35.0% - 39.4%	24.8%	Adult
Trough Concentration Accuracy	92.0% - 92.9%	84.6%	Adult

Pediatric data from a study at The Children's Hospital at Westmead.[8] Adult data from a single-center retrospective analysis.[1][11]

In pediatric patients with cystic fibrosis, Bayesian dosing demonstrated superior target attainment with significantly fewer blood samples required compared to LLR.[8] Conversely, a study in adult cystic fibrosis patients found that LLR had better accuracy and lower error in predicting peak concentrations, while Bayesian estimation performed better for trough concentrations.[1][11] Interestingly, the performance of Bayesian models could be improved by "flattening" the priors, which gives more weight to the individual patient's data.[1]

Table 3: Comparison of Sawchuk-Zaske vs. Bayesian Dosing

Method	Key Finding
Bayesian Method	Overpredicted peak concentrations on day 4 of therapy when the same number of serum concentrations was available as the Sawchuk-Zaske method.[4]
Sawchuk-Zaske Method	Provided reliable estimations of pharmacokinetic parameters.[4]

Data from a study in 30 patients treated for gram-negative infections.[4]

This earlier study highlighted a tendency for the Bayesian method to overpredict peak Tobramycin concentrations.[4] Both methods, however, were able to predict steady-state trough concentrations without significant differences in bias or accuracy.[4]

Experimental Protocols: A Look Under the Hood

The findings presented above are based on rigorous experimental protocols. Here are summaries of the methodologies from the key studies cited:

External Evaluation of PopPK Models in Pediatric Patients

• Study Design: A retrospective study involving the external evaluation of eight published PopPK models for intravenous Tobramycin.

• Patient Population: 41 pediatric patients with cystic fibrosis.

• Data Collection: Demographic and pharmacokinetic data, including 269 Tobramycin concentration-time points, were collected from medical records.

• Performance Assessment: Predictive performance was evaluated through visual comparison of predicted vs. observed concentrations, calculation of bias (ME) and imprecision (RMSE), and simulation-based diagnostics.[5][6]

Comparison of Bayesian Dosing and Log-Linear Regression in Pediatric CF Patients

• Study Design: A study conducted between 2015 and 2021 at The Children's Hospital at Westmead in Australia.

• Patient Population: Children with cystic fibrosis being treated for acute pulmonary exacerbations.

• Intervention: Comparison of clinical and performance outcomes of LLR and Bayesian dosing strategies. The Bayesian dosing utilized the DoseMeRx software.

• Outcome Measures: Target AUC attainment, number of blood samples collected, and other clinical outcomes.[8]

Comparison of Two-Sample LLR with Bayesian Model-Informed Precision Dosing in Adult CF Patients

• Study Design: A single-center retrospective analysis.

• Patient Population: Adult patients with cystic fibrosis receiving Tobramycin from 2015 to 2022.

• Methodology: Tobramycin concentrations were predicted using LLR and Bayesian estimation with two different PopPK models (Hennig and Alghanem). The area under the curve (AUC) was also estimated for simulated patients.

• Performance Metrics: Predictions were evaluated using normalized root mean square error (nRMSE), mean percent error (MPE), and accuracy.[1][11]

Visualizing the Evaluation Workflow

The process of evaluating the predictive performance of Tobramycin dosage models can be systematically visualized. The following diagram illustrates a typical experimental workflow.

Caption: Workflow for evaluating Tobramycin dosage models.

Conclusion: Towards Personalized Dosing

The evidence suggests a clear advantage for model-informed dosing strategies over traditional, less individualized approaches. While PopPK models provide a solid foundation, their predictive power is significantly enhanced when incorporated into a Bayesian framework that allows for individual patient data to refine predictions.[2][5][6]

The choice between Bayesian methods and LLR may depend on the specific clinical context and available resources. Bayesian dosing appears particularly beneficial in pediatric populations, offering improved target attainment with less frequent blood sampling.[8] In adult populations, while LLR may show better performance in predicting peak concentrations, the flexibility of Bayesian models, especially with techniques like prior flattening, holds promise for optimizing predictions.[1]

Ultimately, the goal is to move towards a more personalized approach to Tobramycin dosing. The continued development and rigorous evaluation of these predictive models are paramount to ensuring therapeutic efficacy while minimizing the risk of adverse effects for every patient.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Bayesian Estimation of Tobramycin Exposure in Patients with Cystic Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of once daily tobramycin dosing in critically ill patients through Bayesian simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Predictive performance of Sawchuk-Zaske and Bayesian dosing methods for tobramycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Assessing Predictive Performance of Published Population Pharmacokinetic Models of Intravenous Tobramycin in Pediatric Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Population pharmacokinetics of tobramycin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bayesian Dosing of Tobramycin Outperforms Other Personalized Dosing Strategies at Pediatric Hospital • DoseMeRx [doseme-rx.com]
• 9. farshadabdulazeez.medium.com [farshadabdulazeez.medium.com]
• 10. Assessing Predictive Performance of Published Population Pharmacokinetic Models of Intravenous Tobramycin in Pediatric Patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. journals.asm.org [journals.asm.org]

Safety & Regulatory Compliance

Safeguarding the Future: A Guide to Proper Tobramycin Disposal for Laboratory Professionals

The responsible disposal of antibiotics like tobramycin (B1681333) is a cornerstone of modern laboratory safety and environmental stewardship. Improper disposal can fuel the rise of antimicrobial resistance and introduce active pharmaceutical ingredients into ecosystems.[1][2] This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to manage tobramycin waste, ensuring compliance and safety.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure that tobramycin is handled with the appropriate safety measures to minimize exposure risks.

• Engineering Controls : Always handle tobramycin in a well-ventilated area.[1] A chemical fume hood is recommended, especially when working with the powder form, to prevent the formation and inhalation of dust and aerosols.[3]

• Personal Protective Equipment (PPE) : Wear protective gloves, a lab coat, and safety glasses or a face shield.[1][4] For larger quantities, impervious or fire-resistant clothing may be necessary.[3]

• Hygiene : Wash hands thoroughly with soap and water after handling the substance, even if gloves were worn.[5][6] Avoid all personal contact with the material, including inhalation and contact with skin and eyes.[5][7]

• Storage : Store tobramycin in a tightly sealed container in a cool, dry, and well-ventilated location, away from incompatible materials like strong oxidizing agents.[5][7][8]

Step-by-Step Disposal Procedures

Tobramycin waste must be treated as chemical waste, and disposal methods must comply with all federal, state, and local environmental regulations.[1][4][7] Never flush tobramycin down the drain or dispose of it in the regular trash, as this can contaminate water supplies.[2][4][9][10]

Protocol 1: Disposal of Expired or Unused Tobramycin (Solid Powder)

• Waste Characterization : Classify pure tobramycin as chemical waste.[1]

• Packaging : Keep the tobramycin in its original, sealed container. Ensure it is clearly labeled.

• Disposal : The recommended method is to offer the surplus product to a licensed disposal company.[4] The material may be dissolved in a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[4][11] Alternatively, it can be disposed of by burial in a licensed landfill.[5][12]

Protocol 2: Disposal of Tobramycin Solutions

The concentration of the solution is a critical factor in determining the disposal route.

• High-Concentration Stock Solutions :

  • Waste Characterization : These are considered hazardous chemical waste.[13]

  • Collection : Collect the solutions in a designated, sealed, and clearly labeled container for chemical waste.[13]

  • Disposal : Arrange for pickup and disposal via your institution's hazardous waste management program, which typically involves incineration.[1] Do not attempt to decontaminate these solutions by autoclaving.[13]

• Low-Concentration Working Solutions (e.g., in culture media) :

  • Waste Characterization : While at a lower concentration, these should still be treated as chemical waste.[13]

  • Deactivation : Some institutions may have protocols for deactivating antibiotics in media through methods like autoclaving or chemical decontamination before disposal. However, this does not apply to stock solutions.[13]

  • Disposal : After any required institutional deactivation steps, the waste should be collected and disposed of through the designated chemical or biohazardous waste stream, as per your institution's guidelines.[13]

Protocol 3: Disposal of Contaminated Labware and Empty Containers

• Contaminated Disposables :

  • Packaging : Place all contaminated items (e.g., gloves, pipette tips, plastic vials) into designated biohazard or chemical waste containers.[1]

  • Disposal : Dispose of these items as chemical waste, typically through incineration.[1]

• Empty Containers :

  • Decontamination : Triple-rinse the empty container with a suitable solvent (e.g., water or as recommended by your institution).[1][11]

  • Disposal of Rinsate : Collect the rinsate (the liquid from rinsing) and dispose of it as hazardous chemical waste.[1]

  • Final Disposal : Once decontaminated, the container can be offered for recycling or reconditioning, or destroyed, in accordance with institutional and local regulations.[1][11]

Spill Cleanup Protocol

In the event of a tobramycin spill, immediate action is necessary to prevent exposure and environmental contamination.

• Secure the Area : Evacuate non-essential personnel from the immediate area.[1] Remove all sources of ignition.[7][11]

• Don PPE : Wear appropriate personal protective equipment, including gloves, protective clothing, eye/face protection, and a NIOSH-approved respirator if dealing with powder.[1]

• Containment : Prevent the spill from entering drains, waterways, or soil.[1][4]

• Cleanup :

  • Solid Spills : Moisten the powder with water to prevent dusting, then carefully sweep or vacuum the material into a suitable, sealed container for disposal.[5][7]

  • Liquid Spills : Absorb the liquid with an inert material (e.g., sand, vermiculite) and place it in an appropriate container for chemical waste disposal.[1][14]

• Decontaminate Area : Clean the affected surface with soap and water after the spilled material has been removed.[1]

Quantitative Data: Occupational Exposure Limits

While OSHA has not established specific Permissible Exposure Limits (PELs) for tobramycin, some organizations have internal guidelines to minimize occupational exposure.

Organization	Exposure Limit
Pfizer	100 µg/m³ to < 1000 µg/m³ (Occupational Exposure Band 2)[15]

Tobramycin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of different forms of tobramycin waste in a laboratory setting.

Caption: Decision workflow for the safe disposal of tobramycin waste.

References

• 1. benchchem.com [benchchem.com]
• 2. dtsc.ca.gov [dtsc.ca.gov]
• 3. benchchem.com [benchchem.com]
• 4. toku-e.com [toku-e.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. somersetpharma.com [somersetpharma.com]
• 7. aksci.com [aksci.com]
• 8. fishersci.com [fishersci.com]
• 9. sdmedwaste.com [sdmedwaste.com]
• 10. medprodisposal.com [medprodisposal.com]
• 11. chemicalbook.com [chemicalbook.com]
• 12. Tobramycin | C18H37N5O9 | CID 36294 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. bitesizebio.com [bitesizebio.com]
• 14. msdsdigital.com [msdsdigital.com]
• 15. cdn.pfizer.com [cdn.pfizer.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Tobramycin

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount when handling potent compounds like Tobramycin, an aminoglycoside antibiotic. This guide provides essential safety protocols and logistical information for the proper handling and disposal of Tobramycin, ensuring the protection of personnel and the integrity of research.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial to minimize exposure to Tobramycin. The following table summarizes the recommended PPE and safety measures.

PPE/Safety Measure	Specification	Rationale
Eye Protection	Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).[1][2]	Protects eyes from dust, aerosols, and splashes of Tobramycin, which can cause serious eye irritation.[1][3]
Hand Protection	Chemical impermeable gloves (e.g., Nitrile or Neoprene).[1]	Prevents skin contact, as Tobramycin can cause skin irritation and may be harmful if absorbed through the skin.[1][3] It is recommended to consult the glove manufacturer for specific breakthrough times.[1]
Respiratory Protection	A NIOSH-approved N95 or P1 particulate respirator is recommended, especially when handling the powder form or if engineering controls are insufficient.[1] A full-face respirator may be necessary if exposure limits are exceeded.[1][2]	Minimizes the risk of inhaling Tobramycin particles, which can cause respiratory irritation.[1][3]
Protective Clothing	Wear a lab coat. For larger quantities, fire/flame resistant and impervious clothing is recommended.[1][2]	Protects skin and personal clothing from contamination.[1]
Engineering Controls	Handle in a well-ventilated place.[1][2][4] Use of a chemical fume hood is recommended, especially when working with the powder form, to avoid the formation of dust and aerosols.[1]	Reduces the concentration of airborne particles and potential for inhalation exposure.[1]

Experimental Protocol: Safe Handling and Disposal Workflow

Adherence to a strict, step-by-step procedure is critical for safe handling and disposal of Tobramycin.

1. Preparation and Handling:

• Pre-Handling: Before handling, ensure all safety precautions have been read and understood.[5][6] Obtain special instructions if necessary.[5][6]

• Ventilation: Always handle Tobramycin in a well-ventilated area or within a chemical fume hood to minimize inhalation exposure.[1][4][7]

• Donning PPE: Wear the appropriate PPE as outlined in the table above, including safety goggles, chemical-resistant gloves, and a lab coat.[1][2][8]

• Avoiding Contamination: Avoid contact with skin, eyes, and clothing.[4][8] Do not eat, drink, or smoke when using this product.[4][5] Wash hands thoroughly after handling.[4][5][8]

2. Storage:

• Container: Store Tobramycin in its original, tightly closed container in a dry, cool, and well-ventilated place.[2][4][7]

• Incompatibilities: Store away from incompatible materials and foodstuff containers.[4] Avoid contamination with oxidizing agents.[4]

3. Spill Management:

• Minor Spills: For minor spills, wear appropriate PPE, and use dry clean-up procedures to avoid generating dust.[4] Vacuum or sweep up the material and place it in a suitable, labeled container for disposal.[4]

• Major Spills: For major spills, evacuate the area and alert emergency responders.[4] Prevent the spill from entering drains or waterways.[4][7]

4. Disposal Plan:

• Waste Characterization: Tobramycin waste should be treated as chemical waste.[7]

• Packaging: Collect solid Tobramycin waste in a suitable, closed, and clearly labeled container.[7]

• Disposal Method: Dispose of the contents and container in accordance with all applicable federal, state, and local environmental regulations.[2][5][7] This is typically done through a licensed professional waste disposal service or controlled incineration.[7]

• Contaminated Labware: Decontaminate reusable labware. Dispose of contaminated disposable items as chemical waste.[7]

Workflow for Safe Handling of Tobramycin

Caption: Workflow for the safe handling and disposal of Tobramycin in a laboratory setting.

References

• 1. benchchem.com [benchchem.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. editor.fresenius-kabi.us [editor.fresenius-kabi.us]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. aksci.com [aksci.com]